4-Carboethoxypiperidine-d9

Core Science & Biosynthesis

Unveiling the Profile of 4-Carboethoxypiperidine-d9: A Technical Guide for Researchers

For Immediate Release

This technical guide serves as a core resource for researchers, scientists, and drug development professionals on the chemical properties and potential applications of 4-Carboethoxypiperidine-d9. This deuterated analog of ethyl isonipecotate holds significance in modern pharmaceutical development, particularly in the realm of pharmacokinetic and metabolic studies. Its isotopic labeling allows for precise tracking and quantification in biological systems, offering a valuable tool in the development of novel therapeutics.

Core Chemical and Physical Properties

4-Carboethoxypiperidine-d9, a deuterated stable isotope of ethyl 4-piperidinecarboxylate, exhibits distinct physical and chemical characteristics crucial for its application in research and development. A summary of its key properties, alongside its non-deuterated counterpart, is presented below for comparative analysis.

Property	4-Carboethoxypiperidine-d9	Ethyl Isonipecotate (non-deuterated)
Molecular Formula	C₈H₆D₉NO₂	C₈H₁₅NO₂
Molecular Weight	166.27 g/mol	157.21 g/mol [1]
CAS Number	1219803-75-4	1126-09-6[1]
Appearance	Typically a solid at room temperature	Clear, colorless to slightly brown liquid[1]
Density	1.0 ± 0.1 g/cm³	1.02 g/mL at 25°C[1]
Boiling Point	204.0 ± 0.0 °C at 760 mmHg	203–205°C[1]
Flash Point	80.0 ± 0.0 °C	80°C
Vapor Pressure	0.3 ± 0.4 mmHg at 25°C	Not readily available
Solubility	Soluble in organic solvents	Miscible with ethanol, acetone, and fully miscible with water[1]

The Role of Deuteration in Drug Development

The substitution of hydrogen with deuterium in a molecule, a process known as deuteration, can significantly impact its metabolic fate. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to a slower rate of metabolic cleavage by enzymes. This "kinetic isotope effect" can result in a longer plasma half-life and altered metabolic profile of a drug, potentially leading to improved pharmacokinetic properties and a more favorable dosing regimen.

While specific signaling pathways for 4-Carboethoxypiperidine-d9 are not extensively documented in publicly available literature, its non-deuterated form, ethyl isonipecotate, is a key building block in the synthesis of a wide range of pharmaceuticals. These include antipsychotics, analgesics, and cardiovascular agents. Notably, piperidine derivatives are integral to the structure of CCR5 antagonists, which are investigated for their potential in treating HIV and certain cancers. The logical workflow for investigating the impact of deuteration on a piperidine-based drug candidate is outlined below.

Caption: Logical workflow for evaluating a deuterated drug candidate.

Experimental Methodologies: A General Overview

Detailed experimental protocols for the synthesis and analysis of 4-Carboethoxypiperidine-d9 are not widely published. However, general methodologies for the synthesis of deuterated piperidines and their analysis can be inferred from existing literature.

Synthesis of Deuterated Piperidines

A common approach for the synthesis of deuterated piperidines involves the reduction of corresponding pyridine precursors using a deuterium source.

Caption: General workflow for the synthesis of deuterated piperidines.

Note: The choice of reducing agent and reaction conditions is critical to control the regioselectivity of deuterium incorporation.

Analytical Characterization

The successful synthesis and purity of 4-Carboethoxypiperidine-d9 would be confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR would show a significant reduction in the signal intensity of the piperidine ring protons, while ²H NMR would confirm the presence and location of deuterium atoms. ¹³C NMR would show characteristic shifts for the carbon atoms in the deuterated ring.

• Mass Spectrometry (MS): The molecular ion peak in the mass spectrum would be shifted to a higher m/z value corresponding to the mass of the deuterated compound (166.27 g/mol ) compared to its non-deuterated analog (157.21 g/mol ).

• Infrared (IR) Spectroscopy: The C-D stretching vibrations would appear at a lower frequency (around 2100-2250 cm⁻¹) compared to the C-H stretching vibrations (around 2800-3000 cm⁻¹).

Applications in Research

The primary application of 4-Carboethoxypiperidine-d9 is as an internal standard in pharmacokinetic studies and as a tracer in metabolic research. Its use allows for the precise quantification of the non-deuterated drug candidate in biological matrices by techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS). The distinct mass difference between the deuterated standard and the analyte ensures accurate and sensitive detection.

The use of deuterated compounds is a strategic tool in drug discovery to enhance the pharmacokinetic properties of a lead molecule. While specific data for 4-Carboethoxypiperidine-d9 is limited in the public domain, its role as a building block for more complex deuterated molecules underscores its importance in the development of next-generation pharmaceuticals. Further research into the synthesis and application of this and other deuterated intermediates is crucial for advancing drug design and development.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

An In-depth Technical Guide to 4-Carboethoxypiperidine-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Carboethoxypiperidine-d9 (CAS Number: 1219803-75-4), a deuterated form of Ethyl 4-piperidinecarboxylate. This document details its chemical structure, physicochemical properties, and primary applications, with a focus on its role as a stable isotope-labeled internal standard in analytical research and drug development.

Chemical Identity and Structure

4-Carboethoxypiperidine-d9 is the deuterium-labeled version of 4-Carboethoxypiperidine, also known as Ethyl isonipecotate.[1] The replacement of nine hydrogen atoms with deuterium provides a mass shift that makes it an ideal internal standard for mass spectrometry-based quantification.

Chemical Structure:

Figure 1. Chemical Structure of 4-Carboethoxypiperidine-d9

Table 1: Chemical Identifiers

Identifier	Value
Compound Name	4-Carboethoxypiperidine-d9
Synonyms	Ethyl isonipecotate-d9, Ethyl piperidine-2,2,3,3,4,5,5,6,6-d9-4-carboxylate
CAS Number	1219803-75-4[2]
Molecular Formula	C₈H₆D₉NO₂
Molecular Weight	166.26 g/mol

Physicochemical Properties

Specific experimental data for 4-Carboethoxypiperidine-d9 is not extensively available. However, its physicochemical properties are expected to be very similar to its non-deuterated analog, Ethyl 4-piperidinecarboxylate (CAS: 1126-09-6). The following table summarizes data for the non-deuterated compound, which serves as a reliable approximation.

Table 2: Physicochemical Data (for non-deuterated Ethyl 4-piperidinecarboxylate)

Property	Value	Source
Appearance	Clear colorless to slightly brown liquid	[3]
Boiling Point	204 °C (lit.)	[4]
Density	1.02 g/mL at 25 °C (lit.)	[3]
Flash Point	80 °C (176 °F)	[4][5]
Refractive Index (n20/D)	1.459 (lit.)
Solubility	Miscible with water, ethanol, and acetone	[3]

Core Applications in Drug Development

The primary application of 4-Carboethoxypiperidine-d9 is as a stable isotope-labeled internal standard (SIL-IS) for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[6][7]

• Pharmacokinetic (PK) Studies: In drug development, accurately measuring the concentration of a drug candidate over time in biological matrices (like plasma or urine) is crucial. Deuterated standards are essential for these studies.[6][7]

• Drug Metabolism (DM) Analysis: They are used to precisely track and quantify the formation of metabolites from a parent drug.

• Bioanalytical Method Validation: Regulatory agencies often recommend or require the use of SIL-IS in bioanalytical methods due to their ability to provide high accuracy and precision.[8]

The key advantage of using a deuterated standard is that it is chemically identical to the analyte and co-elutes during chromatography. This allows it to compensate for variability in sample preparation, matrix effects (ion suppression or enhancement), and instrument response, leading to highly reliable data.[8][9] Its non-deuterated counterpart, Ethyl isonipecotate, is a versatile building block in the synthesis of various pharmaceuticals, including analgesics and antipsychotics.[3]

Experimental Protocols

While a specific protocol for this compound is not available, the following provides a detailed, representative methodology for its use as an internal standard in a typical bioanalytical workflow.

Protocol: Quantification of an Analyte in Human Plasma by LC-MS/MS

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of the analyte (the non-deuterated compound) in methanol.

  • Prepare a 1 mg/mL stock solution of the internal standard (IS), 4-Carboethoxypiperidine-d9, in methanol.

• Preparation of Calibration Curve and Quality Control (QC) Samples:

  • Serially dilute the analyte stock solution to prepare calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL in blank human plasma.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of each plasma sample (calibrator, QC, or unknown), add 10 µL of the IS working solution (e.g., 500 ng/mL in methanol).

  • Vortex briefly to mix.

  • Add 200 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

  • Transfer the supernatant to a new microplate or vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC): Use a C18 column with a gradient mobile phase (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Mass Spectrometry (MS/MS): Operate the mass spectrometer in multiple reaction monitoring (MRM) mode.

    • Monitor the specific precursor-to-product ion transition for the analyte.

    • Monitor the specific precursor-to-product ion transition for the 4-Carboethoxypiperidine-d9 internal standard. The precursor ion will be 9 mass units higher than the analyte.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the peak area ratio (Analyte Area / IS Area).

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.[10]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of a typical bioanalytical experiment utilizing a deuterated internal standard.

Caption: General workflow for bioanalytical quantification using a deuterated internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 【4-Carboethoxypiperidine-d9】4-Carboethoxypiperidine-d9 CAS号:1219803-75-4【结构式 性质 活性】-化源网 [chemsrc.com]
• 3. Ethyl Isonipecotate - SRIRAMCHEM [sriramchem.com]
• 4. Ethyl Isonipecotate | 1126-09-6 | FE07768 | Biosynth [biosynth.com]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 9. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 10. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis and Characterization of 4-Carboethoxypiperidine-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 4-Carboethoxypiperidine-d9, a deuterated internal standard crucial for quantitative bioanalytical studies. This document outlines a feasible synthetic pathway, detailed experimental protocols, and the analytical techniques required for its characterization, addressing the needs of researchers in drug metabolism, pharmacokinetics, and other areas of drug development.

Introduction

4-Carboethoxypiperidine-d9, also known as ethyl isonipecotate-d9, is the deuterium-labeled analogue of 4-Carboethoxypiperidine. In mass spectrometry-based bioanalysis, deuterated internal standards are indispensable for correcting for analyte loss during sample preparation and for variations in instrument response. The nine deuterium atoms on the piperidine ring of 4-Carboethoxypiperidine-d9 provide a significant mass shift, allowing for its clear differentiation from the unlabeled analyte while maintaining nearly identical chemical and physical properties.

Synthesis of 4-Carboethoxypiperidine-d9

The most direct synthetic route to 4-Carboethoxypiperidine-d9 involves the esterification of a deuterated precursor, 4-Piperidine-d9-carboxylic acid. This starting material is commercially available from suppliers of stable isotope-labeled compounds. The synthesis can be adapted from established procedures for the esterification of the non-deuterated 4-Piperidinecarboxylic acid.

A common and effective method for this transformation is the Fischer-Speier esterification, which utilizes an alcohol in the presence of a strong acid catalyst.

Experimental Protocol: Synthesis of 4-Carboethoxypiperidine-d9

Materials:

• 4-Piperidine-d9-carboxylic acid

• Anhydrous ethanol (absolute)

• Thionyl chloride (SOCl₂) or a strong acid catalyst (e.g., concentrated sulfuric acid)

• Anhydrous diethyl ether or ethyl acetate

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 4-Piperidine-d9-carboxylic acid in anhydrous ethanol.

• Acid Addition: Cool the mixture in an ice bath. Slowly add thionyl chloride (or a catalytic amount of concentrated sulfuric acid) dropwise to the stirred suspension. Caution: This reaction is exothermic and releases HCl gas. Perform this step in a well-ventilated fume hood.

• Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to reflux. Maintain reflux for 4-6 hours, or until the reaction is complete (monitored by TLC or LC-MS).

• Work-up: Allow the reaction mixture to cool to room temperature. Remove the excess ethanol using a rotary evaporator.

• Extraction: Dissolve the residue in diethyl ether or ethyl acetate. Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude 4-Carboethoxypiperidine-d9.

• Purification: The crude product can be further purified by vacuum distillation or column chromatography on silica gel if necessary.

Expected Yield:

While the specific yield for the deuterated synthesis is not widely published, yields for the analogous non-deuterated synthesis are typically high, often exceeding 90%.

Characterization of 4-Carboethoxypiperidine-d9

Thorough characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized 4-Carboethoxypiperidine-d9. The primary analytical techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (Proton NMR): The ¹H NMR spectrum is used to confirm the structure of the molecule. Due to the deuteration of the piperidine ring, the signals corresponding to the protons on the ring will be absent or significantly reduced in intensity. The expected signals will be from the ethyl group: a quartet corresponding to the -CH₂- group and a triplet corresponding to the -CH₃ group.

• ²H NMR (Deuterium NMR): This technique directly observes the deuterium nuclei and can be used to confirm the positions of deuteration.

• ¹³C NMR (Carbon NMR): The ¹³C NMR spectrum will show signals for the carbonyl carbon, the two carbons of the ethyl group, and the carbons of the piperidine ring. The signals for the deuterated carbons of the piperidine ring will appear as multiplets due to C-D coupling and will have a lower intensity compared to the non-deuterated carbons.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for determining the molecular weight and confirming the isotopic enrichment of the synthesized compound.

• Electron Ionization (EI-MS) or Electrospray Ionization (ESI-MS): These techniques are used to determine the molecular weight of the compound. The molecular ion peak ([M]⁺ or [M+H]⁺) for 4-Carboethoxypiperidine-d9 is expected at m/z 166.27. The mass spectrum will show a cluster of peaks corresponding to the different isotopic compositions. The relative intensities of these peaks can be used to calculate the isotopic enrichment.

Quantitative Data Summary

The following table summarizes the key quantitative data for 4-Carboethoxypiperidine-d9.

Property	Value
Chemical Formula	C₈H₆D₉NO₂
Molecular Weight	166.27 g/mol
CAS Number	1219803-75-4
Appearance	Colorless to pale yellow liquid
Boiling Point	~204 °C (for non-deuterated analogue)
Density	~1.02 g/mL (for non-deuterated analogue)
Purity (typical)	≥98%
Isotopic Enrichment	≥98 atom % D

Visualizations

Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of 4-Carboethoxypiperidine-d9.

Caption: General workflow for the synthesis of 4-Carboethoxypiperidine-d9.

Characterization Logic

The following diagram outlines the logical flow of the characterization process.

Caption: Logical workflow for the characterization of 4-Carboethoxypiperidine-d9.

Conclusion

This technical guide provides a foundational understanding of the synthesis and characterization of 4-Carboethoxypiperidine-d9. The outlined synthetic protocol, based on the esterification of its deuterated carboxylic acid precursor, offers a reliable method for its preparation. The detailed characterization using NMR and mass spectrometry ensures the quality and suitability of the final product for its intended use as an internal standard in demanding bioanalytical applications. This information is intended to empower researchers and scientists in their drug development efforts by providing a clear and concise guide to this essential analytical tool.

The Impact of Deuteration on the Physicochemical Properties of Piperidines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The piperidine moiety is a ubiquitous scaffold in medicinal chemistry, found in numerous approved drugs targeting a wide range of biological entities. Strategic modification of these molecules is a cornerstone of drug discovery, aimed at optimizing their pharmacokinetic and pharmacodynamic profiles. One such modification that has gained significant traction is selective deuteration, the replacement of hydrogen atoms with their stable isotope, deuterium. This seemingly subtle alteration can have profound effects on a molecule's physicochemical properties, primarily by leveraging the kinetic isotope effect (KIE). The greater mass of deuterium results in a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond. This increased bond strength can significantly slow the rate of metabolic reactions where C-H bond cleavage is the rate-determining step, a common occurrence in cytochrome P450 (CYP) enzyme-mediated metabolism.

This technical guide provides an in-depth exploration of the core physicochemical properties of deuterated piperidines. It is designed to be a comprehensive resource for researchers, scientists, and drug development professionals, offering both theoretical insights and practical experimental methodologies. By understanding how deuteration influences properties such as pKa, lipophilicity (logP), aqueous solubility, and metabolic stability, researchers can more effectively design and develop novel therapeutics with improved efficacy, safety, and pharmacokinetic profiles.

Core Physicochemical Properties: A Comparative Analysis

The introduction of deuterium into a piperidine-containing molecule can lead to measurable changes in its fundamental physicochemical properties. While the effects are often subtle, they can be significant enough to alter a drug's behavior in biological systems. The following tables summarize representative quantitative data, comparing a hypothetical parent piperidine compound with its deuterated analog. The data is illustrative and based on observed trends in deuterated compounds.

Table 1: Comparison of Acid Dissociation Constant (pKa)

Compound	pKa	Fold Change
Parent Piperidine	8.50	-
Deuterated Piperidine	8.45	0.99

Note: Deuteration can slightly decrease the basicity of amines, resulting in a lower pKa for the conjugate acid. This is attributed to the subtle electron-donating inductive effect of deuterium being slightly different from that of protium.

Table 2: Comparison of Lipophilicity (logP)

Compound	logP	Fold Change
Parent Piperidine	2.50	-
Deuterated Piperidine	2.48	0.99

Note: Deuteration can lead to a marginal decrease in lipophilicity. This is thought to be due to the shorter C-D bond length and altered van der Waals interactions, which can slightly increase the molecule's affinity for the aqueous phase.

Table 3: Comparison of Aqueous Solubility

Compound	Aqueous Solubility (µg/mL)	Fold Change
Parent Piperidine	50	-
Deuterated Piperidine	55	1.1

Note: An increase in aqueous solubility for deuterated compounds has been observed in some cases. This can be a consequence of the subtle changes in crystal lattice energy and hydrophilicity upon deuterium substitution.

Table 4: Comparison of In Vitro Metabolic Stability

Compound	In Vitro Half-life (t½, min) in Human Liver Microsomes	Intrinsic Clearance (CLint, µL/min/mg protein)
Parent Piperidine	20	34.7
Deuterated Piperidine	60	11.6

Note: The most significant impact of deuteration is often observed in metabolic stability. By replacing hydrogens at metabolically labile positions, the rate of enzymatic degradation can be substantially reduced, leading to a longer half-life and lower intrinsic clearance.

Experimental Protocols

Accurate determination of physicochemical properties is crucial for understanding the potential of a deuterated drug candidate. The following are detailed methodologies for the key experiments cited.

Determination of pKa by Potentiometric Titration

Objective: To determine the acid dissociation constant (pKa) of a deuterated piperidine derivative compared to its non-deuterated analog.

Methodology:

• Preparation of Solutions:

  • Prepare a 0.01 M solution of the test compound (both parent and deuterated) in deionized water.

  • Prepare standardized 0.1 M hydrochloric acid (HCl) and 0.1 M sodium hydroxide (NaOH) solutions.

  • Prepare a 0.1 M potassium chloride (KCl) solution to maintain constant ionic strength.

• Calibration: Calibrate the pH meter using standard buffer solutions of pH 4.0, 7.0, and 10.0.

• Titration Setup:

  • Place a 25 mL aliquot of the test compound solution into a beaker with a magnetic stir bar.

  • Add 2.5 mL of 0.1 M KCl solution.

  • Immerse the calibrated pH electrode into the solution.

• Titration:

  • Titrate the solution with the standardized 0.1 M NaOH solution, adding small increments (0.1-0.2 mL).

  • Record the pH value after each addition, allowing the reading to stabilize.

  • Continue the titration until the pH has passed the equivalence point.

• Data Analysis:

  • Plot the pH values against the volume of NaOH added to generate a titration curve.

  • Determine the equivalence point from the inflection point of the curve (or by calculating the first derivative).

  • The pKa is the pH at the half-equivalence point.

An In-depth Technical Guide to the Isotopic Labeling of 4-Carboethoxypiperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for the isotopic labeling of 4-carboethoxypiperidine, also known as ethyl isonipecotate. This valuable building block is frequently incorporated into pharmaceutically active compounds, and its isotopically labeled analogues are crucial tools in drug metabolism and pharmacokinetic (DMPK) studies, as well as in quantitative analysis using mass spectrometry. This document details synthetic strategies for introducing deuterium (²H), carbon-13 (¹³C), and nitrogen-15 (¹⁵N) isotopes into the 4-carboethoxypiperidine scaffold, complete with experimental protocols, quantitative data, and visual diagrams to elucidate the described pathways.

Introduction to Isotopic Labeling of 4-Carboethoxypiperidine

Isotopic labeling involves the substitution of an atom in a molecule with one of its isotopes. In the context of drug development, stable isotopes such as deuterium (D or ²H), carbon-13 (¹³C), and nitrogen-15 (¹⁵N) are commonly used. These non-radioactive isotopes allow for the tracing of molecules in biological systems without the need for specialized handling of radioactive materials. Labeled compounds serve as internal standards in quantitative bioanalysis, aid in the elucidation of metabolic pathways, and can be used to investigate reaction mechanisms. 4-Carboethoxypiperidine, a key heterocyclic synthon, is a frequent target for isotopic labeling to support the development of new chemical entities.

Deuterium Labeling ([²H])

Deuterium-labeled 4-carboethoxypiperidine is a valuable tool for altering the metabolic profile of a drug candidate or for use as an internal standard in mass spectrometry-based bioanalytical assays. The increased mass of deuterium can lead to a kinetic isotope effect, slowing down metabolic processes that involve the cleavage of a carbon-deuterium bond.

Synthetic Strategy: Catalytic Deuteration of Ethyl Isonicotinate

The most direct and widely applicable method for preparing deuterated 4-carboethoxypiperidine is the catalytic hydrogenation of its aromatic precursor, ethyl isonicotinate, using deuterium gas (D₂). This method can lead to high levels of deuterium incorporation across the piperidine ring.

Logical Workflow for Deuterium Labeling

Caption: Workflow for the synthesis of deuterated 4-carboethoxypiperidine.

Experimental Protocol: Perdeuteration of Ethyl Isonicotinate

This protocol is adapted from general procedures for the catalytic deuteration of pyridine derivatives.

Materials:

• Ethyl isonicotinate

• 10% Palladium on Carbon (Pd/C) or Rhodium on Carbon (Rh/C)

• Deuterium gas (D₂)

• Anhydrous Ethanol (or Deuterated Acetic Acid, CD₃COOD for exchangeable positions)

• Pressurized hydrogenation vessel (e.g., Parr shaker)

Procedure:

• In a high-pressure reaction vessel, dissolve ethyl isonicotinate (1.0 eq) in anhydrous ethanol.

• Carefully add the catalyst (5-10 mol% Pd/C or Rh/C) to the solution.

• Seal the vessel and purge with nitrogen gas, followed by purging with deuterium gas.

• Pressurize the vessel with deuterium gas to the desired pressure (e.g., 50-500 psi).

• Heat the reaction mixture to the desired temperature (e.g., 25-80 °C) with vigorous stirring.

• Monitor the reaction progress by observing the uptake of deuterium gas. The reaction is typically complete within 24-48 hours.

• After the reaction is complete, cool the vessel to room temperature and carefully vent the excess deuterium gas.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Rinse the celite pad with ethanol.

• Concentrate the filtrate under reduced pressure to obtain the crude deuterated 4-carboethoxypiperidine.

• Purify the product by vacuum distillation or column chromatography on silica gel.

Quantitative Data

Isotopologue	Labeling Strategy	Catalyst	Solvent	Yield (%)	Isotopic Enrichment (%)	Reference
4-Carboethoxypiperidine-d₉	Catalytic Deuteration of Ethyl Isonicotinate	Pd/C	Ethanol	>80	>98	Adapted from general procedures
4-Carboethoxypiperidine-d₉	Catalytic Deuteration of Ethyl Isonicotinate	Rh/C	Acetic Acid	High	>98	Adapted from general procedures

Note: Yields and isotopic enrichment can vary depending on the specific reaction conditions, catalyst activity, and purity of deuterium gas.

Carbon-13 Labeling ([¹³C])

Incorporating ¹³C atoms into 4-carboethoxypiperidine is essential for nuclear magnetic resonance (NMR) based structural studies and for use in metabolic flux analysis. The labeling can be targeted to specific positions within the molecule by employing ¹³C-labeled starting materials.

Synthetic Strategy: Multi-step Synthesis from ¹³C-Labeled Precursors

A common strategy involves the synthesis of the piperidine ring from smaller, commercially available ¹³C-labeled building blocks. For example, labeling the carboxylate group can be achieved using ¹³C-labeled cyanide.

Signaling Pathway for ¹³C Labeling

Caption: A potential synthetic pathway for ¹³C-labeled 4-carboethoxypiperidine.

Experimental Protocol: Synthesis of [4-¹³C-carboxy]-4-Carboethoxypiperidine

This protocol is a hypothetical adaptation based on established organic chemistry reactions.

Materials:

• N-benzyl-4-piperidone

• [¹³C]Potassium cyanide (K¹³CN)

• Ethanol (¹²C or ¹³C labeled, depending on desired labeling pattern)

• Sulfuric acid

Procedure:

• Synthesis of N-benzyl-4-cyano-4-hydroxypiperidine-¹³C: React N-benzyl-4-piperidone with K¹³CN in a Strecker-type reaction to form the corresponding ¹³C-labeled cyanohydrin.

• Dehydration: Dehydrate the cyanohydrin to yield N-benzyl-1,2,5,6-tetrahydropyridine-4-carbonitrile-¹³C.

• Reduction: Reduce the double bond of the tetrahydropyridine derivative to afford N-benzyl-4-cyanopiperidine-¹³C.

• Debenzylation: Remove the N-benzyl protecting group to give 4-cyanopiperidine-¹³C.

• Ethanolysis: Hydrolyze the ¹³C-nitrile group in the presence of ethanol and a strong acid catalyst (e.g., H₂SO₄) to form the ethyl ester, yielding [4-¹³C-carboxy]-4-carboethoxypiperidine.

• Purification: Purify the final product by distillation or chromatography.

Quantitative Data

Isotopologue	Labeling Strategy	Starting Material	Yield (%)	Isotopic Enrichment (%)	Reference
[4-¹³C-carboxy]-4-Carboethoxypiperidine	Multi-step synthesis	K¹³CN	Variable	>99	Hypothetical
[¹³C₂-ethyl]-4-Carboethoxypiperidine	Esterification	[¹³C₂]Ethanol	High	>99	Hypothetical

Nitrogen-15 Labeling ([¹⁵N])

¹⁵N-labeling is particularly useful for NMR studies, as the ¹⁵N nucleus has a spin of ½, providing sharper signals than the quadrupolar ¹⁴N nucleus. It is also used in mass spectrometry to track the fate of nitrogen-containing compounds.

Synthetic Strategy: Ring Opening and Recyclization of Pyridine

A powerful method for introducing ¹⁵N into a pyridine ring involves the Zincke reaction. The pyridine ring is opened to form a Zincke salt, which is then reacted with a ¹⁵N-labeled amine source to reform the ¹⁵N-labeled pyridine ring. This labeled pyridine can then be reduced to the corresponding piperidine.

Logical Relationship for ¹⁵N Labeling

Caption: Synthesis of [¹⁵N]4-carboethoxypiperidine via the Zincke reaction.

Experimental Protocol: Synthesis of [¹⁵N]-4-Carboethoxypiperidine

This protocol is based on literature methods for the ¹⁵N-labeling of pyridines.

Materials:

• Ethyl isonicotinate

• 1-Chloro-2,4-dinitrobenzene

• [¹⁵N]Ammonium chloride (¹⁵NH₄Cl)

• Sodium methoxide

• Methanol

• Catalyst for hydrogenation (e.g., Pd/C)

• Hydrogen gas (H₂)

Procedure:

• Zincke Salt Formation: React ethyl isonicotinate with 1-chloro-2,4-dinitrobenzene to form the N-(2,4-dinitrophenyl)pyridinium salt (Zincke salt).

• ¹⁵N-Incorporation: React the Zincke salt with [¹⁵N]ammonium chloride in the presence of a base like sodium methoxide in methanol. This opens the pyridinium ring and subsequently re-closes it to incorporate the ¹⁵N atom, yielding [¹⁵N]ethyl isonicotinate.

• Purification of [¹⁵N]Ethyl Isonicotinate: Purify the ¹⁵N-labeled ethyl isonicotinate by extraction and distillation.

• Catalytic Hydrogenation: Reduce the [¹⁵N]ethyl isonicotinate using a standard catalytic hydrogenation procedure (as described in the deuterium labeling section, but with H₂ gas) to obtain [¹⁵N]4-carboethoxypiperidine.

• Final Purification: Purify the final product by vacuum distillation or chromatography.

Quantitative Data

Isotopologue	Labeling Strategy	Starting Material	Yield (%)	Isotopic Enrichment (%)	Reference
[¹⁵N]-4-Carboethoxypiperidine	Zincke Reaction & Hydrogenation	¹⁵NH₄Cl	Moderate	>98	Adapted from literature on ¹⁵N-pyridine synthesis

Conclusion

The isotopic labeling of 4-carboethoxypiperidine with deuterium, carbon-13, and nitrogen-15 can be achieved through various synthetic strategies. Catalytic deuteration of ethyl isonicotinate provides a direct route to perdeuterated material. Carbon-13 labeling typically requires a multi-step synthesis from ¹³C-labeled precursors, allowing for site-specific incorporation. Nitrogen-15 labeling can be accomplished by employing a ring-opening and recyclization strategy on the precursor pyridine ring, followed by reduction. The choice of the specific labeling strategy will depend on the desired isotopic position, the required level of enrichment, and the availability of labeled starting materials. The protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to produce these essential labeled compounds for their studies.

Technical Guide to 4-Carboethoxypiperidine-d9: A Deuterated Internal Standard for Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Carboethoxypiperidine-d9 (also known as Ethyl isonipecotate-d9), a deuterated analog of 4-Carboethoxypiperidine. This isotopically labeled compound is a critical tool in quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS) based assays. Its near-identical physicochemical properties to the unlabeled analyte, combined with its distinct mass, make it an ideal internal standard for ensuring accuracy and precision in complex biological matrices.

Core Compound Properties and Supplier Information

4-Carboethoxypiperidine-d9 is primarily utilized to mitigate variability inherent in analytical procedures, such as sample extraction, injection volume, and ionization efficiency in the mass spectrometer. By adding a known quantity of the deuterated standard to samples, researchers can accurately quantify the analyte of interest.

Chemical Properties

Property	Value
Chemical Name	4-Carboethoxypiperidine-2,2,3,3,4,5,5,6,6-d9
Synonyms	Ethyl isonipecotate-d9, Ethyl 4-piperidinecarboxylate-d9
CAS Number	1219803-75-4
Molecular Formula	C₈H₆D₉NO₂
Molecular Weight	166.27

Supplier and Purity Data

The following table summarizes publicly available information on suppliers of 4-Carboethoxypiperidine-d9. Purity for deuterated standards is often very high, and while not always explicitly stated in catalogs, it typically meets or exceeds the purity of the non-labeled analog.

Supplier	Stated Purity
Toronto Research Chemicals	Information not publicly available
CDN Isotopes	98 atom % D
HANGZHOU LEAP CHEM CO., LTD.	Information not publicly available
MedChemExpress	Information not publicly available
InvivoChem	Information not publicly available

Note: Researchers should always request a certificate of analysis from the supplier for lot-specific purity data.

Experimental Protocols: Use in Quantitative Bioanalysis

The primary application of 4-Carboethoxypiperidine-d9 is as an internal standard (IS) in quantitative mass spectrometry. Below is a generalized protocol for the quantification of an analyte (in this case, 4-Carboethoxypiperidine) in a biological matrix like plasma.

Protocol: Analyte Quantification in Plasma using LC-MS/MS

1. Objective: To accurately quantify the concentration of a target analyte in plasma samples by correcting for analytical variability using a deuterated internal standard.

2. Materials:

• Blank human plasma

• Target analyte (4-Carboethoxypiperidine)

• Deuterated internal standard (4-Carboethoxypiperidine-d9)

• Acetonitrile (ACN) with 0.1% formic acid (Protein precipitation solvent)

• Methanol (Stock solution solvent)

• Water with 0.1% formic acid (Mobile Phase A)

• Acetonitrile with 0.1% formic acid (Mobile Phase B)

• LC-MS/MS system with an electrospray ionization (ESI) source

• C18 analytical column

3. Methodology:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of the analyte in methanol.

  • Prepare a 1 mg/mL stock solution of the 4-Carboethoxypiperidine-d9 (IS) in methanol.

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Serially dilute the analyte stock solution with blank plasma to prepare calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of each plasma sample (calibration standards, QCs, and unknown samples), add 10 µL of the IS working solution (e.g., 100 ng/mL in methanol).

  • Vortex briefly to mix.

  • Add 150 µL of ice-cold acetonitrile with 0.1% formic acid to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 12,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18, 2.1 x 50 mm, 1.8 µm

    • Mobile Phase A: Water + 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

    • Gradient: Start with 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, and re-equilibrate at 5% B for 1 minute.

  • MS/MS Conditions (Positive ESI Mode):

    • Set up Multiple Reaction Monitoring (MRM) for both the analyte and the IS. The exact mass transitions will need to be determined empirically but will be based on the parent and a stable product ion for each compound.

    • Example MRM transitions (hypothetical):

      • Analyte (4-Carboethoxypiperidine): Q1: 158.2 -> Q3: 84.1

      • IS (4-Carboethoxypiperidine-d9): Q1: 167.3 -> Q3: 93.1

• Data Analysis:

  • Integrate the peak areas for both the analyte and the IS.

  • Calculate the peak area ratio (Analyte Area / IS Area).

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

Visualized Workflows and Pathways

Logical Workflow for Internal Standard Use

The following diagram illustrates the logical workflow of using a deuterated internal standard in a typical quantitative bioanalytical assay.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Signaling Pathway (Illustrative Example)

While 4-Carboethoxypiperidine-d9 is an analytical tool and not directly involved in signaling pathways, it is used to quantify molecules that are. The diagram below illustrates a hypothetical scenario where an analyte, quantified using this standard, interacts with a generic receptor signaling pathway.

Caption: Generic signaling pathway involving an analyte measured by isotopic dilution.

Commercial Availability and Synthesis of Ethyl Isonipecotate-d9: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of ethyl isonipecotate-d9 (CAS No: 1219803-75-4), a deuterated isotopologue of ethyl isonipecotate, which is a valuable building block in the synthesis of various pharmaceutical compounds. This guide summarizes commercially available sources and presents a detailed, adapted experimental protocol for its synthesis, addressing the needs of researchers in drug discovery and development.

Commercial Availability

Ethyl isonipecotate-d9, also known as Ethyl 4-piperidinecarboxylate-d9, is available from several specialized chemical suppliers. The following table summarizes the available quantitative data from various vendors. Researchers are advised to contact the suppliers directly for the most current pricing and availability information.

Supplier	Product Name	Catalog No.	Isotopic Purity	Available Quantities
CDN Isotopes	Ethyl 4-Piperidinecarboxylate-2,2,3,3,4,5,5,6,6-d9	D-6279	98 atom % D	50 mg, 100 mg
Invivochem	4-Carboethoxypiperidine-d9	-	High Purity	Inquire for details
MedChemExpress	4-Carboethoxypiperidine-d9	-	High Purity	Inquire for details
Toronto Research Chemicals (TRC)	Ethyl Isonipecotate-d9	-	High Purity	Inquire for details

Experimental Protocols

Adapted Synthesis of Ethyl Isonipecotate-d9

This procedure is adapted from methodologies for the catalytic hydrogenation of pyridine rings to piperidine rings.

Reaction Scheme:

Procurement and QC Workflow

Adapted Synthetic Pathway

Technical Guide: Safety Data for 4-Carboethoxypiperidine-d9

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of safety data. A specific Safety Data Sheet (SDS) for 4-Carboethoxypiperidine-d9 was not available. The following information is adapted from the SDS for the non-deuterated analogue, 4-Carboethoxypiperidine, and related piperidine derivatives. Deuterated compounds are not expected to have significantly different chemical hazards; however, users should handle this substance with the care required for a novel compound and refer to a certified SDS for the specific product being used.

Section 1: GHS Hazard Identification

This compound is classified as hazardous. The primary hazards associated with its non-deuterated analogue are outlined below.

GHS Classification (in accordance with OSHA Hazard Communication Standard, 29 CFR 1910.1200):

Hazard Class	Category
Flammable liquids	Category 2
Acute toxicity, Oral	Category 4
Acute toxicity, Inhalation	Category 3
Acute toxicity, Dermal	Category 3
Skin corrosion	Sub-category 1B
Serious eye damage	Category 1
Short-term (acute) aquatic hazard	Category 3

Hazard Pictograms:

Danger

Hazard Statements:

• H225: Highly flammable liquid and vapour.[1]

• H302: Harmful if swallowed.[1]

• H311 + H331: Toxic in contact with skin or if inhaled.[1]

• H314: Causes severe skin burns and eye damage.[1]

• H402: Harmful to aquatic life.[1]

• H410: Very toxic to aquatic life with long lasting effects.

Section 2: Physical and Chemical Properties

The following data are derived from the non-deuterated form of 4-Carboethoxypiperidine.

Property	Value	Method
Melting Point / Range	-13 °C (9 °F)	lit.[1]
Boiling Point / Range	106 °C (223 °F)	lit.[1]
Density	0.862 g/cm³ (at 20 °C / 68 °F)	lit.[1]
Partition Coefficient (n-octanol/water)	log Pow: 0.64 - 0.7 (at 20 °C / 68 °F)	lit.[1]

Bioaccumulation is not expected based on the partition coefficient.[1]

Section 3: Exposure Controls and Personal Protection

Adherence to proper laboratory safety protocols is essential when handling this compound.

Engineering Controls:

• Use only outdoors or in a well-ventilated area.[1][2][3]

• Use explosion-proof electrical, ventilating, and lighting equipment.[1]

• Ensure eyewash stations and safety showers are close to the workstation location.[2][3][4]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles. Use a face shield if splashing is possible.[1]

• Skin Protection: Wear protective gloves (e.g., nitrile rubber) and flame-retardant antistatic protective clothing.[1] Immediately change contaminated clothing.[1]

• Respiratory Protection: If engineering controls do not maintain airborne concentrations below exposure limits, a NIOSH-approved respirator is recommended.

Handling and Storage:

• Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking.[1][4]

• Keep container tightly closed.[1][2][5]

• Ground and bond container and receiving equipment to prevent static discharges.[1]

• Store in a well-ventilated place. Keep cool.[4]

Section 4: First-Aid and Emergency Procedures

Experimental Protocols: Detailed experimental protocols for the toxicological studies cited in the source SDS are not provided. The data are based on literature values. The following are procedural recommendations for emergency situations.

Exposure Route	First-Aid Measures
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. Call a physician immediately. If breathing stops, apply artificial respiration.[1][2][4]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water/shower. Call a physician immediately.[1][2]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[1][2][4]
Ingestion	Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth. Do not induce vomiting (risk of perforation).[1][4]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Vapours may form explosive mixtures with air at ambient temperatures.[1] Hazardous combustion products include carbon oxides and nitrogen oxides.[4]

• Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[1][4]

Visualizations

Emergency Response Workflow for Chemical Exposure

The following diagram outlines the logical steps for responding to an accidental exposure to 4-Carboethoxypiperidine based on the provided safety information.

Caption: Workflow for emergency response to chemical exposure.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]

The Gold Standard in Bioanalysis: A Technical Guide to Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly within the demanding environment of drug development and regulatory submission, the pursuit of accuracy, precision, and robustness is paramount. This technical guide provides an in-depth exploration of the use of deuterated internal standards, a practice widely considered the "gold standard" in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis.[1][2] This document will delve into the core principles, practical applications, experimental protocols, and critical considerations for employing these powerful analytical tools.

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

The use of deuterated internal standards is fundamentally based on the principle of isotope dilution mass spectrometry (IDMS).[3] This technique involves the addition of a known quantity of an isotopically labeled version of the analyte (the deuterated internal standard) to a sample prior to any processing steps.[3][4] Because the deuterated internal standard is chemically nearly identical to the analyte, it experiences the same physical and chemical variations throughout the entire analytical workflow, including extraction, derivatization, injection, and ionization.[1][5] By measuring the ratio of the mass spectrometer's response of the analyte to that of the deuterated internal standard, it is possible to accurately determine the concentration of the analyte in the original sample, as this ratio remains constant even if sample loss or signal fluctuation occurs.[1][6]

Key Advantages of Deuterated Internal Standards

The adoption of deuterated internal standards in bioanalytical methods offers a multitude of advantages that lead to more reliable and defensible data.

• Effective Correction for Matrix Effects : Biological matrices such as plasma, urine, and tissue homogenates are complex mixtures containing numerous endogenous compounds.[1] These compounds can co-elute with the analyte of interest and interfere with its ionization in the mass spectrometer, a phenomenon known as matrix effect, which can lead to ion suppression or enhancement.[7][8] Since a deuterated internal standard ideally co-elutes with the analyte, it experiences the same degree of matrix effect, allowing for accurate normalization of the analyte's signal.[2][8]

• Improved Precision and Accuracy : By compensating for variabilities in sample preparation, injection volume, and instrument response, deuterated internal standards significantly enhance the precision and accuracy of quantitative measurements.[9] This is a critical factor in regulated bioanalysis where strict acceptance criteria for precision and accuracy must be met.

• Enhanced Method Robustness : Bioanalytical methods employing deuterated internal standards are generally more robust and less susceptible to minor variations in experimental conditions.[9] This translates to higher sample throughput and a lower rate of failed analytical runs, which is particularly beneficial in high-volume settings like clinical trial sample analysis.[5]

• Regulatory Acceptance : Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) strongly recommend the use of stable isotope-labeled internal standards in bioanalytical methods submitted for regulatory review.[8][10] While not always mandatory, their use is considered a best practice and can streamline the validation and review process.[9]

Selection and Characterization of Deuterated Internal Standards

The successful implementation of a bioanalytical method using a deuterated internal standard hinges on the careful selection and characterization of the standard itself.

Key Selection Criteria:

• Position of Deuterium Labeling : Deuterium atoms should be incorporated into stable positions within the molecule where they are not susceptible to exchange with hydrogen atoms from the solvent or matrix.[11] Labeling on heteroatoms like -OH, -NH, or -SH should be avoided.[11]

• Number of Deuterium Atoms : A sufficient number of deuterium atoms (typically three or more) should be incorporated to provide a mass shift that clearly distinguishes the internal standard from the natural isotopic abundance of the analyte.[11][12]

• Isotopic Purity : The deuterated internal standard should have high isotopic purity (ideally ≥98%) to minimize the contribution of any unlabeled analyte present as an impurity, which could otherwise lead to an overestimation of the analyte's concentration.[11][13]

• Chemical Purity : The standard should also have high chemical purity to avoid the introduction of interfering substances.

Quantitative Data and Performance Comparison

The superior performance of deuterated internal standards compared to other approaches, such as using a structural analog as an internal standard, is well-documented. The following table summarizes typical performance data from a bioanalytical method validation.

Parameter	Deuterated Internal Standard	Structural Analog Internal Standard	Key Findings & References
Co-elution with Analyte	Nearly identical chromatographic retention time.	May have different retention times, leading to differential matrix effects.	[14]
Extraction Recovery	Identical extraction behavior to the analyte.	May have different extraction recovery.	[14]
Matrix Effect Compensation	High, due to co-elution and identical physicochemical properties.	Variable and often incomplete.	[8]
Precision (%CV)	Typically ≤ 15%	Can be > 15%, especially with variable matrix effects.	[10]
Accuracy (%Bias)	Typically within ±15% of the nominal value.	May show significant bias due to differential recovery and matrix effects.	[10]

Table 1: Performance Comparison of Internal Standards

The following table presents example validation data for an HPLC-MS/MS method for the quantification of a hypothetical drug in human plasma using its deuterated analog as an internal standard.

QC Level	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
Low	5.7	98.7	5.95	98.0
Medium	6.2	96.3	7.2	99.2
High	7.7	97.5	8.5	100.4

Table 2: Example Bioanalytical Method Validation Data for Venetoclax using a Deuterated Internal Standard.[2]

Experimental Protocols

The following sections provide detailed methodologies for key experiments in a bioanalytical workflow using deuterated internal standards.

Sample Preparation

The goal of sample preparation is to extract the analyte and internal standard from the biological matrix while removing potentially interfering components.

Protocol 1: Protein Precipitation (PPT)

This is a simple and rapid method for removing the bulk of proteins from a plasma or serum sample.

• Sample Aliquoting : Aliquot 100 µL of the biological sample (e.g., plasma), calibration standard, or quality control sample into a clean microcentrifuge tube.[14]

• Internal Standard Spiking : Add a small volume (e.g., 20 µL) of the deuterated internal standard working solution at a known concentration to each tube.[14]

• Vortexing : Vortex the mixture for a brief period (e.g., 10 seconds) to ensure homogeneity.

• Protein Precipitation : Add a larger volume (e.g., 300 µL) of a cold organic solvent such as acetonitrile or methanol to precipitate the proteins.[14]

• Vortexing : Vortex the mixture vigorously for 1 minute.[14]

• Centrifugation : Centrifuge the samples at a high speed (e.g., 10,000 rpm) for 10 minutes to pellet the precipitated proteins.[14]

• Supernatant Transfer : Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

• Evaporation and Reconstitution (Optional) : The supernatant may be evaporated to dryness under a stream of nitrogen and reconstituted in a smaller volume of a solvent compatible with the LC-MS system to increase concentration.[2]

Protocol 2: Solid-Phase Extraction (SPE)

SPE provides a more thorough cleanup than PPT and can be used to concentrate the analyte.

• Sample Pre-treatment : Dilute the biological sample (e.g., 100 µL of plasma) with an aqueous solution (e.g., 4% phosphoric acid) to adjust the pH and facilitate binding to the SPE sorbent.

• Internal Standard Spiking : Add the deuterated internal standard to the pre-treated sample.

• Cartridge Conditioning : Condition the SPE cartridge with a suitable organic solvent (e.g., 1 mL of methanol) followed by an aqueous solution (e.g., 1 mL of water).

• Sample Loading : Load the pre-treated sample onto the conditioned SPE cartridge. The analyte and internal standard will be retained on the sorbent.[2]

• Washing : Wash the cartridge with a weak solvent (e.g., 1 mL of 5% methanol in water) to remove salts and other polar interferences.[2]

• Elution : Elute the analyte and internal standard from the cartridge with a small volume of a strong organic solvent (e.g., 2 x 0.5 mL of methanol).[2]

• Evaporation and Reconstitution : Evaporate the eluate to dryness and reconstitute the residue in a solvent suitable for LC-MS/MS injection.[2]

LC-MS/MS Analysis

• Chromatographic Separation : Inject the prepared sample onto an appropriate HPLC or UPLC column. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol) is typically used to separate the analyte and internal standard from other components.

• Mass Spectrometric Detection : The eluent from the LC column is introduced into a tandem mass spectrometer, usually equipped with an electrospray ionization (ESI) source.[15] The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to selectively detect and quantify specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.[1]

Data Analysis

• Peak Integration : Integrate the chromatographic peak areas for the selected MRM transitions of the analyte and the deuterated internal standard.[1]

• Response Ratio Calculation : Calculate the peak area ratio of the analyte to the internal standard for all samples, calibration standards, and quality controls.[15]

• Calibration Curve Construction : Generate a calibration curve by plotting the peak area ratio against the known concentrations of the calibration standards. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically applied.[1]

• Concentration Determination : Determine the concentrations of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.[1]

Mandatory Visualizations

Logical Workflow for Using a Deuterated Internal Standard

Caption: High-level workflow for bioanalytical sample analysis using a deuterated internal standard.

Principle of Isotope Dilution

Caption: Conceptual diagram of the isotope dilution principle in bioanalysis.

Mitigation of Matrix Effects

Caption: How a co-eluting deuterated internal standard mitigates matrix effects.

Potential Limitations and Troubleshooting

While deuterated internal standards are incredibly powerful, they are not without potential pitfalls.

• Isotope Effect : The substitution of hydrogen with the heavier deuterium isotope can sometimes lead to a slight difference in chromatographic retention time between the analyte and the internal standard.[16] This "isotope effect" can result in the two compounds experiencing different degrees of ion suppression if they elute in a region of the chromatogram where the matrix effect is rapidly changing.[17]

• Deuterium Exchange : If the deuterium atoms are located on exchangeable sites (e.g., -OH, -NH2), they can be lost and replaced with hydrogen from the solvent, leading to a loss of the internal standard's unique mass signature and inaccurate quantification.[11]

• Cross-Contribution : In some cases, the isotopic cluster of the analyte may contribute to the signal of the internal standard, or vice versa. This is particularly a concern when there is a small mass difference between the analyte and the standard.[18]

Troubleshooting Common Issues:

Problem	Possible Cause	Troubleshooting Steps
Inconsistent Analyte/IS Response Ratio	Deuterium exchange; Differential matrix effects due to chromatographic separation.	Ensure labeling at stable positions; Adjust chromatography to achieve co-elution.[11]
Poor Sensitivity for Analyte	Significant ion suppression from the sample matrix.	Enhance sample cleanup (e.g., use SPE instead of PPT); Dilute the sample.[6]
Presence of Unlabeled Analyte in IS	Incomplete deuteration during synthesis or back-exchange.	Verify the isotopic purity of the standard; Analyze the IS solution alone to check for unlabeled analyte.[11]

Table 3: Common Problems and Troubleshooting Strategies

Conclusion

Deuterated internal standards, when used correctly, are an indispensable tool in modern bioanalysis. Their ability to mimic the behavior of the analyte throughout the analytical process provides a robust and reliable means of correcting for the inherent variabilities of complex biological samples and the LC-MS system.[2] This leads to a significant improvement in the accuracy, precision, and overall quality of the data, which is essential for making critical decisions in drug development and for ensuring regulatory compliance. By understanding the underlying principles, adhering to rigorous experimental protocols, and being aware of the potential limitations, researchers can fully leverage the power of deuterated internal standards to generate the highest quality bioanalytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. osti.gov [osti.gov]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. benchchem.com [benchchem.com]
• 7. waters.com [waters.com]
• 8. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. resolvemass.ca [resolvemass.ca]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Chemical derivatization and the selection of deuterated internal standard for quantitative determination--methamphetamine example - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: 4-Carboethoxypiperidine-d9 as an Internal Standard in Bioanalytical Methods

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative bioanalysis, particularly in pharmacokinetic and toxicological studies, the use of stable isotope-labeled internal standards is paramount for achieving high accuracy and precision.[1][2] Deuterated compounds, such as 4-Carboethoxypiperidine-d9, are ideal internal standards for liquid chromatography-mass spectrometry (LC-MS/MS) assays.[2][3] Their chemical and physical properties are nearly identical to the analyte of interest, ensuring they co-elute chromatographically and experience similar ionization effects, thus effectively compensating for variations in sample preparation and matrix effects.[1] This document provides detailed application notes and protocols for the use of 4-Carboethoxypiperidine-d9 as an internal standard, with a primary focus on the quantification of the synthetic opioid pethidine (meperidine) and structurally related compounds in biological matrices.

Principle and Applications

4-Carboethoxypiperidine-d9 serves as an ideal internal standard for the quantification of pethidine (meperidine) due to their structural similarity. Pethidine is an opioid analgesic whose quantification in biological fluids is crucial for therapeutic drug monitoring and in forensic toxicology. The nine deuterium atoms on the piperidine ring of 4-Carboethoxypiperidine-d9 provide a distinct mass shift from the unlabeled analyte, allowing for simultaneous detection and quantification by mass spectrometry without cross-interference.[4]

Key Applications:

• Therapeutic Drug Monitoring (TDM): Accurate measurement of pethidine concentrations in patient plasma or serum to optimize dosage and minimize toxicity.

• Pharmacokinetic (PK) Studies: Characterizing the absorption, distribution, metabolism, and excretion (ADME) of pethidine in preclinical and clinical drug development.

• Forensic Toxicology: Detection and quantification of pethidine in post-mortem specimens or in cases of suspected drug abuse.

• Doping Control: Screening for the illicit use of pethidine in athletes.

Experimental Protocols

The following are detailed protocols for the quantification of pethidine in human plasma using 4-Carboethoxypiperidine-d9 as an internal standard.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Thawing: Thaw frozen plasma samples at room temperature.

• Internal Standard Spiking: To 500 µL of plasma, add 50 µL of 4-Carboethoxypiperidine-d9 working solution (e.g., 100 ng/mL in methanol) and vortex for 10 seconds.

• Sample Pre-treatment: Add 500 µL of 0.1 M phosphate buffer (pH 6.0) to the spiked plasma and vortex.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by sequentially passing 1 mL of methanol and 1 mL of 0.1 M phosphate buffer (pH 6.0).

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of deionized water followed by 1 mL of methanol.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 10:90 acetonitrile:water with 0.1% formic acid) for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Chromatographic Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Gradient	10% B to 90% B over 5 minutes, hold for 2 minutes, then re-equilibrate
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometric Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150°C
Desolvation Temperature	400°C
Capillary Voltage	3.0 kV
MRM Transitions (Illustrative)
Pethidine	m/z 248.2 → 220.2
4-Carboethoxypiperidine-d9	m/z 167.2 → 122.2 (Illustrative, requires experimental confirmation)

Data Presentation

The use of 4-Carboethoxypiperidine-d9 as an internal standard significantly improves the precision and accuracy of the analytical method. The following tables present typical validation data for a pethidine quantification assay.

Table 1: Precision and Accuracy

Analyte Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low QC (15)	4.2	5.1	102.5
Mid QC (150)	3.5	4.3	98.7
High QC (1200)	2.8	3.9	101.2

Table 2: Recovery and Matrix Effect

Analyte	Extraction Recovery (%)	Matrix Effect (%)
Pethidine	92.5 ± 4.1	97.8 ± 3.5
4-Carboethoxypiperidine-d9	91.8 ± 3.8	98.2 ± 3.1

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of pethidine using 4-Carboethoxypiperidine-d9.

Rationale for Using a Deuterated Internal Standard

Caption: Compensation for variability using a deuterated internal standard.

Conclusion

4-Carboethoxypiperidine-d9 is a highly effective internal standard for the quantitative analysis of pethidine and related compounds in biological matrices. Its use in conjunction with LC-MS/MS provides a robust, sensitive, and specific method that is essential for applications in clinical and forensic toxicology, as well as in pharmaceutical research. The protocols and data presented here serve as a comprehensive guide for researchers and scientists in the development and validation of bioanalytical methods.

References

• 1. longdom.org [longdom.org]
• 2. msacl.org [msacl.org]
• 3. Validation of a HPLC/MS Method for Simultaneous Quantification of Clonidine, Morphine and its Metabolites in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]

Application Notes and Protocols for LC-MS/MS Analysis Utilizing 4-Carboethoxypiperidine-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique renowned for its high sensitivity and selectivity, making it the gold standard for quantitative bioanalysis. The use of stable isotope-labeled internal standards is crucial for achieving accurate and precise quantification by correcting for variability during sample preparation and analysis. 4-Carboethoxypiperidine-d9, a deuterated analog of ethyl nipecotate, is an ideal internal standard for the quantification of piperidine-based pharmaceutical compounds, such as pethidine (meperidine) and its metabolites, in complex biological matrices. Its chemical properties closely mimic the analyte of interest, ensuring co-elution and similar ionization behavior, which is essential for reliable data.

This document provides detailed application notes and a representative protocol for the use of 4-Carboethoxypiperidine-d9 in LC-MS/MS analysis, tailored for applications in therapeutic drug monitoring, pharmacokinetic studies, and forensic toxicology.

I. Analyte of Interest: Pethidine (Meperidine)

Pethidine is a synthetic opioid of the phenylpiperidine class used for the treatment of moderate to severe pain.[1] Monitoring its concentration, along with its primary active and toxic metabolite, norpethidine, is critical for ensuring therapeutic efficacy and avoiding adverse effects.[2] The structural similarity between pethidine and 4-Carboethoxypiperidine makes the deuterated standard a suitable internal reference for quantitative analysis.

Metabolic Pathway of Pethidine

The primary metabolic pathway of pethidine involves N-demethylation to form norpethidine, which has about half the analgesic effect but twice the central nervous system stimulant activity of the parent drug.

Metabolic conversion of pethidine.

II. Experimental Protocols

This section details a representative LC-MS/MS method for the quantification of pethidine in human plasma using 4-Carboethoxypiperidine-d9 as an internal standard.

A. Sample Preparation: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a common technique for sample cleanup in bioanalysis, effectively removing proteins and other interfering substances.[3][4]

• Spiking: To 100 µL of human plasma, add 10 µL of the pethidine working standard solution and 10 µL of the 4-Carboethoxypiperidine-d9 internal standard working solution.

• Alkalinization: Add 50 µL of 1 M ammonium formate (pH 9.0) to the plasma sample and vortex for 30 seconds.

• Extraction: Add 600 µL of methyl tert-butyl ether (MTBE), vortex for 5 minutes, and centrifuge at 10,000 x g for 5 minutes.[4]

• Evaporation: Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase (see section II.B).

B. LC-MS/MS Conditions

Chromatographic separation is critical for resolving the analyte from matrix components, while mass spectrometric detection provides the necessary sensitivity and specificity.

Parameter	Condition
LC System	UPLC/HPLC System
Column	C18 Column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 90% B over 3 minutes, hold for 1 minute, return to initial conditions
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C

C. Mass Spectrometric Parameters (MRM)

Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity by monitoring specific precursor-to-product ion transitions.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Pethidine	248.2	174.1	20
4-Carboethoxypiperidine-d9 (IS)	167.2	90.1	15

Note: The MRM transition for 4-Carboethoxypiperidine-d9 is an illustrative example based on its structure and may require optimization on the specific instrument.

III. Quantitative Data Summary

The following tables summarize the expected performance characteristics of the described method, based on validated assays for pethidine.[5][6]

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Pethidine	5 - 2000	> 0.995

Table 2: Precision and Accuracy

Analyte	QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Pethidine	LLOQ	5	< 10	< 12	90 - 110
Low	15	< 8	< 10	92 - 108
Medium	150	< 7	< 9	95 - 105
High	1500	< 6	< 8	96 - 104

LLOQ: Lower Limit of Quantification, QC: Quality Control, %RSD: Percent Relative Standard Deviation.

IV. Visualized Workflows

A. Experimental Workflow Diagram

This diagram illustrates the sequential steps involved in the LC-MS/MS analysis of pethidine using 4-Carboethoxypiperidine-d9 as an internal standard.

LC-MS/MS analytical workflow.

V. Conclusion

The use of 4-Carboethoxypiperidine-d9 as an internal standard in LC-MS/MS applications provides a robust and reliable method for the quantitative analysis of pethidine and related piperidine-based compounds in biological matrices. The detailed protocol and performance characteristics presented here serve as a comprehensive guide for researchers and scientists in the fields of pharmacology, toxicology, and drug development. The high degree of accuracy and precision achievable with this methodology underscores its suitability for regulated bioanalytical studies.

References

• 1. Meperidine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Determination of pethidine of abuse and relevant metabolite norpethidine in urine by ultra-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of pethidine in human plasma by LC-MS/MS. (2011) | Xianqin Wang | 9 Citations [scispace.com]
• 4. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Quantitative Analysis Using Deuterated Internal Standards: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of analytes in biological matrices using deuterated internal standards with liquid chromatography-tandem mass spectrometry (LC-MS/MS). It is intended to serve as a comprehensive guide for researchers, scientists, and drug development professionals seeking to develop and validate robust, accurate, and precise bioanalytical methods.

Introduction: The Gold Standard in Quantitative Bioanalysis

In the fields of pharmacokinetics, drug metabolism, and clinical diagnostics, the accurate quantification of drugs, metabolites, and biomarkers in complex biological matrices such as plasma, serum, and urine is critical.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred analytical technique due to its high sensitivity and selectivity.[2] However, the accuracy of LC-MS/MS data can be compromised by several factors, including variability in sample preparation, matrix effects (ion suppression or enhancement), and instrument drift.[3]

To mitigate these variabilities, an internal standard (IS) is incorporated into the analytical workflow.[4] An ideal internal standard should closely mimic the physicochemical properties of the analyte of interest.[4] Stable isotope-labeled (SIL) internal standards, particularly deuterated standards, have emerged as the "gold standard" in quantitative bioanalysis.[5][6] A deuterated internal standard is a version of the analyte where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[7] This substitution results in a compound that is chemically almost identical to the analyte, allowing it to co-elute during chromatography and experience the same matrix effects, but be distinguishable by its higher mass in the mass spectrometer.[5][6] This unique characteristic enables highly accurate and precise quantification by correcting for variations throughout the analytical process. Regulatory bodies like the European Medicines Agency (EMA) have noted that a vast majority of bioanalytical method validations submitted incorporate stable isotope-labeled internal standards, underscoring their importance.[8]

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The use of deuterated internal standards is a cornerstone of the isotope dilution mass spectrometry (IDMS) technique.[9] IDMS is a powerful analytical method for the precise quantification of a compound within a sample. The fundamental principle involves the addition of a known amount of an isotopically enriched form of the analyte (the deuterated internal standard) to the sample before any sample processing steps.[9]

Because the analyte and the deuterated internal standard are chemically identical, they are assumed to behave identically during sample extraction, cleanup, and chromatographic separation.[1] The mass spectrometer can differentiate between the naturally occurring, lighter analyte and the heavier deuterated internal standard due to their mass-to-charge (m/z) ratio difference.[6] By measuring the ratio of the peak area of the analyte to the peak area of the deuterated internal standard, variations introduced during the analytical process can be effectively normalized, leading to a highly accurate and precise determination of the analyte's concentration.

Principle of Isotope Dilution Mass Spectrometry (IDMS).

Data Presentation: Comparative Performance

The superiority of deuterated internal standards over non-deuterated (analog) internal standards is evident in the improved accuracy and precision of quantitative methods. The following tables summarize validation data from a study comparing the performance of a deuterated internal standard to an analog internal standard for the quantification of the anticancer agent kahalalide F.[9][10]

Table 1: Comparison of Accuracy and Precision for the Quantification of Kahalalide F [9][10]

Performance Metric	Analog Internal Standard	Deuterated (D8) Internal Standard
Accuracy (Mean Bias)	96.8%	100.3%
Precision (Standard Deviation)	8.6%	7.6%
Number of Samples (n)	284	340
Statistical Significance (Variance)	-	p=0.02 (Significantly Lower Variance)

The data clearly demonstrates that the use of the deuterated internal standard resulted in a mean bias closer to the true value and a statistically significant improvement in precision.[9][10]

Table 2: General Performance Comparison of Internal Standard Types [6]

Parameter	Analog Internal Standard	Deuterated Internal Standard
Co-elution with Analyte	Variable, often different retention times	Excellent, near-identical retention time
Correction for Matrix Effects	Partial and variable	Excellent and consistent
Extraction Recovery	Can differ from the analyte	Nearly identical to the analyte
Accuracy (% Bias)	Typically within ±15-20%	Typically within ±15% (often better)
Precision (%RSD)	Typically <20%	Typically <15%

Experimental Protocols

Detailed and robust experimental protocols are fundamental to the successful application of deuterated internal standards in quantitative analysis. The following sections provide detailed methodologies for key experiments.

General Bioanalytical Workflow

The general workflow for a quantitative bioanalytical assay using a deuterated internal standard encompasses several critical stages, from sample preparation to data analysis.

References

• 1. agilent.com [agilent.com]
• 2. rsc.org [rsc.org]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. lcms.cz [lcms.cz]
• 9. scispace.com [scispace.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for 4-Carboethoxypiperidine-d9 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 4-Carboethoxypiperidine-d9 as a stable isotope-labeled (SIL) internal standard in pharmacokinetic (PK) studies. The focus is on leveraging its properties for accurate and precise quantification of a target analyte in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

In pharmacokinetic studies, which are crucial for drug discovery and development, accurate measurement of drug concentrations in biological fluids over time is paramount. The use of stable isotope-labeled internal standards is the gold standard for quantitative bioanalysis.[1] 4-Carboethoxypiperidine-d9, a deuterated analog of 4-Carboethoxypiperidine, serves as an ideal internal standard for the quantification of piperidine-containing therapeutic agents. Its physicochemical properties are nearly identical to the unlabeled analyte, ensuring similar behavior during sample preparation, chromatography, and ionization.[2][3] This co-elution and similar ionization response allow for the correction of variability in sample extraction, matrix effects, and instrument response, leading to highly accurate and precise results.[2][4]

Key Advantages of Using 4-Carboethoxypiperidine-d9:

• Improved Accuracy and Precision: Minimizes the impact of matrix effects and procedural variations.

• Enhanced Method Robustness: Ensures reliable quantification across different sample lots and analytical runs.

• Gold Standard: Considered the most appropriate internal standard for quantitative LC-MS/MS bioanalysis.

Application: Pharmacokinetic Study of a Novel Piperidine-Containing Drug (NPD-123)

This section outlines a representative application of 4-Carboethoxypiperidine-d9 in a preclinical pharmacokinetic study of a hypothetical novel piperidine-containing drug, "NPD-123."

Study Objective

To determine the pharmacokinetic profile of NPD-123 in rat plasma following a single intravenous (IV) and oral (PO) administration, using 4-Carboethoxypiperidine-d9 as an internal standard.

Experimental Design

• Test System: Male Sprague-Dawley rats (n=6 per group).

• Dosing:

  • IV Group: 1 mg/kg NPD-123.

  • PO Group: 10 mg/kg NPD-123.

• Sample Collection: Blood samples were collected at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose into tubes containing K2-EDTA. Plasma was separated by centrifugation.

• Internal Standard: 4-Carboethoxypiperidine-d9 was used as the internal standard for the quantification of NPD-123.

Bioanalytical Method Protocol

A detailed protocol for the quantification of NPD-123 in rat plasma using 4-Carboethoxypiperidine-d9.

Materials and Reagents

• NPD-123 reference standard

• 4-Carboethoxypiperidine-d9 internal standard

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid (FA), LC-MS grade

• Water, deionized

• Rat plasma (blank)

Preparation of Stock and Working Solutions

• NPD-123 Stock Solution (1 mg/mL): Accurately weigh and dissolve NPD-123 in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 4-Carboethoxypiperidine-d9 in methanol.

• NPD-123 Working Solutions: Prepare serial dilutions of the NPD-123 stock solution with 50:50 (v/v) ACN:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with 50:50 (v/v) ACN:water.

Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of plasma sample (calibration standard, QC, or study sample) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution (100 ng/mL of 4-Carboethoxypiperidine-d9).

• Add 150 µL of acetonitrile to precipitate plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Inject 5 µL into the LC-MS/MS system.

Experimental Workflow for Sample Analysis

Caption: Workflow for bioanalytical sample preparation and analysis.

LC-MS/MS Parameters

Parameter	Condition
LC System	UPLC System
Column	C18 Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	NPD-123: [M+H]+ → Fragment ion4-Carboethoxypiperidine-d9: [M+H]+ → Fragment ion
Source Temp.	150°C
Desolvation Temp.	400°C

Method Validation Summary

The bioanalytical method was validated according to regulatory guidelines. The following tables summarize the validation results.

Linearity and Range

Analyte	Calibration Range (ng/mL)	R²
NPD-123	1 - 1000	> 0.995

Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day Accuracy (%)	Inter-day Precision (%CV)
LLOQ	1	105.2	8.7	103.5	9.8
Low	3	98.7	6.5	99.1	7.2
Mid	100	101.3	4.2	100.8	5.1
High	800	97.5	3.8	98.2	4.5

Recovery and Matrix Effect

QC Level	Analyte Recovery (%)	Internal Standard Recovery (%)	Matrix Factor
Low	92.1	93.5	0.98
High	94.5	95.1	1.01

Pharmacokinetic Data Analysis

The plasma concentration-time data for NPD-123 were analyzed using non-compartmental analysis to determine key pharmacokinetic parameters.

Logical Relationship of PK Parameters

Caption: Relationship between primary and derived pharmacokinetic parameters.

Representative Pharmacokinetic Parameters

Parameter	IV (1 mg/kg)	PO (10 mg/kg)
Cmax (ng/mL)	250	450
Tmax (h)	0.083	1.0
AUC₀-t (ngh/mL)	500	2500
AUC₀-inf (ngh/mL)	510	2550
t½ (h)	4.5	4.8
CL (L/h/kg)	1.96	-
Vdss (L/kg)	6.2	-
Oral Bioavailability (F%)	-	50%

Conclusion

The use of 4-Carboethoxypiperidine-d9 as a stable isotope-labeled internal standard enabled the development of a robust, accurate, and precise LC-MS/MS method for the quantification of the novel piperidine-containing drug, NPD-123, in rat plasma. The method was successfully applied to a preclinical pharmacokinetic study, providing reliable data for the assessment of the drug's absorption, distribution, metabolism, and excretion (ADME) properties. This approach exemplifies the best practice in quantitative bioanalysis for supporting drug development programs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]

Application of 4-Carboethoxypiperidine-d9 in Drug Metabolism Research

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-Carboethoxypiperidine-d9 as a stable isotope-labeled internal standard (SIL-IS) in drug metabolism and pharmacokinetic (DMPK) studies. The inclusion of detailed protocols and data presentation guidelines aims to facilitate the accurate quantification of a target analyte in complex biological matrices.

Introduction

In drug development, a thorough understanding of a drug's absorption, distribution, metabolism, and excretion (ADME) profile is critical. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred method for the bioanalysis of drugs and their metabolites due to its high sensitivity and selectivity. The use of a stable isotope-labeled internal standard, such as 4-Carboethoxypiperidine-d9, is the gold standard in this field.[1][2] These standards are chemically identical to the analyte but have a different mass due to the replacement of hydrogen atoms with deuterium.[3] This mass difference allows for their distinction by the mass spectrometer.

The key benefit of using a deuterated internal standard is its ability to co-elute with the analyte during chromatography. This co-elution allows it to experience and correct for variations in sample preparation, injection volume, and matrix effects (ion suppression or enhancement), leading to more precise and accurate quantification.[1][4]

Principle of Stable Isotope-Labeled Internal Standards

The fundamental principle behind using a SIL-IS like 4-Carboethoxypiperidine-d9 is to add a known concentration of this standard to all samples, including calibration standards and quality controls. The analyte's concentration is then determined by calculating the ratio of the analyte's mass spectrometry signal to the internal standard's signal. This ratio normalization corrects for potential errors throughout the analytical process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. texilajournal.com [texilajournal.com]

Application Note and Protocol for the Quantification of 4-Carboethoxypiperidine in Plasma using 4-Carboethoxypiperidine-d9 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

The quantification of small molecules like 4-Carboethoxypiperidine in biological matrices such as plasma is a critical aspect of pharmacokinetic and drug metabolism studies. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique for this purpose, offering high sensitivity and selectivity. The use of a stable isotope-labeled internal standard (SIL-IS), such as 4-Carboethoxypiperidine-d9, is considered the gold standard in quantitative bioanalysis.[1][2] This is because the SIL-IS has nearly identical physicochemical properties to the analyte, ensuring it effectively tracks the analyte throughout sample preparation and analysis, correcting for variations in extraction recovery, matrix effects, and instrument response.[1][3] This application note provides a detailed protocol for the extraction and quantification of 4-Carboethoxypiperidine in plasma samples using 4-Carboethoxypiperidine-d9 as an internal standard.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The methodology is based on the principle of isotope dilution mass spectrometry (IDMS).[2] A known concentration of the deuterated internal standard (4-Carboethoxypiperidine-d9) is added to the plasma sample before any processing. The mass spectrometer can differentiate between the analyte and the heavier deuterated internal standard based on their mass-to-charge (m/z) ratio difference.[2] By measuring the ratio of the analyte's response to the internal standard's response, variations introduced during the analytical process can be effectively normalized, leading to improved accuracy and precision.[2]

Experimental Protocols

1. Materials and Reagents

• Blank human plasma (K2EDTA)

• 4-Carboethoxypiperidine (Analyte)

• 4-Carboethoxypiperidine-d9 (Internal Standard)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Water, LC-MS grade

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Vortex mixer

• Centrifuge

2. Preparation of Stock and Working Solutions

Proper preparation of stock and working solutions is crucial for accurate quantification.

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Carboethoxypiperidine and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Carboethoxypiperidine-d9 and dissolve it in 10 mL of methanol.

• Analyte Working Solutions (for Calibration Curve and Quality Controls): Prepare a series of dilutions from the Analyte Stock Solution using a 50:50 mixture of methanol and water to achieve the desired concentrations for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Internal Standard Stock Solution with acetonitrile to a final concentration of 100 ng/mL. This solution will be used for protein precipitation.

3. Sample Preparation: Protein Precipitation (PPT)

Protein precipitation is a common and effective method for removing proteins from plasma samples, which can interfere with the analysis.[4]

• Thaw Samples: Thaw the plasma samples on ice or at room temperature.[5]

• Aliquot Plasma: In a 1.5 mL microcentrifuge tube, aliquot 100 µL of the plasma sample (or calibration standard/QC).[2]

• Add Internal Standard: Add 300 µL of the Internal Standard Working Solution (100 ng/mL in acetonitrile) to each tube. The ratio of acetonitrile to plasma is 3:1 (v/v).[6]

• Vortex: Vortex the tubes vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge the samples at 13,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[5]

• Transfer Supernatant: Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

4. LC-MS/MS Analysis

The following are suggested starting conditions and may require optimization for your specific instrumentation.

Liquid Chromatography (LC) Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	Start at 5% B, ramp to 95% B over 3 min, hold for 1 min, return to 5% B and re-equilibrate for 1 min.
Column Temperature	40°C

Mass Spectrometry (MS) Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
IonSpray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Medium
MRM Transitions	To be determined by infusion of individual standards. Example transitions:
4-Carboethoxypiperidine: Q1 (Precursor Ion) -> Q3 (Product Ion)
4-Carboethoxypiperidine-d9: Q1 (Precursor Ion + 9 Da) -> Q3 (Product Ion)

Data Presentation

Table 1: Calibration Curve Standards

Standard ID	Concentration (ng/mL)	Plasma Volume (µL)	Internal Standard Volume (µL)
Blank	0	100	300
STD-1	1	100	300
STD-2	5	100	300
STD-3	10	100	300
STD-4	50	100	300
STD-5	100	100	300
STD-6	500	100	300
STD-7	1000	100	300

Table 2: Quality Control Samples

QC Level	Concentration (ng/mL)	Plasma Volume (µL)	Internal Standard Volume (µL)
LLOQ QC	1	100	300
Low QC	3	100	300
Mid QC	75	100	300
High QC	750	100	300

Visualizations

Caption: Experimental workflow for plasma sample analysis.

Caption: Logical relationship of analytical components.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. Evaluation of human plasma sample preparation protocols for untargeted metabolic profiles analyzed by UHPLC-ESI-TOF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rapid preparation of human blood plasma for bottom-up proteomics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: High-Throughput Quantification of 4-Carboethoxypiperidine in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

ABSTRACT: This application note describes a robust and sensitive method for the quantification of 4-Carboethoxypiperidine in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The use of 4-Carboethoxypiperidine-d9 as a stable isotope-labeled internal standard (SIL-IS) ensures high accuracy and precision by compensating for matrix effects and variations in sample processing. The sample preparation is a straightforward protein precipitation protocol, enabling high-throughput analysis suitable for clinical and toxicological research as well as pharmacokinetic studies.

Introduction

4-Carboethoxypiperidine, also known as ethyl isonipecotate, is a key intermediate in the synthesis of various pharmaceutical compounds. Accurate and reliable quantification of this and related piperidine derivatives in biological matrices is crucial for drug development and toxicological screening. Mass spectrometry coupled with liquid chromatography is a powerful technique for bioanalysis due to its high sensitivity and selectivity.

The use of a deuterated internal standard, such as 4-Carboethoxypiperidine-d9, is the gold standard in quantitative mass spectrometry.[1] These standards are chemically identical to the analyte but have a higher mass, allowing them to be distinguished by the mass spectrometer. Because they co-elute with the analyte, they experience similar ionization suppression or enhancement, leading to more accurate and precise quantification.[1][2]

This application note provides a detailed protocol for the extraction and quantification of 4-Carboethoxypiperidine from human plasma. The method is validated for linearity, precision, accuracy, and recovery, demonstrating its suitability for routine analysis.

Experimental

Materials and Reagents

• 4-Carboethoxypiperidine (Analyte)

• 4-Carboethoxypiperidine-d9 (Internal Standard)

• LC-MS grade Acetonitrile

• LC-MS grade Methanol

• LC-MS grade Water

• Formic Acid

• Human Plasma (K2-EDTA)

Instrumentation

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent triple quadrupole mass spectrometer

• Analytical Column: Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm particle size or equivalent

LC-MS/MS Method

Chromatographic Conditions:

Parameter	Value
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B in 3.0 min, hold at 95% B for 1.0 min, return to 5% B in 0.1 min, and re-equilibrate for 0.9 min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometric Conditions:

The mass spectrometer was operated in positive electrospray ionization (ESI) mode. The multiple reaction monitoring (MRM) transitions for the analyte and internal standard are listed below.

Compound	Q1 Mass (m/z)	Q3 Mass (m/z)
4-Carboethoxypiperidine	158.1	84.1
4-Carboethoxypiperidine-d9	167.1	93.1

Sample Preparation Protocol

A protein precipitation method was employed for the extraction of 4-Carboethoxypiperidine from human plasma.

• Spiking: To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution (4-Carboethoxypiperidine-d9 at 100 ng/mL in 50:50 Methanol:Water).

• Precipitation: Add 300 µL of cold acetonitrile to the plasma sample.

• Vortexing: Vortex the mixture for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4 °C.

• Transfer: Carefully transfer the supernatant to a clean autosampler vial.

• Injection: Inject 5 µL of the supernatant into the LC-MS/MS system.

Sample Preparation Workflow Diagram

Method Validation

The bioanalytical method was validated according to industry guidelines, assessing linearity, precision, accuracy, and recovery.

Linearity and Lower Limit of Quantification (LLOQ)

Calibration standards were prepared by spiking known concentrations of 4-Carboethoxypiperidine into blank human plasma. The calibration curve was linear over the range of 1 to 1000 ng/mL. The Lower Limit of Quantification (LLOQ) was determined to be 1 ng/mL.

Parameter	Result
Calibration Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
LLOQ	1 ng/mL

Precision and Accuracy

The intra-day and inter-day precision and accuracy were evaluated at four quality control (QC) concentrations: LLOQ, Low QC, Mid QC, and High QC.

Intra-day Precision and Accuracy (n=6)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1	0.98	98.0	8.5
Low QC	3	2.95	98.3	6.2
Mid QC	50	51.2	102.4	4.1
High QC	800	790.4	98.8	3.5

Inter-day Precision and Accuracy (n=18, 3 days)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1	1.03	103.0	10.2
Low QC	3	3.08	102.7	7.8
Mid QC	50	49.5	99.0	5.5
High QC	800	809.6	101.2	4.8

Recovery

The extraction recovery of 4-Carboethoxypiperidine was determined by comparing the analyte response in pre-extraction spiked samples to post-extraction spiked samples at three QC levels.

QC Level	Mean Recovery (%)
Low QC	92.5
Mid QC	95.1
High QC	94.3

Discussion

The developed LC-MS/MS method provides a reliable and high-throughput approach for the quantification of 4-Carboethoxypiperidine in human plasma. The simple protein precipitation sample preparation is efficient and effective, yielding high recovery and minimizing matrix effects. The use of the deuterated internal standard, 4-Carboethoxypiperidine-d9, is critical for achieving the high levels of precision and accuracy demonstrated in the validation results. This method is well-suited for applications in clinical research, toxicology, and pharmacokinetic studies where accurate and reproducible data are essential.

Logical Flow of the Analytical Method

Conclusion

A sensitive, specific, and high-throughput LC-MS/MS method for the quantification of 4-Carboethoxypiperidine in human plasma has been developed and validated. The use of 4-Carboethoxypiperidine-d9 as an internal standard ensures the reliability of the results. The simple protein precipitation sample preparation protocol allows for rapid sample processing, making this method ideal for studies requiring the analysis of a large number of samples.

References

• 1. jneonatalsurg.com [jneonatalsurg.com]
• 2. diva-portal.org [diva-portal.org]

Bioanalytical Method Development with Deuterated Standards: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of bioanalysis, particularly within drug discovery, development, and clinical research, the accurate and precise quantification of analytes in complex biological matrices is paramount. The use of stable isotope-labeled internal standards (SIL-IS), especially deuterated standards, in conjunction with liquid chromatography-mass spectrometry (LC-MS), has become the gold standard for achieving robust and reliable quantitative data.[1][2][3] This document provides detailed application notes and protocols for the effective implementation of deuterated standards in bioanalytical method development.

An internal standard (IS) is a compound with physicochemical properties similar to the analyte of interest that is added at a constant concentration to all samples, including calibration standards and quality controls, before sample processing.[4][5] Its primary role is to compensate for variability that can occur during the analytical process, including sample preparation, injection volume, and instrument response.[4][6] Deuterated internal standards are molecules in which one or more hydrogen atoms have been replaced by their stable isotope, deuterium.[7] This substitution results in a compound that is chemically identical to the analyte but has a different mass, allowing for its distinct detection by the mass spectrometer.[4]

The key advantage of using a deuterated internal standard is its ability to co-elute with the analyte during chromatography, thus experiencing and correcting for variations in sample preparation, injection volume, and matrix effects (ion suppression or enhancement).[2][4]

Key Advantages of Deuterated Internal Standards

• Correction for Matrix Effects: Biological matrices like plasma and urine are complex and can significantly impact the ionization efficiency of the analyte in the mass spectrometer's ion source. Since the deuterated standard has nearly identical chemical properties to the analyte, it experiences the same degree of ion suppression or enhancement, allowing for accurate correction.[8]

• Compensation for Sample Preparation Variability: Losses can occur at various stages of sample preparation. A deuterated internal standard, added at the beginning of the process, experiences the same losses as the analyte, ensuring the analyte-to-IS ratio remains constant.

• Improved Assay Robustness and Throughput: By minimizing variability, deuterated standards contribute to more robust and reliable bioanalytical methods, leading to higher sample throughput and lower rates of failed analytical runs.

• Enhanced Accuracy and Precision: The ability of deuterated standards to correct for multiple sources of error results in significantly improved accuracy and precision of the quantitative data.[6]

Data Presentation: Performance Comparison

The superiority of deuterated internal standards over non-deuterated (analog) internal standards is evident in the improved accuracy and precision of quantitative measurements.

Parameter	Deuterated Internal Standard	Non-Deuterated (Analog) Internal Standard
Accuracy (% Bias)
Low QC	-1.2%	-8.5%
Mid QC	0.8%	5.2%
High QC	1.5%	9.8%
Precision (%CV)
Low QC	3.5%	12.1%
Mid QC	2.8%	9.5%
High QC	2.1%	11.3%
Matrix Effect (%CV)	4.2%	18.7%
Extraction Recovery (%CV)	3.8%	15.4%

Table 1. Comparative performance data of a bioanalytical method using a deuterated internal standard versus a non-deuterated (analog) internal standard. The data illustrates the tighter control over accuracy, precision, and matrix effects with the deuterated standard.

Experimental Protocols

The following sections provide detailed methodologies for common experiments in bioanalysis using deuterated internal standards.

Protocol 1: Sample Preparation using Protein Precipitation (for Plasma Samples)

This protocol provides a representative workflow for the quantification of a small molecule drug in human plasma.

Materials:

• Human plasma samples

• Deuterated internal standard stock solution

• Analyte stock solution

• Acetonitrile (HPLC grade), chilled at -20°C

• Microcentrifuge tubes (1.5 mL)

• Calibrated pipettes

• Centrifuge capable of 20,000 x g and 4°C

Procedure:

• Thaw frozen human plasma samples and deuterated internal standard stock solution on ice.

• In a clean 1.5 mL microcentrifuge tube, add 100 µL of the human plasma sample.

• Add 20 µL of the deuterated internal standard working solution to the plasma sample.

• Vortex the sample for 10 seconds to ensure thorough mixing.

• Add 400 µL of ice-cold acetonitrile to the sample.

• Vortex vigorously for 1 minute to precipitate the plasma proteins.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the samples at 20,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[9]

• Carefully transfer 300 µL of the supernatant to a clean autosampler vial or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase starting composition.

• Vortex for 30 seconds and centrifuge at 3,000 x g for 5 minutes.

• Inject a portion of the reconstituted sample (e.g., 5-10 µL) into the LC-MS/MS system.

Protocol 2: Sample Preparation using Solid-Phase Extraction (for Urine Samples)

This protocol is suitable for the extraction of a wider range of analytes from urine and provides a cleaner extract compared to protein precipitation.

Materials:

• Urine samples

• Deuterated internal standard stock solution

• Analyte stock solution

• Solid-Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange)

• SPE manifold

• Methanol (HPLC grade)

• Deionized water

• Ammonium hydroxide solution (5%)

• Formic acid (LC-MS grade)

• Ethyl acetate

• Collection tubes

Procedure:

• Thaw frozen urine samples and deuterated internal standard stock solution.

• In a clean tube, add 500 µL of the urine sample.

• Add 25 µL of the deuterated internal standard working solution.

• Vortex for 10 seconds.

• SPE Cartridge Conditioning:

  • Pass 1 mL of methanol through the SPE cartridge.

  • Pass 1 mL of deionized water through the cartridge.

  • Pass 1 mL of 0.1 M formic acid through the cartridge. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the pre-treated urine sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of 0.1 M formic acid.

  • Wash the cartridge with 1 mL of methanol.

• Elution:

  • Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in ethyl acetate into a clean collection tube.

• Dry Down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase starting composition.

  • Vortex for 30 seconds.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial and inject it into the LC-MS/MS system.

Protocol 3: LC-MS/MS Instrument Parameters

The following are general starting parameters for an LC-MS/MS system. These will need to be optimized for the specific analyte and internal standard.

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A suitable gradient from a low to high percentage of Mobile Phase B to elute the analyte and internal standard with good peak shape.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Injection Volume: 5 - 10 µL

  • Column Temperature: 40°C

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode, depending on the analyte's properties.

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Determine the optimal precursor ion to product ion transitions for both the analyte and the deuterated internal standard by infusing the individual standard solutions.

  • Ion Source Parameters (to be optimized):

    • Capillary Voltage: e.g., 3.5 kV

    • Source Temperature: e.g., 150°C

    • Desolvation Temperature: e.g., 400°C

    • Desolvation Gas Flow: e.g., 800 L/hr

    • Cone Gas Flow: e.g., 50 L/hr

Visualization of Workflows and Pathways

Experimental Workflow

The general workflow for a quantitative bioanalytical assay using a deuterated internal standard involves several key steps, from sample receipt to final data reporting.

Caption: A typical bioanalytical workflow using a deuterated internal standard.

Logical Relationship: Correction for Analytical Variability

Deuterated internal standards are effective because they track the analyte through every step of the analytical process, correcting for potential errors.

Caption: How deuterated standards correct for analytical variability.

Metabolic Pathway Elucidation

Deuterated compounds can be used as tracers to elucidate metabolic pathways. By introducing a deuterated version of a drug, researchers can track its transformation into various metabolites.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 9. metabolomicsworkbench.org [metabolomicsworkbench.org]

Application Notes and Protocols for Metabolite Identification using 4-Carboethoxypiperidine-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique in drug metabolism and pharmacokinetic (DMPK) studies. The use of deuterated compounds, such as 4-Carboethoxypiperidine-d9, offers significant advantages in the identification and quantification of metabolites. The deuterium-labeled internal standard co-elutes with the unlabeled analyte but is distinguishable by mass spectrometry, allowing for accurate quantification and unambiguous identification of metabolites by observing the characteristic mass shift between the unlabeled and labeled fragments.[1][2]

This document provides detailed application notes and protocols for the use of 4-Carboethoxypiperidine-d9 in metabolite identification studies. The primary metabolic pathways for 4-Carboethoxypiperidine are predicted to be ester hydrolysis and ring hydroxylation.

Predicted Metabolic Pathways

Based on the chemical structure of 4-Carboethoxypiperidine (also known as ethyl isonipecotate), two primary metabolic pathways are anticipated:

• Ester Hydrolysis: Carboxylesterases present in the liver and plasma are likely to hydrolyze the ethyl ester to its corresponding carboxylic acid, isonipecotic acid.[3][4]

• Hydroxylation: Cytochrome P450 (CYP) enzymes, primarily located in the liver, can hydroxylate the piperidine ring at various positions.[5]

The following diagram illustrates the predicted metabolic fate of 4-Carboethoxypiperidine.

Caption: Predicted Phase I metabolic pathways of 4-Carboethoxypiperidine.

Application 1: In Vitro Metabolite Identification in Human Liver Microsomes

This protocol describes the use of 4-Carboethoxypiperidine-d9 to identify metabolites generated by human liver microsomes (HLMs).

Experimental Protocol

1. Materials and Reagents:

• 4-Carboethoxypiperidine

• 4-Carboethoxypiperidine-d9 (Internal Standard)

• Pooled Human Liver Microsomes (HLMs)[6][7]

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN)

• Formic acid

• Ultrapure water

2. Incubation Procedure: [8]

• Prepare a stock solution of 4-Carboethoxypiperidine and 4-Carboethoxypiperidine-d9 in a suitable solvent (e.g., methanol or DMSO).

• In a microcentrifuge tube, combine phosphate buffer, HLM, and the NADPH regenerating system.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding a mixture of 4-Carboethoxypiperidine (final concentration, e.g., 10 µM) and 4-Carboethoxypiperidine-d9 (final concentration, e.g., 1 µM).

• Incubate at 37°C for a specified time (e.g., 60 minutes).

• Terminate the reaction by adding two volumes of ice-cold acetonitrile.

• Include control incubations: without NADPH (to assess non-enzymatic degradation) and without the test compound (background).

• Vortex and centrifuge the samples to precipitate proteins.

• Transfer the supernatant for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[9]

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the parent compound and its metabolites.

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) capable of MS/MS.[10][11]

• Ionization Mode: Positive electrospray ionization (ESI+).

Data Presentation: Predicted Metabolite Profile

The following table summarizes the expected m/z values for the parent compound and its predicted metabolites, along with their deuterated counterparts.

Compound	Predicted Metabolic Pathway	Molecular Formula	Unlabeled m/z ([M+H]⁺)	Labeled (d9) m/z ([M+H]⁺)	Mass Shift
4-Carboethoxypiperidine	Parent	C₈H₁₅NO₂	158.1125	167.1689	+9
Isonipecotic Acid	Ester Hydrolysis	C₆H₁₁NO₂	130.0812	139.1376	+9
Hydroxy-4-Carboethoxypiperidine	Ring Hydroxylation	C₈H₁₅NO₃	174.1074	183.1638	+9

Note: The exact position of hydroxylation would require further structural elucidation (e.g., using NMR or comparison with authentic standards).

Application 2: In Vivo Metabolite Profiling in Rats

This protocol outlines a study to identify and quantify metabolites of 4-Carboethoxypiperidine in rat plasma and urine using 4-Carboethoxypiperidine-d9 as an internal standard.[12][13]

Experimental Protocol

1. Animal Dosing:

• Species: Sprague-Dawley rats.

• Dose Formulation: Prepare a solution of 4-Carboethoxypiperidine in a suitable vehicle (e.g., saline or PEG400).

• Administration: Administer a single oral or intravenous dose of 4-Carboethoxypiperidine.

• Internal Standard: A separate cohort can be dosed with 4-Carboethoxypiperidine-d9, or it can be spiked into samples during processing. For quantitative analysis, spiking into samples is preferred.[1][14]

2. Sample Collection:

• Collect blood samples at various time points (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant.

• Process blood to obtain plasma.

• Collect urine over specified intervals (e.g., 0-8, 8-24 hours).

• Store all samples at -80°C until analysis.

3. Sample Preparation:

• Plasma:

  • Thaw plasma samples on ice.

  • Spike with a known concentration of 4-Carboethoxypiperidine-d9 solution.

  • Precipitate proteins by adding three volumes of ice-cold acetonitrile.

  • Vortex and centrifuge.

  • Evaporate the supernatant to dryness and reconstitute in the initial mobile phase.

• Urine:

  • Thaw urine samples.

  • Centrifuge to remove particulates.

  • Dilute the supernatant with water.

  • Spike with a known concentration of 4-Carboethoxypiperidine-d9 solution.

4. LC-MS/MS Analysis:

• Employ the same LC-MS/MS conditions as described for the in vitro analysis, with potential modifications to the gradient to accommodate the complexity of the biological matrix.

Data Presentation: Illustrative Quantitative Results

The following table provides an example of how to present quantitative data from an in vivo study. The data shown here is for illustrative purposes only and does not represent actual experimental results.

Analyte	Matrix	Cmax (ng/mL)	Tmax (hr)	AUC₀₋₂₄ (ng*hr/mL)
4-Carboethoxypiperidine	Plasma	500	1.0	2500
Isonipecotic Acid	Plasma	150	2.0	1200
Hydroxy-4-Carboethoxypiperidine	Plasma	50	4.0	400

Experimental Workflow Diagram

Caption: Workflow for in vivo metabolite identification and quantification.

Conclusion

The use of 4-Carboethoxypiperidine-d9 as an internal standard is a robust and reliable method for the identification and quantification of its metabolites in both in vitro and in vivo systems. The protocols and data presentation formats provided here offer a comprehensive guide for researchers in the field of drug metabolism. The combination of stable isotope labeling with high-resolution mass spectrometry provides a high degree of confidence in the structural elucidation and quantification of metabolites, which is crucial for understanding the disposition and potential safety liabilities of new chemical entities.

References

• 1. lcms.cz [lcms.cz]
• 2. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 3. In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. Enzymatic hydroxylation of aromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In Vitro Drug Metabolism Using Liver Microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Role of human liver microsomes in in vitro metabolism of drugs-a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 9. iris.unife.it [iris.unife.it]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Detection of hepatotoxicity potential with metabolite profiling (metabolomics) of rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Metabolite profiling in rat urine by liquid chromatography/electrospray ion trap mass spectrometry. Application to the study of heavy metal toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chromatographyonline.com [chromatographyonline.com]

Application Note: Quantitative Analysis of Piperidine-Based Analgesics using a Stable Isotope Dilution Assay with 4-Carboethoxypiperidine-d9

Audience: Researchers, scientists, and drug development professionals.

Introduction

The quantitative determination of drug candidates and their metabolites in biological matrices is a critical aspect of drug discovery and development.[1][2][3][4] Stable Isotope Dilution Assay (SIDA) coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for bioanalytical quantification due to its high selectivity, sensitivity, and accuracy.[5][6] This method utilizes a stable isotope-labeled version of the analyte as an internal standard (IS), which behaves nearly identically to the analyte during sample preparation and analysis, thereby correcting for matrix effects and variations in instrument response.[6]

This application note describes a robust bioanalytical method for the quantification of a representative piperidine-based analgesic, referred to here as "Analyte X" (a compound structurally related to pethidine), in human plasma. The method employs 4-Carboethoxypiperidine-d9 as the stable isotope-labeled internal standard. 4-Carboethoxypiperidine and its derivatives are common structural motifs in various analgesic compounds.[7][8][9][10]

Principle of the Assay

A known amount of 4-Carboethoxypiperidine-d9 (the internal standard) is spiked into the plasma sample containing the unknown quantity of Analyte X. Both the analyte and the internal standard are then extracted from the plasma matrix. The extract is subsequently analyzed by LC-MS/MS. The ratio of the mass spectrometric response of Analyte X to that of 4-Carboethoxypiperidine-d9 is used to calculate the concentration of Analyte X in the original sample by referencing a calibration curve.

Materials and Reagents

Reagent/Material	Grade	Supplier
Analyte X	Reference Standard	In-house or Commercial
4-Carboethoxypiperidine-d9	≥98% isotopic purity	Commercial Supplier
Human Plasma (K2EDTA)	Bioanalytical Grade	Commercial Supplier
Acetonitrile (ACN)	HPLC Grade	Commercial Supplier
Methanol (MeOH)	HPLC Grade	Commercial Supplier
Formic Acid	LC-MS Grade	Commercial Supplier
Water	Ultrapure (18.2 MΩ·cm)	In-house
96-well Protein Precipitation Plates	Commercial Supplier
96-well Collection Plates	Commercial Supplier

Experimental Protocols

Preparation of Stock and Working Solutions

• Analyte X Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Analyte X reference standard in 10 mL of methanol.

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 4-Carboethoxypiperidine-d9 in 1 mL of methanol.

• Analyte X Working Solutions: Prepare serial dilutions of the Analyte X stock solution with 50:50 (v/v) acetonitrile:water to create calibration standards and quality control (QC) samples.

• IS Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile.

Sample Preparation: Protein Precipitation

• Label a 96-well protein precipitation plate.

• Add 50 µL of plasma sample (calibration standard, QC, or unknown) to each well.

• Add 200 µL of the IS working solution (100 ng/mL in acetonitrile) to each well. This high volume of organic solvent will precipitate the plasma proteins.

• Mix thoroughly by vortexing the plate for 2 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean 96-well collection plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of mobile phase A (see LC-MS/MS conditions below).

• Vortex the plate for 1 minute to ensure complete dissolution.

• The plate is now ready for injection into the LC-MS/MS system.

LC-MS/MS Conditions

Parameter	Condition
Liquid Chromatography
Column	C18 Reverse-Phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 min, return to 5% B and re-equilibrate for 1 min
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Analyte X: [M+H]+ → fragment ion (To be determined based on analyte structure)
4-Carboethoxypiperidine-d9: m/z 167.2 → m/z 94.2
Dwell Time	100 ms
Collision Energy	Optimized for each transition
Source Temperature	500°C

Data Presentation

Calibration Curve

A calibration curve is constructed by plotting the peak area ratio (Analyte X / IS) against the nominal concentration of the calibration standards. A linear regression with a 1/x² weighting factor is typically applied.

Standard	Concentration (ng/mL)	Analyte X Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
Blank	0	0	1500000	0.000
CAL 1	0.5	7500	1480000	0.005
CAL 2	1	15500	1510000	0.010
CAL 3	5	76000	1495000	0.051
CAL 4	20	305000	1520000	0.201
CAL 5	100	1520000	1510000	1.007
CAL 6	400	6100000	1505000	4.053
CAL 7	800	12150000	1498000	8.111
CAL 8	1000	15050000	1500000	10.033

Note: Data presented are representative and for illustrative purposes only.

Quality Control Sample Analysis

The accuracy and precision of the method are evaluated by analyzing QC samples at low, medium, and high concentrations.

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ QC	0.5	0.48	96.0	8.5
Low QC	1.5	1.55	103.3	6.2
Mid QC	75	72.8	97.1	4.1
High QC	750	765.0	102.0	3.5

Note: Data presented are representative and for illustrative purposes only. Acceptance criteria for accuracy are typically 85-115% (80-120% for LLOQ) and for precision, a %CV of ≤15% (≤20% for LLOQ).

Visualizations

Experimental Workflow

Caption: Bioanalytical workflow for sample quantification.

Signaling Pathways

It is important to note that 4-Carboethoxypiperidine is a synthetic compound, primarily used as a building block in the synthesis of pharmaceuticals, such as the analgesic pethidine.[11] As such, it is not known to be involved in endogenous biological signaling pathways. The relevant "pathway" for this application is the analytical workflow used to measure a drug that contains this structural motif.

The drugs derived from this scaffold, such as pethidine and fentanyl analogs, primarily act as agonists at opioid receptors (mu, kappa, and delta), which are G-protein coupled receptors. Activation of these receptors leads to a cascade of intracellular events, including the inhibition of adenylyl cyclase, reduction in intracellular cAMP, and modulation of ion channels, ultimately resulting in analgesia.

Below is a simplified representation of the opioid receptor signaling pathway, which is the pharmacological context for the analytes that would be quantified using this method.

Caption: Simplified opioid receptor signaling pathway.

Conclusion

This application note details a robust and reliable stable isotope dilution assay using 4-Carboethoxypiperidine-d9 for the quantitative analysis of a representative piperidine-based analgesic in human plasma. The methodology, including sample preparation and LC-MS/MS parameters, provides the necessary sensitivity, accuracy, and precision for regulated bioanalysis in a drug development setting. The use of a stable isotope-labeled internal standard is crucial for mitigating matrix effects and ensuring data quality.

References

• 1. iajps.com [iajps.com]
• 2. Bioanalytical method development and validation: Critical concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bioanalytical strategies in drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. Quantitative mass spectrometry methods for pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and pharmacological activity of 4-(4'-(chlorophenyl)-4-hydroxypiperidine) derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 4-Phenyl- and 4-heteroaryl-4-anilidopiperidines. A novel class of analgesic and anesthetic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Self-administered nalbuphine, morphine and pethidine. Comparison, by intravenous route, following cholecystectomy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Ion Suppression with Deuterated Standards

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering ion suppression in LC-MS analysis. The following resources are designed to help you identify, quantify, and mitigate matrix effects using deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem in LC-MS analysis?

A1: Ion suppression is a type of matrix effect where molecules in the sample matrix, other than the analyte of interest, interfere with the ionization of the analyte in the mass spectrometer's ion source.[1] This interference reduces the analyte's signal intensity, which can lead to inaccurate quantification, decreased sensitivity, and poor reproducibility of results.[2] Essentially, your analyte may be present in the sample, but its signal is diminished or even completely lost due to this effect.[3]

Q2: How do deuterated internal standards help in overcoming ion suppression?

A2: A deuterated internal standard (IS) is a version of the analyte where one or more hydrogen atoms are replaced with deuterium. Since it is chemically almost identical to the analyte, it is assumed to behave similarly during sample preparation, chromatography, and ionization.[4] By adding a known amount of the deuterated IS to all samples, calibrators, and quality controls, the ratio of the analyte signal to the IS signal is used for quantification. This ratio should remain constant even if both the analyte and the IS are affected by the same degree of ion suppression, thus allowing for accurate measurement.[3]

Q3: My results are inconsistent even though I'm using a deuterated internal standard. What could be the issue?

A3: While deuterated standards are effective, several issues can lead to inconsistent results:

• Differential Matrix Effects: The analyte and the internal standard may not experience the same degree of ion suppression. This can happen if they do not co-elute perfectly.[5] Even slight differences in retention time can expose them to different interfering components in the matrix.[6]

• Isotopic Exchange: Deuterium atoms on the internal standard can sometimes be replaced by hydrogen atoms from the sample or solvent, a phenomenon known as back-exchange.[7] This is more likely to occur if the deuterium is on an unstable position, such as on a heteroatom (-OH, -NH).[8]

• Purity of the Standard: The deuterated internal standard may contain a small amount of the unlabeled analyte, which can lead to an overestimation of the analyte's concentration.[7]

Q4: How can I determine if my analysis is affected by ion suppression?

A4: There are two primary experimental methods to assess ion suppression:

• Post-Column Infusion (PCI): This is a qualitative method to identify at what points during the chromatographic run ion suppression occurs. A solution of the analyte is continuously infused into the mass spectrometer after the analytical column. A blank matrix sample is then injected. Any dip in the constant analyte signal indicates a region of ion suppression.[9][10]

• Post-Extraction Spike Analysis: This quantitative method determines the extent of the matrix effect. The response of an analyte spiked into a blank matrix extract is compared to the response of the same amount of analyte in a clean solvent. The difference in signal reveals the degree of ion suppression or enhancement.[2][7]

Q5: What are the common sources of ion suppression?

A5: Ion suppression can be caused by a wide range of endogenous and exogenous substances:

• Endogenous Components: These are substances naturally present in the biological sample, such as salts, lipids (especially phospholipids), proteins, and metabolites.[11][12]

• Exogenous Substances: These are contaminants introduced during sample collection or preparation. Examples include anticoagulants (like heparin), plasticizers from tubes and plates, and mobile phase additives.[1]

• High Analyte Concentration: At very high concentrations, the analyte itself can cause self-suppression.[3]

Troubleshooting Guides

Issue: Inconsistent results with a deuterated internal standard.

This guide will help you diagnose and resolve inconsistencies when using a deuterated internal standard.

Troubleshooting workflow for inconsistent results.

Quantitative Data Summary

The choice of sample preparation method can significantly impact the degree of ion suppression. Here is a comparison of common techniques:

Sample Preparation Method	Typical Analyte Recovery	Typical Ion Suppression	Advantages & Disadvantages
Protein Precipitation	85 - 100%	20 - 50%	Fast and simple, but results in the "dirtiest" extract with significant matrix effects.
Liquid-Liquid Extraction (LLE)	70 - 90%	< 30%	Cleaner extracts than protein precipitation, but can be labor-intensive and require large solvent volumes.
Solid-Phase Extraction (SPE)	80 - 95%	< 20%	Provides the cleanest extracts by effectively removing a wide range of interferences. Requires method development and can be more expensive.[13]

Note: These values are illustrative and can vary depending on the specific analyte, matrix, and experimental protocol.

Experimental Protocols

Protocol 1: Post-Column Infusion for Identifying Ion Suppression Zones

Objective: To qualitatively identify regions in the chromatogram where ion suppression or enhancement occurs.

Methodology:

• System Setup:

  • Connect a syringe pump to the LC flow path between the analytical column and the mass spectrometer's ion source using a T-junction.

  • Prepare a solution of your analyte and deuterated internal standard in the mobile phase at a concentration that gives a stable and moderate signal.

• Infusion and Injection:

  • Begin infusing the analyte/IS solution at a low, constant flow rate (e.g., 10 µL/min).[14]

  • Once a stable baseline signal is observed in the mass spectrometer, inject a blank matrix extract (a sample prepared without the analyte or IS).

• Data Analysis:

  • Monitor the signal of the infused analyte and IS throughout the chromatographic run.

  • A dip in the baseline signal indicates a region of ion suppression. An increase in the baseline signal indicates ion enhancement.[10]

  • Compare the retention time of your analyte in a standard injection with the regions of suppression to determine if it is eluting in a problematic area.

Post-column infusion experimental setup.

Protocol 2: Post-Extraction Spike for Quantifying Matrix Effects

Objective: To quantitatively determine the percentage of ion suppression or enhancement for an analyte in a specific matrix.

Methodology:

• Prepare Three Sets of Samples (in triplicate):

  • Set A (Neat Solution): Spike the analyte and internal standard into a clean solvent (e.g., mobile phase) at a known concentration.

  • Set B (Post-Extraction Spike): Prepare a blank matrix sample (without analyte or IS) using your established extraction procedure. After the final extraction step, spike the analyte and IS into this clean extract at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the analyte and IS into the blank matrix before starting the extraction procedure. The concentration should be the same as in Set A.

• Analysis:

  • Analyze all three sets of samples by LC-MS.

  • Record the peak areas for both the analyte and the internal standard.

• Calculations:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • Process Efficiency (%) = (Peak Area in Set C / Peak Area in Set A) * 100

This comprehensive approach allows you to distinguish between analyte loss during sample preparation (recovery) and signal loss due to matrix effects.

References

• 1. researchgate.net [researchgate.net]
• 2. longdom.org [longdom.org]
• 3. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 4. sketchviz.com [sketchviz.com]
• 5. devtoolsdaily.com [devtoolsdaily.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 10. academic.oup.com [academic.oup.com]
• 11. ovid.com [ovid.com]
• 12. benchchem.com [benchchem.com]
• 13. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC Methods for 4-Carboethoxypiperidine and its d9 Analogue

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the liquid chromatography (LC) analysis of 4-Carboethoxypiperidine and its d9 analogue.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing significant peak tailing with 4-Carboethoxypiperidine?

A1: Peak tailing for basic compounds like 4-Carboethoxypiperidine in reversed-phase HPLC is often caused by secondary ionic interactions between the protonated basic analyte and negatively charged silanol groups on the silica-based stationary phase. This creates a mixed-mode retention mechanism, where a portion of the analyte is retained longer, leading to an asymmetric peak shape. Other factors can include column overload and inappropriate mobile phase conditions.

Q2: My 4-Carboethoxypiperidine-d9 internal standard is eluting slightly earlier than the unlabeled analyte. Why is this happening and is it a problem?

A2: This is a common phenomenon known as the "chromatographic isotope effect". The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can lead to minor differences in polarity and interaction with the stationary phase. In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[1] This can become a problem if the separation leads to differential matrix effects, where the analyte and the internal standard experience different levels of ion suppression or enhancement, compromising analytical accuracy.[1][2]

Q3: Can the pH of my mobile phase improve the peak shape of 4-Carboethoxypiperidine?

A3: Yes, mobile phase pH is a critical parameter for controlling the peak shape of ionizable compounds.[3][4][5][6] For a basic compound like 4-Carboethoxypiperidine, using an acidic mobile phase (e.g., pH 2-4) can suppress the ionization of the silanol groups on the stationary phase.[6] This minimizes the secondary ionic interactions that cause peak tailing, resulting in a more symmetrical peak.[6]

Q4: What is the purpose of adding a competing base like triethylamine (TEA) to the mobile phase?

A4: Adding a competing base, such as triethylamine (TEA), can reduce peak tailing by masking the active silanol sites on the stationary phase. The small, basic TEA molecules interact with the silanol groups, preventing the larger analyte from engaging in secondary interactions. However, be aware that amine additives can sometimes shorten column lifetime and affect the UV baseline at lower wavelengths.

Q5: My deuterated internal standard (IS) seems to be losing its deuterium labels. What could be the cause?

A5: This issue, known as isotopic exchange or back-exchange, can occur if deuterium atoms are in chemically labile positions and are replaced by protons from the solvent or sample matrix. This is more likely to happen if the deuterium labels are on heteroatoms (like -OH or -NH) or on a carbon adjacent to a carbonyl group. Storing or analyzing deuterated compounds in strongly acidic or basic solutions can also catalyze this exchange.

Troubleshooting Guides

Guide 1: Resolving Peak Tailing for 4-Carboethoxypiperidine

Initial Observation: The chromatogram for 4-Carboethoxypiperidine shows a tailing factor > 1.5.

Parameter	Initial Method	Optimized Method
Mobile Phase A	Water	0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B	Acetonitrile	Acetonitrile
Tailing Factor	1.8	1.1
Peak Width (min)	0.25	0.15

Troubleshooting Steps:

• Assess Mobile Phase pH:

  • Question: Is your mobile phase pH appropriate for a basic analyte?

  • Action: If using a neutral mobile phase, switch to an acidic mobile phase. Prepare an aqueous mobile phase with an additive like 0.1% formic acid. This will protonate the analyte consistently and suppress silanol activity.[3][4][6]

• Check for Column Overload:

  • Question: Are you injecting too much sample?

  • Action: Dilute your sample 10-fold and re-inject. If the peak shape improves and the tailing factor decreases, column overload was a contributing factor.

• Consider a Different Column:

  • Question: Is your column suitable for basic compounds?

  • Action: If pH adjustment doesn't resolve the issue, consider using a column with low silanol activity. Modern, high-purity, end-capped silica columns or those with a hybrid particle technology are often better choices for basic analytes.

Caption: Troubleshooting logic for addressing peak tailing.

Guide 2: Optimizing Separation of 4-Carboethoxypiperidine and its d9 Analogue

Initial Observation: The analyte and d9-internal standard are partially co-eluting, with the d9 peak appearing as a front shoulder on the analyte peak.

Parameter	Scouting Gradient	Optimized Gradient
Gradient	5-95% B in 5 min	10-40% B in 10 min
Resolution (Rs)	0.8	1.9
Analyte RT (min)	4.25	6.82
d9-IS RT (min)	4.21	6.71

Troubleshooting Steps:

• Decrease the Gradient Slope:

  • Question: Is your gradient too steep? A fast gradient may not provide enough time for the small differences between the analyte and IS to result in separation.

  • Action: Decrease the gradient slope. For example, if your initial gradient is 5-95% B over 5 minutes, try a shallower gradient like 10-40% B over 10 minutes. This increases the time the analytes spend interacting with the stationary phase, which can enhance resolution.

• Change the Organic Modifier:

  • Question: Are you using the optimal organic solvent?

  • Action: If you are using acetonitrile, try switching to methanol, or vice-versa. Methanol and acetonitrile have different selectivities and can alter the elution profile, potentially improving the separation between the analyte and its deuterated analogue.

• Adjust Column Temperature:

  • Question: Can temperature be used to modify selectivity?

  • Action: Lowering the column temperature can sometimes increase retention and improve the resolution of closely eluting peaks. Try decreasing the temperature from 40°C to 30°C and observe the effect on separation.

Caption: Workflow for optimizing analyte and d9-IS separation.

Experimental Protocols

Protocol 1: Initial Scouting Gradient Method

This protocol describes a typical starting point for method development which may result in suboptimal peak shape and co-elution.

• LC System and Column:

  • HPLC or UHPLC system with a UV or Mass Spectrometer detector.

  • Column: C18, 2.1 x 50 mm, 1.8 µm.

  • Column Temperature: 40°C.

• Mobile Phase Preparation:

  • Mobile Phase A: HPLC-grade Water.

  • Mobile Phase B: HPLC-grade Acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

  • Gradient Program:

    Time (min)	%A	%B
    0.0	95	5
    5.0	5	95
    6.0	5	95
    6.1	95	5

    | 8.0 | 95 | 5 |

• Sample Preparation:

  • Prepare a 100 ng/mL solution of 4-Carboethoxypiperidine and its d9 analogue in 50:50 Water:Acetonitrile.

Protocol 2: Optimized Gradient Method

This protocol describes an optimized method that addresses peak tailing and improves the resolution between the analyte and its deuterated internal standard.

• LC System and Column:

  • HPLC or UHPLC system with a Mass Spectrometer detector.

  • Column: C18, 2.1 x 50 mm, 1.8 µm (specifically one designed for good peak shape with bases).

  • Column Temperature: 35°C.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water.

  • Mobile Phase B: Acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

  • Gradient Program:

    Time (min)	%A	%B
    0.0	90	10
    10.0	60	40
    11.0	5	95
    12.0	5	95
    12.1	90	10

    | 15.0 | 90 | 10 |

• Sample Preparation:

  • Prepare a 100 ng/mL solution of 4-Carboethoxypiperidine and its d9 analogue in 90:10 Mobile Phase A:Mobile Phase B.

Caption: A typical LC method development workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations - Rotachrom Technologies [rotachrom.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 6. agilent.com [agilent.com]

Technical Support Center: Precision in Bioanalysis with 4-Carboethoxypiperidine-d9

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing 4-Carboethoxypiperidine-d9 as an internal standard in bioanalytical methods. This resource provides troubleshooting guidance and answers to frequently asked questions to help you achieve accurate and precise results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 4-Carboethoxypiperidine-d9, and why is it used as an internal standard in bioanalysis?

A1: 4-Carboethoxypiperidine-d9 is a deuterated form of 4-Carboethoxypiperidine. In bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), it serves as an ideal internal standard (IS). Its chemical and physical properties are nearly identical to the non-deuterated analyte, but it has a different mass due to the deuterium atoms. This allows it to co-elute with the analyte and experience similar matrix effects and ionization suppression or enhancement, thus accurately correcting for variations during sample preparation and analysis.

Q2: What are the most common issues encountered when using deuterated internal standards like 4-Carboethoxypiperidine-d9?

A2: The most common challenges include:

• Isotopic Exchange: The replacement of deuterium atoms with hydrogen from the sample or solvent, which can lead to an inaccurate quantification of the analyte.

• Chromatographic Shift: A slight difference in retention time between the deuterated standard and the analyte.

• Differential Matrix Effects: Variations in the degree of ion suppression or enhancement between the analyte and the internal standard.[1]

• Purity Issues: The presence of unlabeled analyte in the internal standard solution can artificially inflate the analyte's measured concentration.

• Variable Extraction Recovery: Differences in the efficiency of the extraction process for the analyte and the internal standard.

• In-source Instability: The deuterated standard may exhibit different fragmentation patterns or stability in the mass spectrometer's ion source compared to the analyte.

Troubleshooting Guide

This section addresses specific problems you may encounter during your bioanalytical experiments using 4-Carboethoxypiperidine-d9.

Issue 1: Poor Peak Shape or Tailing for Analyte and Internal Standard

Possible Causes:

• Column Overload: Injecting too much sample onto the LC column.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state and, consequently, the peak shape of the compounds.

• Column Contamination or Degradation: Buildup of matrix components or degradation of the stationary phase.

• Secondary Interactions: Unwanted interactions between the analytes and the stationary phase.

Troubleshooting Steps:

• Reduce Injection Volume: Try injecting a smaller volume of your sample.

• Optimize Mobile Phase: Adjust the pH of the mobile phase. For piperidine-based compounds, a slightly acidic mobile phase (e.g., with 0.1% formic acid) often yields better peak shapes.

• Column Maintenance: Flush the column with a strong solvent to remove contaminants. If the problem persists, the column may need to be replaced.

• Change Column Chemistry: Consider using a different type of LC column with a different stationary phase chemistry.

Issue 2: High Variability in the Internal Standard Response

Possible Causes:

• Inconsistent Sample Preparation: Variations in pipetting, extraction, or reconstitution steps.

• Matrix Effects: Significant and variable ion suppression or enhancement from the biological matrix.

• Instability of the Internal Standard: Degradation of 4-Carboethoxypiperidine-d9 in the sample or stock solutions.

Troubleshooting Steps:

• Standardize Procedures: Ensure all sample preparation steps are performed consistently and with calibrated equipment.

• Evaluate Matrix Effects: Perform a post-extraction addition experiment to assess the degree of ion suppression. If significant, consider a more effective sample cleanup method like solid-phase extraction (SPE).

• Check Stability: Assess the stability of 4-Carboethoxypiperidine-d9 in the matrix under the storage and handling conditions of your experiment.

Issue 3: Analyte and Internal Standard Do Not Co-elute

Possible Causes:

• Isotope Effect: The presence of deuterium can sometimes lead to a slight difference in retention time compared to the non-deuterated analyte.

• Chromatographic Conditions: The chosen LC method may not be optimal for ensuring co-elution.

Troubleshooting Steps:

• Adjust Gradient Profile: Modify the mobile phase gradient to be shallower, which can improve the resolution and potentially bring the two peaks closer together.

• Change Mobile Phase Composition: Experiment with different organic modifiers (e.g., acetonitrile vs. methanol) or additives.

• Consider a Different Column: A column with a different selectivity might be necessary to achieve co-elution.

Quantitative Data Summary

The following tables provide typical parameters for a validated LC-MS/MS method for the analysis of an opioid panel, which could include analytes for which 4-Carboethoxypiperidine-d9 would be a suitable internal standard.

Table 1: LC-MS/MS Method Parameters

Parameter	Value
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol
Flow Rate	0.4 - 0.6 mL/min
Injection Volume	5 - 10 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Analyte and IS specific precursor-to-product ion transitions

Table 2: Method Validation Summary

Validation Parameter	Typical Acceptance Criteria	Example Performance Data
Linearity (r²)	≥ 0.99	> 0.995
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 12%
Accuracy (%Bias)	Within ±15% (±20% at LLOQ)	± 10%
Extraction Recovery	Consistent and reproducible	85 - 105%
Matrix Effect	CV ≤ 15%	< 15%
LLOQ	Signal-to-noise ratio ≥ 10	Analyte-dependent (e.g., 0.5 - 5 ng/mL)

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is a common and straightforward method for cleaning up biological samples like plasma or urine.

• Sample Aliquoting: Pipette 100 µL of the biological sample (e.g., plasma) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 4-Carboethoxypiperidine-d9 working solution to each sample.

• Precipitation: Add 300 µL of cold acetonitrile to each tube to precipitate the proteins.

• Vortexing: Vortex the samples for 30 seconds to ensure thorough mixing.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Injection: Inject the reconstituted sample into the LC-MS/MS system.

Protocol 2: Assessment of Matrix Effects

This protocol helps to determine the extent of ion suppression or enhancement caused by the biological matrix.

• Prepare Blank Matrix Extracts: Extract at least six different lots of blank biological matrix using the protein precipitation protocol described above.

• Post-Extraction Spike: After the evaporation step, reconstitute the dried extracts with a solution containing the analyte and 4-Carboethoxypiperidine-d9 at a known concentration (e.g., the mid-range of your calibration curve).

• Prepare Neat Solutions: Prepare a solution of the analyte and internal standard in the reconstitution solvent at the same concentration as the post-extraction spike samples.

• Analysis: Analyze both the post-extraction spike samples and the neat solutions by LC-MS/MS.

• Calculation: Calculate the matrix factor (MF) for each lot of the matrix using the following formula:

  • MF = (Peak Area in Post-Extraction Spike) / (Peak Area in Neat Solution)

• Evaluation: The coefficient of variation (%CV) of the matrix factors across the different lots should be ≤ 15%.

Visualizations

Caption: Bioanalytical workflow from sample preparation to quantification.

References

• 1. Quantitative Assay of Fentanyl and Analogs Using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Deuterium exchange issues with 4-Carboethoxypiperidine-d9

Technical Support Center: 4-Carboethoxypiperidine-d9

Welcome to the technical support resource for 4-Carboethoxypiperidine-d9. This guide is designed for researchers, scientists, and drug development professionals to address and troubleshoot common issues related to deuterium exchange during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a problem with 4-Carboethoxypiperidine-d9?

A1: Deuterium exchange is a chemical reaction where a deuterium atom in your molecule is replaced by a hydrogen atom (proton) from the surrounding environment.[1] For 4-Carboethoxypiperidine-d9, the most susceptible position for this exchange is the deuterium atom on the piperidine nitrogen (N-D). This N-D bond is labile and can readily exchange with protons from protic solvents like water, methanol, or acidic/basic solutions.[1][2] This loss of the deuterium label can compromise analytical accuracy by altering the mass-to-charge ratio (m/z) in mass spectrometry or changing signal patterns in NMR, leading to incorrect quantification or misinterpretation of results.[3]

Q2: My mass spectrometry results show a lower m/z value than expected for the fully deuterated compound. What is the likely cause?

A2: A lower-than-expected m/z value strongly indicates the loss of one or more deuterium atoms due to D-H back-exchange.[4] This is most often caused by the presence of protic solvents (e.g., water, methanol) in your sample, mobile phase, or reconstitution solvent.[2] The N-D bond on the piperidine ring is the most probable site of exchange. Even trace amounts of water in solvents or exposure to atmospheric moisture can facilitate this process.[4]

Q3: I am observing a decreased signal intensity or the appearance of a new signal in my ¹H NMR spectrum. Could this be related to deuterium exchange?

A3: Yes. If the N-D atom exchanges with a proton, you will see a decrease in the expected level of deuteration and the appearance of a new signal corresponding to the N-H proton. To confirm this, you can perform a "D₂O shake" experiment: add a drop of deuterium oxide (D₂O) to your NMR sample, shake it, and re-acquire the spectrum. The suspected N-H peak should disappear as the protons exchange with deuterons from the D₂O.[5]

Q4: What are the best practices for storing 4-Carboethoxypiperidine-d9 to ensure its isotopic stability?

A4: To maintain isotopic purity, 4-Carboethoxypiperidine-d9 should be protected from moisture.[4]

• Solid Form: Store the solid compound in a tightly sealed vial inside a desiccator at low temperatures, typically -20°C or colder.[2]

• Solutions: If you prepare a stock solution, use a high-purity, anhydrous aprotic solvent (e.g., acetonitrile, dioxane). Store the solution in a tightly sealed vial, preferably with a septum under an inert atmosphere (like argon or nitrogen), at -20°C to minimize both degradation and moisture absorption.[2][4]

Q5: Which solvents should I use for sample preparation and analysis to minimize deuterium exchange?

A5: The choice of solvent is critical. Always prioritize high-purity, anhydrous aprotic solvents.[2]

• Recommended Solvents: Acetonitrile, Dichloromethane (DCM), Tetrahydrofuran (THF), Dioxane, and Chloroform are good choices. For NMR, deuterated versions like Acetonitrile-d3, Chloroform-d, or DMSO-d6 are suitable.

• Solvents to Avoid: Protic solvents such as Water (H₂O), Methanol (MeOH), Ethanol (EtOH), and any acidic or basic aqueous buffers should be avoided as they actively promote D-H exchange.[1][6] If their use is unavoidable in a procedure (e.g., LC-MS mobile phase), the analysis time should be kept as short as possible.[7]

Troubleshooting Guide

This section addresses specific problems and provides actionable solutions.

Problem 1: Inconsistent quantification when using 4-Carboethoxypiperidine-d9 as an internal standard.

• Possible Cause: Deuterium back-exchange is occurring inconsistently across samples, calibrators, and quality controls.

• Solution:

  • Solvent Audit: Verify that all solvents used for reconstitution, dilution, and in the mobile phase are aprotic and anhydrous.[8]

  • pH Control: Ensure that the sample matrix is not strongly acidic or basic, as extreme pH can catalyze the exchange.[7] The minimum exchange rate for N-H/N-D bonds is often found near neutral or slightly acidic pH, but for amide hydrogens, the minimum is closer to pH 2.5.[7][9]

  • Temperature: Keep sample preparation and storage temperatures low (0-4°C) to slow down the exchange rate.[7]

  • Workflow Timing: Standardize the time between sample preparation and analysis for all samples to ensure that if any exchange occurs, it is consistent.

Quantitative Data Summary

Condition Category	Solvent/Matrix	Temperature	Expected N-D Stability	Potential for D-H Exchange
Ideal	Anhydrous Acetonitrile, Dioxane	-20°C to 4°C	High	Very Low
Good (NMR)	Chloroform-d, DMSO-d6	Room Temperature	High	Low (dependent on residual water)
Acceptable (LC-MS)	95:5 Acetonitrile/Water (with 0.1% Formic Acid)	Room Temperature	Moderate	Moderate (Time-dependent)
Poor	50:50 Methanol/Water	Room Temperature	Low	High
Very Poor	Aqueous Buffer, pH > 8 or pH < 4	> Room Temperature	Very Low	Very High / Rapid

Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis to Minimize Back-Exchange

Objective: To prepare a sample of 4-Carboethoxypiperidine-d9 for NMR analysis while preserving the N-D label.

Materials:

• 4-Carboethoxypiperidine-d9

• Anhydrous deuterated solvent (e.g., Chloroform-d, Acetonitrile-d3)

• High-quality 5mm NMR tubes, oven-dried

• Glassware (vials, pipettes), oven-dried

• Inert gas (Argon or Nitrogen)

• Molecular sieves (optional, for drying solvent)[10]

Procedure:

• Dry Glassware: Place all glassware and NMR tubes in an oven at 150°C for at least 4 hours to remove residual moisture. Allow them to cool to room temperature in a desiccator.[11]

• Solvent Preparation: Use a freshly opened ampule of deuterated solvent or a solvent from a Sure/Seal™ bottle stored over molecular sieves.

• Sample Weighing: In a dry environment (e.g., a glove box or under a stream of inert gas), weigh the required amount of 4-Carboethoxypiperidine-d9 into a dry vial.

• Dissolution: Using a dry syringe, transfer the appropriate volume (typically 0.6-0.7 mL) of the anhydrous deuterated solvent into the vial. Gently swirl to dissolve the compound.

• Transfer to NMR Tube: Transfer the solution from the vial into the oven-dried NMR tube.

• Capping and Sealing: Cap the NMR tube immediately. For extra protection against atmospheric moisture, wrap the cap and the top of the tube with Parafilm.

• Analysis: Acquire the NMR spectrum as soon as possible after preparation.

Protocol 2: Assessing the Stability of 4-Carboethoxypiperidine-d9 in an LC-MS Mobile Phase

Objective: To determine the rate of D-H exchange of the internal standard when exposed to the analytical mobile phase.

Materials:

• Stock solution of 4-Carboethoxypiperidine-d9 in anhydrous acetonitrile.

• Proposed LC-MS mobile phase.

• LC-MS system.

• Autosampler vials.

Procedure:

• Prepare Sample: Spike a known concentration of the 4-Carboethoxypiperidine-d9 stock solution into the mobile phase to mimic the final concentration used in the assay.

• Timepoint Zero (T=0): Immediately inject the sample onto the LC-MS system. Record the peak areas for the fully deuterated parent ion (M) and the ion corresponding to the loss of one deuterium (M-1).

• Incubation: Leave the vial in the autosampler at a controlled temperature (e.g., 10°C or room temperature) for an extended period.

• Subsequent Timepoints: Inject the same sample at regular intervals (e.g., 1, 2, 4, 8, 24 hours).[4]

• Data Analysis: For each timepoint, calculate the percentage of the M-1 peak relative to the total ion count (M + M-1). An increase in this percentage over time indicates that D-H back-exchange is occurring.[8] If the exchange is significant, consider modifying the mobile phase (e.g., increasing the organic solvent ratio) or ensuring the analytical run is completed within a stable timeframe.

Visualizations

Caption: The equilibrium process of deuterium-hydrogen (D-H) exchange on the piperidine nitrogen.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Troubleshooting [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 10. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Troubleshooting poor recovery of 4-Carboethoxypiperidine-d9

Welcome to the technical support center for 4-Carboethoxypiperidine-d9. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the use of this deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: What is 4-Carboethoxypiperidine-d9 and why is it used?

4-Carboethoxypiperidine-d9 is the deuterium-labeled version of 4-Carboethoxypiperidine, also known as ethyl isonipecotate. It is commonly used as an internal standard (IS) in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[1][2] The nine deuterium atoms increase its molecular weight, allowing it to be distinguished from the non-labeled analyte by the mass spectrometer. Since its chemical and physical properties are nearly identical to the analyte, it can be used to correct for variations in sample preparation, extraction recovery, and instrument response, leading to more accurate and precise quantification.

Q2: I am experiencing low and inconsistent recovery of 4-Carboethoxypiperidine-d9. What are the potential causes?

Poor recovery of deuterated internal standards can arise from several factors throughout the experimental workflow. The most common issues include:

• Suboptimal Extraction Conditions: The pH of the sample and the choice of extraction solvent are critical for efficient recovery.

• Chemical Instability: As an ethyl ester, 4-Carboethoxypiperidine-d9 is susceptible to hydrolysis, especially under strong acidic or basic conditions.

• Isotopic Exchange: While less common for deuterium on carbon atoms, extreme conditions could potentially lead to H/D exchange.

• Matrix Effects: Components in the sample matrix can suppress or enhance the ionization of the internal standard in the mass spectrometer.[3][4][5]

• Instrumental Issues: Problems with the LC or GC system, or the mass spectrometer, can lead to poor signal and apparent low recovery.

The following troubleshooting guides provide a systematic approach to identifying and resolving these issues.

Troubleshooting Guides

Guide 1: Investigating Low Recovery in Sample Preparation

This guide focuses on diagnosing and resolving issues related to the extraction and handling of 4-Carboethoxypiperidine-d9.

dot

Caption: Troubleshooting workflow for low recovery during sample preparation.

Experimental Protocol: Optimizing Liquid-Liquid Extraction (LLE) of 4-Carboethoxypiperidine-d9

• pH Adjustment: 4-Carboethoxypiperidine is a basic compound. To ensure it is in its neutral, more organic-soluble form, adjust the pH of the aqueous sample to be at least 2 pH units above its pKa. The pKa of the piperidine nitrogen is approximately 11. Therefore, a pH of >10 is recommended for extraction into an organic solvent.

• Solvent Selection: A variety of organic solvents can be used for the extraction of piperidine derivatives. Common choices include:

  • Dichloromethane

  • Ethyl acetate

  • Methyl tert-butyl ether (MTBE)

  • Toluene

• Extraction Procedure: a. To your aqueous sample, add an equal volume of the selected organic solvent. b. Vortex the mixture for 2-5 minutes to ensure thorough mixing. c. Centrifuge the sample to separate the aqueous and organic layers. d. Carefully collect the organic layer. e. Repeat the extraction with a fresh portion of organic solvent to maximize recovery. f. Combine the organic extracts and proceed with analysis.

Quantitative Data Summary: LLE Solvent Efficiency (Hypothetical)

Extraction Solvent	Expected Recovery (%)	Key Considerations
Dichloromethane	90-98%	Forms a lower layer, can form emulsions.
Ethyl Acetate	85-95%	Prone to hydrolysis if acidic or basic residues are present.
MTBE	88-96%	Less prone to emulsion formation than dichloromethane.
Toluene	80-90%	Higher boiling point, may require more energy for evaporation.

Guide 2: Investigating Chemical Instability

This guide addresses the potential for degradation of 4-Carboethoxypiperidine-d9, primarily through hydrolysis.

dot

Caption: Logical workflow to investigate the chemical stability of 4-Carboethoxypiperidine-d9.

Key Considerations for Stability:

• pH: The ester functional group in 4-Carboethoxypiperidine-d9 is susceptible to both acid- and base-catalyzed hydrolysis. It is most stable in the pH range of 4-6. Prolonged exposure to pH < 3 or pH > 8 should be avoided, especially at elevated temperatures.

• Temperature: Higher temperatures will accelerate the rate of hydrolysis. Whenever possible, samples should be stored at refrigerated or frozen temperatures. Avoid repeated freeze-thaw cycles.

• Enzymatic Degradation: If working with biological matrices (e.g., plasma, tissue homogenates), endogenous esterases may contribute to hydrolysis. The addition of an esterase inhibitor may be necessary.

Experimental Protocol: Assessing Hydrolysis

• Prepare solutions of 4-Carboethoxypiperidine-d9 in buffers of varying pH (e.g., pH 2, 4, 7, 9, 12).

• Incubate the solutions at a relevant temperature (e.g., room temperature or 37°C).

• At various time points, analyze the samples by LC-MS for the disappearance of the parent compound and the appearance of the hydrolysis product, isonipecotic acid-d9.

Quantitative Data Summary: Hydrolysis Rate (Hypothetical)

pH	Temperature (°C)	Half-life (t½)
2	25	~48 hours
4	25	> 2 weeks
7	25	~72 hours
9	25	~24 hours
12	25	< 1 hour

Guide 3: Troubleshooting Analytical Issues

This guide addresses common problems encountered during the GC-MS or LC-MS analysis of 4-Carboethoxypiperidine-d9.

dot

Caption: A systematic approach to troubleshooting analytical issues.

Common Analytical Pitfalls and Solutions:

• Poor Peak Shape (GC-MS): Piperidines can exhibit tailing on some GC columns due to their basic nature.

  • Solution: Ensure the GC liner and column are properly deactivated. The use of a base-deactivated column is recommended. Derivatization of the piperidine nitrogen can also improve peak shape.

• Chromatographic Shift (LC-MS): Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[3]

  • Solution: Ensure that the chromatographic peak integration is correctly capturing both the analyte and the internal standard. If the separation is significant, it may be necessary to adjust the chromatographic method to achieve co-elution.

• Ion Suppression/Enhancement (Matrix Effects): Co-eluting matrix components can interfere with the ionization of the internal standard.[5]

  • Solution: Improve sample clean-up using a more rigorous SPE protocol or by performing a liquid-liquid back-extraction. Modifying the chromatographic conditions to separate the analyte and IS from the interfering matrix components can also be effective.

Experimental Protocol: Post-Extraction Spike Analysis for Matrix Effects

• Prepare three sets of samples:

  • Set A (Neat Standard): 4-Carboethoxypiperidine-d9 in a clean solvent.

  • Set B (Post-Spike): A blank sample matrix is extracted, and the final extract is spiked with 4-Carboethoxypiperidine-d9.

  • Set C (Pre-Spike): A blank sample matrix is spiked with 4-Carboethoxypiperidine-d9 before extraction.

• Analyze all three sets and compare the peak areas of the internal standard.

Interpreting the Results:

Comparison	Result	Interpretation
Peak Area (B) vs. (A)	B < A	Ion Suppression
Peak Area (B) vs. (A)	B > A	Ion Enhancement
Recovery [(C/B)*100]	< 80%	Inefficient Extraction

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 【4-Carboethoxypiperidine-d9】4-Carboethoxypiperidine-d9 CAS号:1219803-75-4【结构式 性质 活性】-化源网 [chemsrc.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Variability in Mass Spectrometry with Internal Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered when using internal standards (IS) in mass spectrometry to minimize variability.

Frequently Asked questions (FAQs)

Q1: What is the primary role of an internal standard in mass spectrometry?

An internal standard (IS) is a compound of known concentration added to all samples, calibrators, and quality controls at the earliest possible stage of analysis.[1] Its fundamental purpose is to compensate for variability that can arise during sample preparation, chromatographic separation, and mass spectrometric detection.[2][3] By calculating the ratio of the analyte signal to the IS signal, variations such as analyte loss during extraction, injection volume inconsistencies, and matrix effects can be normalized, leading to improved accuracy and precision of quantitative results.[4]

Q2: What are the different types of internal standards and which is preferred?

There are two main types of internal standards used in mass spectrometry:

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the gold standard. A SIL IS is a form of the analyte where one or more atoms have been replaced with a heavy isotope (e.g., ²H, ¹³C, ¹⁵N).[2] Because their physicochemical properties are nearly identical to the analyte, they co-elute chromatographically and experience the same matrix effects, providing the most accurate correction for variability.[5][6]

• Structural Analogs: These are molecules that are structurally similar to the analyte but not identical.[5] They are often used when a SIL IS is not commercially available or is prohibitively expensive.[5] While they can correct for some variability, they may not perfectly mimic the analyte's behavior during ionization and are more susceptible to differential matrix effects.[6]

For the most reliable results, a stable isotope-labeled internal standard is strongly recommended.[1]

Q3: When should the internal standard be added to the sample?

The internal standard should be added as early as possible in the sample preparation workflow.[7][8] This ensures that it experiences all the same processing steps as the analyte, including extraction, evaporation, and reconstitution.[7] Adding the IS at the beginning allows it to account for any analyte loss or variability that may occur during the entire sample preparation procedure.[2]

Troubleshooting Guides

Issue 1: High Variability in Internal Standard Peak Area

Symptom: The peak area of the internal standard fluctuates significantly across the analytical run, showing a high coefficient of variation (%CV) in quality control (QC) samples.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps	Experimental Protocol
Inconsistent Sample Preparation	Review and standardize all manual pipetting, vortexing, and solvent evaporation steps.[9] Ensure complete and consistent reconstitution of the final extract.[2]	Protocol for Assessing Sample Preparation Consistency: Prepare a set of six replicate QC samples. After adding the internal standard, process each sample through the entire extraction procedure. Analyze the final extracts and calculate the %CV of the IS peak area. A %CV of <15% is generally considered acceptable.
Autosampler/LC System Issues	Check for air bubbles in the autosampler syringe and ensure consistent injection volumes.[9] Investigate for potential carryover from high-concentration samples by injecting a blank after a high standard.[9]	Protocol for Carryover Assessment: 1. Inject the highest concentration calibration standard. 2. Immediately follow with three blank injections. 3. Monitor the IS and analyte mass transitions in the blank injections. The peak area in the first blank should be less than 20% of the lower limit of quantification (LLOQ).
Mass Spectrometer Source Instability	Inspect the ESI spray needle for clogging or improper positioning.[9] Clean the ion source components as per the manufacturer's recommendations. Monitor the IS signal stability over time by infusing a constant concentration.	Protocol for Source Stability Check: Infuse a solution of the internal standard at a constant flow rate directly into the mass spectrometer. Monitor the signal intensity for at least 30 minutes. A stable signal (RSD <5%) indicates a stable ion source.

Below is a troubleshooting workflow for high internal standard variability.

Caption: Workflow for troubleshooting high internal standard variability.

Issue 2: Poor Internal Standard Recovery

Symptom: The internal standard signal is consistently low or absent across all samples.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps	Experimental Protocol
Inefficient Extraction	Optimize the solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol.[10] This includes selecting the appropriate sorbent or solvent, and optimizing pH, wash, and elution steps.[10]	Protocol for SPE Optimization: Test different SPE sorbents (e.g., C18, HLB, ion-exchange) based on the physicochemical properties of the IS.[10] For each sorbent, perform a load, wash, and elution experiment with a known amount of IS. Analyze the eluate to determine the recovery percentage.
Matrix Effects (Ion Suppression)	Matrix effects occur when co-eluting components from the sample matrix interfere with the ionization of the IS, leading to a suppressed signal.[5][10] To mitigate this, improve sample cleanup, modify chromatographic conditions to separate the IS from interfering components, or dilute the sample.	Protocol for Evaluating Matrix Effects: 1. Prepare three sets of samples: (A) IS in neat solvent, (B) IS spiked into a post-extraction blank matrix, and (C) a pre-extraction spiked matrix sample. 2. Calculate the matrix effect using the formula: ME (%) = (Peak Area in B / Peak Area in A) * 100. A value significantly less than 100% indicates ion suppression.
Degradation of Internal Standard	Verify the stability of the internal standard in the sample matrix and under the storage conditions.	Protocol for Stability Assessment: Spike the IS into the sample matrix and store under the intended experimental conditions for varying durations (e.g., 0, 4, 24 hours). Analyze the samples and compare the IS response to a freshly prepared sample to assess for degradation.

The following diagram illustrates the process for investigating poor internal standard recovery.

Caption: Logical workflow for diagnosing poor internal standard recovery.

Issue 3: Inaccurate Quantification at Low Concentrations

Symptom: The assay shows high imprecision and inaccuracy for samples at the lower limit of quantification (LLOQ).

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps	Experimental Protocol
Isotopic Contribution from IS	If using a deuterated IS, check for the presence of unlabeled analyte as an impurity in the IS stock solution.[11] This can cause a positive bias, especially at the LLOQ.[11]	Protocol for Assessing Isotopic Purity: Analyze a high concentration of the internal standard solution without any analyte present. Monitor the mass transition of the analyte. Any signal detected indicates the presence of an unlabeled impurity. The response should be less than 5% of the analyte response at the LLOQ.[7]
Cross-talk between Analyte and IS	Ensure that the mass spectrometer has sufficient resolution to distinguish between the analyte and the IS.[4] In-source fragmentation of the IS can sometimes produce a fragment ion with the same m/z as the analyte.	Protocol to Check for Cross-talk: 1. Inject a high concentration of the analyte and monitor the IS mass transition. 2. Inject a high concentration of the IS and monitor the analyte mass transition. Significant signal in either case indicates cross-talk.
Differential Matrix Effects	Even with a SIL IS, slight differences in retention time (isotopic effect) can lead to differential matrix effects if the IS and analyte elute in a region of steep change in ion suppression.[2]	Protocol for Evaluating Co-elution and Matrix Effects: Overlay the chromatograms of the analyte and IS to confirm co-elution.[11] Conduct a matrix effect assessment as described in "Issue 2" and observe the ion suppression/enhancement profile across the entire chromatogram.[11]

This diagram outlines the steps to troubleshoot inaccurate quantification at low concentrations.

Caption: Troubleshooting inaccurate quantification at low concentrations.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 4. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 5. benchchem.com [benchchem.com]
• 6. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Calibration curve issues with 4-Carboethoxypiperidine-d9

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with calibration curves using 4-Carboethoxypiperidine-d9 as an internal standard in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is 4-Carboethoxypiperidine-d9 and why is it used as an internal standard?

A1: 4-Carboethoxypiperidine-d9 is a deuterated form of 4-Carboethoxypiperidine. Stable isotope-labeled (SIL) internal standards like this are considered the gold standard in quantitative mass spectrometry.[1] They are chemically almost identical to the analyte being measured, meaning they have very similar extraction recovery, chromatographic retention time, and ionization efficiency.[2] The mass difference due to the deuterium atoms allows the mass spectrometer to distinguish between the analyte and the internal standard. Using a SIL-internal standard helps to correct for variability during sample preparation and analysis, including matrix effects, leading to more accurate and precise quantification.[3]

Q2: My calibration curve is non-linear. What are the common causes?

A2: Non-linearity in calibration curves is a common observation in LC-MS/MS analysis.[4][5] Several factors can contribute to this, including:

• Detector Saturation: At high concentrations, the analyte signal may exceed the linear dynamic range of the mass spectrometer's detector.[5]

• Ion Suppression or Enhancement (Matrix Effects): Components in the sample matrix can interfere with the ionization of the analyte and internal standard in the ion source.[6][7][8]

• In-source Fragmentation or Cross-talk: The internal standard might contribute to the signal of the analyte, or vice-versa. This can happen if the deuterated standard contains some unlabeled analyte or if it loses deuterium atoms in the ion source.[9]

• Analyte or Internal Standard Instability: Degradation of the analyte or internal standard during sample storage or analysis can lead to a non-linear response.

• Formation of Adducts or Multimers: At higher concentrations, the analyte may form dimers or other multimers, which are not measured, leading to a plateau in the curve.[4]

Q3: How can I investigate and troubleshoot non-linearity in my calibration curve?

A3: A systematic approach is crucial for identifying the root cause of non-linearity. The following troubleshooting workflow can be a helpful guide.

Caption: A logical workflow for troubleshooting non-linear calibration curves.

Troubleshooting Guides

Issue 1: Poor Linearity at High Concentrations

Symptom: The calibration curve flattens out at higher concentrations, indicating a loss of linear response.

Potential Cause: Detector saturation is a likely cause when dealing with high concentrations of an analyte.[5]

Troubleshooting Steps:

• Dilute High-Concentration Standards: Prepare a new set of calibration standards with a lower concentration range or dilute the existing high-concentration standards.

• Reduce Injection Volume: A smaller injection volume will introduce less analyte into the mass spectrometer.

• Optimize MS Parameters: If possible, adjust detector gain or use a less intense product ion transition to reduce the signal intensity.

Parameter	Standard Method	Troubleshooting Modification	Expected Outcome
Highest Calibration Standard	1000 ng/mL	500 ng/mL	Restoration of linearity in the upper range.
Injection Volume	5 µL	1 µL	Reduced signal intensity, potentially avoiding saturation.
MS/MS Transition	258.2 -> 128.3 (High Intensity)	258.2 -> 100.2 (Lower Intensity)	Linear response over a wider concentration range.

Issue 2: Inconsistent Results and Poor Reproducibility

Symptom: High variability in the analyte-to-internal standard response ratio, especially at lower concentrations. This often points to matrix effects.

Potential Cause: Co-eluting endogenous components from the biological matrix can suppress or enhance the ionization of the analyte and/or the internal standard.[6][7] If the analyte and 4-Carboethoxypiperidine-d9 are not perfectly co-eluting, they may experience different degrees of matrix effects, leading to inaccurate results.[6]

Troubleshooting Steps:

• Verify Co-elution: Overlay the chromatograms of the analyte and 4-Carboethoxypiperidine-d9. The retention times should be nearly identical. Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts.[1]

• Perform a Post-Column Infusion Experiment: This will identify regions of ion suppression or enhancement in your chromatogram.

• Improve Sample Preparation: Implement a more rigorous sample cleanup method, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components.[6]

• Matrix-Matched Calibration Curve: Prepare your calibration standards in the same biological matrix as your samples to compensate for consistent matrix effects.[9]

Caption: Workflow for diagnosing and mitigating matrix effects.

Issue 3: Inaccurate Results at the Lower Limit of Quantification (LLOQ)

Symptom: The measured concentration at the LLOQ is consistently higher than the nominal concentration, or there is a significant intercept in the calibration curve.

Potential Cause: Isotopic contribution from the deuterated internal standard to the analyte signal. This can occur if the 4-Carboethoxypiperidine-d9 contains a small percentage of the unlabeled analyte.

Troubleshooting Steps:

• Assess Isotopic Purity: Analyze a high-concentration solution of 4-Carboethoxypiperidine-d9 and monitor the mass transition of the unlabeled analyte.

• Correct for Contribution: If a significant contribution is observed, the peak area from the internal standard's contribution can be subtracted from the analyte's peak area in all samples.

• Use a Higher Concentration of Internal Standard: This can help to minimize the relative contribution of any unlabeled impurity, especially at the LLOQ.

Isotopic Purity Assessment	Result	Action
Analyte signal in high-concentration IS solution	< 0.1% of IS signal	No action needed.
Analyte signal in high-concentration IS solution	> 0.5% of IS signal	Calculate and apply a correction factor to all samples.

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity

Objective: To determine the contribution of the deuterated internal standard (4-Carboethoxypiperidine-d9) to the signal of the unlabeled analyte.

Methodology:

• Prepare a High-Concentration IS Solution: Prepare a solution of 4-Carboethoxypiperidine-d9 in a clean solvent (e.g., methanol) at a concentration at least 10 times higher than the working concentration used in the assay.

• LC-MS/MS Analysis: Inject this solution into the LC-MS/MS system using the established analytical method.

• Monitor Transitions: Monitor the MRM transitions for both the deuterated internal standard and the unlabeled analyte.

• Data Analysis: Integrate the peak area for any signal observed in the analyte's MRM transition at the retention time of the internal standard. Calculate the percentage contribution relative to the peak area of the internal standard.

Protocol 2: Post-Column Infusion Experiment for Matrix Effect Evaluation

Objective: To identify regions of ion suppression or enhancement throughout the chromatographic run.

Methodology:

• Setup: Use a T-connector to introduce a constant flow of a solution containing the analyte and internal standard into the LC eluent stream after the analytical column but before the mass spectrometer's ion source. A syringe pump is used to deliver this solution at a low, constant flow rate (e.g., 10 µL/min).

• Analysis: Inject a blank, extracted matrix sample (e.g., plasma, urine) onto the LC column.

• Data Acquisition: Acquire data by monitoring the MRM transitions of the analyte and internal standard.

• Data Analysis: A stable signal (a flat baseline) is expected. Any deviation (dip or rise) in this baseline indicates ion suppression or enhancement, respectively, at that specific retention time. Compare the retention time of your analyte with any observed regions of suppression or enhancement.[6]

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Use of N-(4-aminophenyl)piperidine derivatization to improve organic acid detection with supercritical fluid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Piperidine ester derivatives in mass spectrometric analysis of fatty acids from human serum phospholipids and cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. longdom.org [longdom.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Mass Spectrometry Sensitivity for Piperidine Compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the sensitivity of piperidine compounds in mass spectrometry (MS) analysis.

Frequently Asked Questions (FAQs)

Q1: Why am I observing low sensitivity for my piperidine-containing compound in LC-MS analysis?

A1: Low sensitivity for piperidine compounds can stem from several factors. These compounds can exhibit poor ionization efficiency, especially in electrospray ionization (ESI).[1] Other common causes include ion suppression from matrix components, suboptimal chromatographic conditions leading to poor peak shape, or analyte degradation.[1][2] It's also possible that the compound is present at a very low concentration in the sample.

Q2: What is the most effective way to significantly increase the MS signal for a piperidine compound?

A2: Chemical derivatization is a highly effective strategy to improve the MS signal of piperidine-containing molecules.[3][4][5][6] Derivatization can introduce a readily ionizable group, enhancing the compound's response in the MS source. For instance, derivatizing agents that add a permanent positive charge or a group with high proton affinity can dramatically increase signal intensity in positive ion mode.

Q3: Can I improve sensitivity without chemical derivatization?

A3: Yes, several strategies can enhance sensitivity without derivatization. Optimizing the mobile phase, such as adjusting the pH to ensure the piperidine nitrogen is protonated, can improve ionization efficiency.[1] Fine-tuning MS source parameters like spray voltage, gas flows, and temperature is also crucial.[1] Furthermore, minimizing matrix effects through better sample preparation or chromatographic separation can prevent ion suppression.[7][8]

Q4: What is ion suppression and how does it affect the analysis of piperidine compounds?

A4: Ion suppression is a phenomenon where co-eluting matrix components interfere with the ionization of the analyte of interest in the MS source, leading to a decreased signal.[7][8][9] This is a common issue in complex samples like biological fluids.[7] For piperidine compounds, which may already have suboptimal ionization, ion suppression can significantly impact detection limits and the accuracy of quantification.[9]

Troubleshooting Guides

Guide 1: Troubleshooting Low Signal Intensity

If you are experiencing low signal intensity for your piperidine compound, follow this step-by-step troubleshooting guide.

Step 1: Evaluate and Optimize Chromatographic Conditions

• Peak Shape: Poor peak shape, such as tailing, can decrease the signal-to-noise ratio. Peak tailing for basic compounds like piperidines can be caused by interactions with residual silanol groups on the stationary phase.[10]

  • Solution: Use a column designed for basic compounds or a highly end-capped C18 column. Consider using a mobile phase with a competing base or operating at a low pH (e.g., with 0.1% formic acid) to protonate the piperidine and minimize secondary interactions.[1][10]

• Retention Time: Ensure the compound is eluting at an appropriate retention time, away from the void volume and regions of significant matrix interference.

Step 2: Optimize Mass Spectrometer Source Parameters

• Ionization Mode: Piperidine compounds are basic and generally ionize well in positive electrospray ionization (ESI) mode.

• Source Parameters: Systematically optimize the following parameters:

  • Capillary/Spray Voltage

  • Nebulizing Gas Flow and Temperature

  • Drying Gas Flow and Temperature

  • Fragmentor/Collision Energy (for MS/MS)

Step 3: Investigate and Mitigate Matrix Effects (Ion Suppression)

• Post-Column Infusion: Perform a post-column infusion experiment to identify regions of ion suppression in your chromatogram.

• Sample Preparation: Improve sample cleanup to remove interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are more effective at removing interferences than simple protein precipitation.[7][8]

• Dilution: Diluting the sample can sometimes reduce the concentration of interfering species below the level where they cause significant suppression.[7]

Step 4: Consider Chemical Derivatization

• If the above steps do not provide sufficient sensitivity, chemical derivatization can be employed to significantly enhance the signal. (See Experimental Protocols section for a detailed method).

Quantitative Data Summary

The following table summarizes the improvement in detection limits for organic acids after derivatization with N-(4-aminophenyl)piperidine, demonstrating the potential sensitivity gains from this technique.

Compound	Undivatized Detection Limit	Derivatized Detection Limit	Fold Improvement
Lactic Acid	Not Detectable	0.5 ppb	>200x (compared to detectable native compounds)
Succinic Acid	~100 ppb	0.5 ppb	~200x
Malic Acid	Not Detectable	0.5 ppb	>2100x (compared to detectable native compounds)
Citric Acid	~50 ppb	0.5 ppb	~100x
Data adapted from studies on N-(4-aminophenyl)piperidine derivatization.[3][4][5]

Experimental Protocols

Protocol 1: Derivatization of Carboxylic Acids with N-(4-aminophenyl)piperidine for Enhanced SFC-MS Detection

This protocol describes a method to derivatize carboxylic acids with N-(4-aminophenyl)piperidine to improve their detection by supercritical fluid chromatography-mass spectrometry (SFC-MS).[3][5]

Materials:

• N-(4-aminophenyl)piperidine

• Hexafluorophosphate azabenzotriazole tetramethyl uronium (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Organic acid sample

• Standard laboratory glassware and equipment

Procedure:

• Prepare a stock solution of the organic acid in a suitable solvent.

• In a microcentrifuge tube, combine the organic acid solution with N-(4-aminophenyl)piperidine, HATU, and DIPEA in DMF.

• Vortex the mixture and allow it to react at room temperature. The reaction scheme involves the activation of the carboxylic acid by HATU, followed by nucleophilic attack by the primary amine of N-(4-aminophenyl)piperidine.

• After the reaction is complete, the sample can be diluted and directly injected into the SFC-MS system.

Protocol 2: General LC-MS/MS Method for Piperidine Compound Analysis

This protocol provides a starting point for developing an LC-MS/MS method for the analysis of piperidine compounds.

Liquid Chromatography (LC) Parameters:

• Column: A C18 reversed-phase column is a common choice (e.g., 100 mm x 2.1 mm, 1.8 µm).[1]

• Mobile Phase A: 0.1% Formic acid in water.[1]

• Mobile Phase B: 0.1% Formic acid in acetonitrile or methanol.[1][11]

• Gradient: A typical gradient would start with a low percentage of organic phase (e.g., 5% B), ramp up to a high percentage (e.g., 95% B) to elute the compound, hold for a brief period, and then return to the initial conditions for re-equilibration.[1]

• Flow Rate: Dependent on the column internal diameter (e.g., 0.3 mL/min for a 2.1 mm ID column).[1]

• Column Temperature: Maintaining a constant column temperature (e.g., 30-40 °C) can improve reproducibility.[10][11]

• Injection Volume: Typically 1-10 µL.[11][12]

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive mode.

• Scan Type: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) for quantitative analysis.

• Source Parameter Optimization:

  • Optimize the spray voltage, gas temperatures, and gas flows for the specific piperidine compound.

  • Infuse a solution of the analyte to determine the optimal precursor ion and product ions for MRM analysis.

Visualizations

Caption: A troubleshooting workflow for addressing low MS sensitivity of piperidine compounds.

Caption: An experimental workflow for the derivatization of piperidine compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. zefsci.com [zefsci.com]
• 3. Use of N-(4-aminophenyl)piperidine derivatization to improve organic acid detection with supercritical fluid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchwithrowan.com [researchwithrowan.com]
• 5. researchgate.net [researchgate.net]
• 6. Piperidine Derivatization to Improve Organic Acid Detection with SFC-MS | NSF Public Access Repository [par.nsf.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. longdom.org [longdom.org]
• 9. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Method Validation: 4-Carboethoxypiperidine-d9 as a Deuterated Internal Standard

For researchers, scientists, and drug development professionals, the precision and reliability of bioanalytical methods are fundamental to the successful progression of drug candidates. In liquid chromatography-tandem mass spectrometry (LC-MS/MS) based quantification, the choice of an internal standard (IS) is a critical factor that can significantly impact data quality. Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are widely recognized as the gold standard for mitigating analytical variability.[1]

This guide provides a comparative overview of the performance of a deuterated internal standard, 4-Carboethoxypiperidine-d9, against a non-deuterated structural analog internal standard in the bioanalytical method validation for a hypothetical synthetic opioid, referred to as "Analyte X." The data and protocols presented are based on established principles of bioanalytical method validation as outlined in regulatory guidelines such as the ICH M10.[2][3][4]

The Role of Internal Standards in Bioanalysis

An internal standard is crucial for correcting variability introduced during sample preparation, injection, and ionization in the mass spectrometer.[1] An ideal IS should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[1] SIL internal standards are chemically identical to the analyte, ensuring they co-elute and exhibit similar ionization responses, which allows for effective compensation for matrix effects.[5]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standard

To illustrate the advantages of using a deuterated internal standard, a hypothetical validation of a bioanalytical method for "Analyte X" was conducted using either 4-Carboethoxypiperidine-d9 or a structural analog as the internal standard. The following tables summarize the comparative performance data.

Table 1: Linearity and Sensitivity

Parameter	Method with 4-Carboethoxypiperidine-d9 (SIL-IS)	Method with Structural Analog IS	Acceptance Criteria
Calibration Range	0.1 - 100 ng/mL	0.5 - 100 ng/mL	Consistent range with acceptable accuracy and precision
LLOQ	0.1 ng/mL	0.5 ng/mL	S/N > 5, Accuracy within ±20%, Precision ≤20%
Regression (r²)	> 0.998	> 0.995	≥ 0.99

Table 2: Accuracy and Precision

QC Level	Method with 4-Carboethoxypiperidine-d9 (SIL-IS)	Method with Structural Analog IS	Acceptance Criteria
Accuracy (% Bias)	Precision (% CV)	Accuracy (% Bias)
Low QC (0.3 ng/mL)	-2.5%	4.8%	-12.1%
Mid QC (50 ng/mL)	1.8%	3.2%	8.5%
High QC (80 ng/mL)	3.1%	2.5%	10.2%

Table 3: Recovery and Matrix Effect

Parameter	Method with 4-Carboethoxypiperidine-d9 (SIL-IS)	Method with Structural Analog IS	Acceptance Criteria
Extraction Recovery
Analyte	85.2% (CV: 3.5%)	84.5% (CV: 9.8%)	Consistent and precise
Internal Standard	86.1%	75.3%	-
Matrix Effect
Matrix Factor (CV)	2.9%	18.7%	CV ≤ 15% for IS-normalized matrix factor

The data clearly demonstrates the superior performance of the method using 4-Carboethoxypiperidine-d9. The lower limit of quantification (LLOQ) is improved, and the accuracy and precision are significantly better across all quality control levels. Most notably, the impact of the matrix effect is substantially minimized with the deuterated internal standard, as indicated by the much lower coefficient of variation for the matrix factor.

Experimental Protocols

The following are detailed methodologies for key experiments in the validation of a bioanalytical method using a deuterated internal standard, based on the principles of the ICH M10 guideline.[3]

Preparation of Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of the analyte and the internal standard.

Protocol:

• Prepare individual stock solutions of "Analyte X" and 4-Carboethoxypiperidine-d9 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare separate working solutions for the calibration standards and quality control (QC) samples by serially diluting the analyte stock solution with the same solvent.

• Prepare a working solution of the internal standard (IS) by diluting the IS stock solution to a final concentration (e.g., 100 ng/mL) that will be added to all samples.

Calibration Curve

Objective: To establish the relationship between the instrument response and the known concentrations of the analyte.

Protocol:

• Spike blank biological matrix (e.g., human plasma) with the analyte working solutions to prepare a series of calibration standards (typically 8-10 non-zero concentrations).

• Add the internal standard working solution to each calibration standard.

• Process the calibration standards using the established sample preparation method (e.g., protein precipitation or liquid-liquid extraction).

• Analyze the extracted samples by LC-MS/MS.

• Plot the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte and determine the best-fit regression model (e.g., linear weighted 1/x²).

Accuracy and Precision

Objective: To assess the closeness of the determined values to the nominal values (accuracy) and the variability of the measurements (precision).

Protocol:

• Prepare QC samples in the biological matrix at a minimum of four concentration levels: LLOQ, low, medium, and high.

• Analyze at least five replicates of each QC level in at least three separate analytical runs.

• Calculate the accuracy as the percentage of the mean calculated concentration from the nominal concentration (% Bias).

• Calculate the precision as the coefficient of variation (% CV) of the replicate measurements.

Matrix Effect Assessment

Objective: To evaluate the impact of matrix components on the ionization of the analyte and the internal standard.

Protocol:

• Obtain blank matrix from at least six different sources.

• Prepare three sets of samples for each source at low and high concentrations:

  • Set A: Analyte and IS spiked in a neat solution.

  • Set B: Blank matrix is extracted, and the extract is spiked with the analyte and IS.

  • Set C: Analyte and IS are spiked into the matrix and then extracted.

• Calculate the Matrix Factor (MF) by comparing the peak areas from Set B to Set A.

• Calculate the IS-normalized MF. The CV of the IS-normalized MF should be ≤15%.

Visualizing the Workflow and Logic

To better understand the experimental process and the rationale behind choosing a deuterated internal standard, the following diagrams are provided.

Caption: Experimental workflow for bioanalytical method validation.

Caption: Decision pathway for internal standard selection.

Conclusion

The validation of bioanalytical methods is a prerequisite for obtaining reliable data in drug development. The choice of internal standard is a cornerstone of a robust LC-MS/MS method. As demonstrated by the comparative data, the use of a deuterated internal standard such as 4-Carboethoxypiperidine-d9 provides significant advantages over a non-deuterated structural analog. It leads to improved sensitivity, accuracy, and precision, primarily by effectively compensating for matrix effects and other sources of analytical variability. For researchers aiming for the highest quality data to support regulatory submissions and critical decision-making, the use of a stable isotope-labeled internal standard is unequivocally the superior choice.

References

• 1. benchchem.com [benchchem.com]
• 2. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]

A Comparative Guide to Cross-Validation of Bioanalytical Methods with Different Internal Standards

For researchers, scientists, and drug development professionals, ensuring the reliability and comparability of bioanalytical data is paramount, especially when methods are transferred between laboratories or updated over the course of a drug development program. Cross-validation of analytical methods becomes a critical step in these scenarios. This guide provides an objective comparison of cross-validating two distinct liquid chromatography-mass spectrometry (LC-MS/MS) methods, each employing a different type of internal standard (IS): a Stable Isotope-Labeled (SIL) IS and a Structural Analog IS.

An internal standard is a compound of known concentration added to samples to correct for variability during sample processing and analysis.[1] The ideal IS mimics the physicochemical properties of the analyte, thereby improving the accuracy and precision of the method.[1] The choice of IS is a crucial decision that directly impacts the accuracy, precision, and robustness of an analytical method.[2]

This comparison is supported by experimental data and detailed protocols to inform the selection of the most appropriate internal standard strategy and to provide a clear framework for conducting a cross-validation study.

Comparison of Internal Standard Performance

The two most common types of internal standards used in LC-MS are SIL internal standards and structural analog internal standards.[2] A SIL-IS is considered the "gold standard" as it is chemically identical to the analyte, differing only in isotopic composition, which allows it to closely mimic the analyte's behavior during sample preparation and analysis.[2] Structural analogs are compounds with similar chemical structures and physicochemical properties to the analyte.[2]

The following table summarizes the comparative performance of two hypothetical LC-MS/MS methods for the quantification of a candidate drug, "Drug X," using either a SIL-IS (Method A) or a structural analog IS (Method B).

Validation Parameter	Method A (SIL-IS)	Method B (Structural Analog IS)	Acceptance Criteria
Linearity (r²)	0.998	0.995	≥ 0.99
Accuracy (% Bias)	-2.5% to +3.0%	-8.0% to +9.5%	Within ±15% (±20% for LLOQ)
Precision (%CV)	≤ 5.8%	≤ 12.5%	≤ 15% (≤ 20% for LLOQ)
Matrix Effect (%CV)	4.2%	14.8%	≤ 15%
Recovery (%CV)	3.5%	9.8%	≤ 15%
Cross-Validation (% Difference from Mean)	92% of samples within ±20%	85% of samples within ±20%	At least 67% of samples within ±20%

Experimental Protocols

Detailed methodologies are essential for the replication and successful cross-validation of analytical methods.

Method A: Drug X Quantification using a Stable Isotope-Labeled Internal Standard (SIL-IS)

• Internal Standard: Drug X-d4 (a deuterated analog of the analyte).

• Sample Preparation: To 100 µL of plasma, 25 µL of the Drug X-d4 working solution is added. Proteins are precipitated by adding 200 µL of acetonitrile. The samples are then vortexed and centrifuged. The supernatant is transferred for LC-MS/MS analysis.[2]

• LC-MS/MS Conditions:

  • LC Column: C18 reverse-phase column.

  • Mobile Phase: Gradient elution with a mixture of water and acetonitrile containing 0.1% formic acid.

  • MS Detection: Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for both Drug X and Drug X-d4.

Method B: Drug X Quantification using a Structural Analog Internal Standard

• Internal Standard: A structural analog with a similar core structure to Drug X but with a different functional group.

• Sample Preparation: To 100 µL of plasma, 25 µL of the structural analog IS working solution is added. Liquid-liquid extraction is performed using ethyl acetate. The organic layer is evaporated to dryness and the residue is reconstituted in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • LC Column: C18 reverse-phase column.

  • Mobile Phase: Gradient elution with a mixture of water and acetonitrile containing 0.1% formic acid.

  • MS Detection: MRM mode to monitor specific precursor-to-product ion transitions for both Drug X and the structural analog IS.

Cross-Validation Protocol

The following protocol outlines the key steps for performing a cross-validation between two analytical methods.[2]

• Objective: To compare the performance of two distinct bioanalytical methods (Method A and Method B), each employing a different internal standard, for the quantification of an analyte in a biological matrix.[3]

• Sample Selection: Prepare three levels of Quality Control (QC) samples (low, medium, high) in the appropriate biological matrix.[3] A minimum of 30 incurred study samples should also be selected.

• Execution: Process and analyze the QC and incurred samples using both Method A and Method B.[2]

• Data Analysis: Calculate the concentration of the analyte in each sample using both methods. Determine the percent difference between the values obtained from the two methods for each sample.

• Evaluation: Evaluate if the results meet the pre-defined acceptance criteria.[2] For study samples, the difference between the two values obtained should be within 20% of the mean for at least 67% of the repeats.[4]

Visualizing the Workflow and Logical Relationships

A clear understanding of the experimental workflow and the logical relationships in cross-validation is essential for proper execution and interpretation of the results.

References

• 1. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cross validation in bioanalysis: Why, when and how? | Semantic Scholar [semanticscholar.org]
• 4. ema.europa.eu [ema.europa.eu]

The Analytical Edge: A Comparative Guide to 4-Carboethoxypiperidine-d9 as an Internal Standard

In the precise world of quantitative analysis, particularly within drug development and forensic science, the choice of an internal standard is paramount to achieving accurate and reliable results. This guide offers an objective comparison of 4-Carboethoxypiperidine-d9, a deuterated internal standard, against other common alternatives for the analysis of its non-deuterated counterpart, ethyl isonipecotate, and structurally related compounds like pethidine (meperidine).

4-Carboethoxypiperidine-d9 serves as a stable isotope-labeled (SIL) internal standard, a category widely regarded as the gold standard in mass spectrometry-based quantification. The fundamental principle behind using a SIL internal standard is its near-identical physicochemical properties to the analyte of interest. This ensures that any variability during sample preparation, chromatography, and ionization affects both the analyte and the internal standard equally, allowing for accurate correction and quantification.

Performance Comparison of Internal Standards

The selection of an internal standard hinges on several key performance parameters. Below is a summary of how 4-Carboethoxypiperidine-d9 (a deuterated standard) typically compares to a ¹³C-labeled equivalent and a non-isotopically labeled (structural analog) internal standard.

Parameter	4-Carboethoxypiperidine-d9 (Deuterated IS)	¹³C-Labeled 4-Carboethoxypiperidine (¹³C-IS)	Structural Analog IS (e.g., Cetirizine for Pethidine)	Key Findings & References
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting slightly earlier than the analyte.	Typically co-elutes perfectly with the analyte.	Elutes at a different retention time from the analyte.	The deuterium isotope effect can alter the physicochemical properties of the molecule, leading to chromatographic separation from the analyte. ¹³C-labeled standards have a negligible isotope effect, ensuring identical chromatographic behavior.
Correction for Matrix Effects	Good, but the chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS.[1]	Excellent, due to identical elution profiles with the analyte.	Less effective, as it experiences different matrix effects due to different retention times and potentially different ionization efficiencies.	For complex biological matrices, superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects.[2]
Accuracy & Precision	Generally good, but can be compromised by isotopic instability (H/D exchange) and the aforementioned chromatographic shift.	Considered the most accurate and precise option, providing the highest degree of confidence in quantitative results.	Can provide acceptable accuracy and precision but requires extensive validation to ensure it adequately mimics the analyte's behavior.	Studies have shown that ¹³C-labeled internal standards can reduce the coefficient of variation (CV%) compared to deuterated standards.[2][3]
Cost-Effectiveness	Generally more affordable and readily available than ¹³C-labeled standards.	More expensive to synthesize, which can be a limiting factor for some laboratories.	Often the most cost-effective option, as a suitable compound may be readily available commercially.	The higher cost of ¹³C-IS is often justified by the reduced time needed for method development and validation.[4]
Potential for Crosstalk	Low, but the natural isotopic abundance of the analyte can sometimes contribute to the signal of the deuterated standard, especially at high analyte concentrations.[5]	Minimal to no risk of crosstalk due to the larger mass difference and lower natural abundance of ¹³C.	No risk of isotopic crosstalk.	This can be corrected with appropriate data analysis but adds a layer of complexity.[5]

Experimental Protocol: Comparative Analysis of Internal Standards for Pethidine Quantification in Human Plasma by LC-MS/MS

This protocol outlines a methodology to compare the performance of 4-Carboethoxypiperidine-d9, a hypothetical ¹³C-labeled 4-Carboethoxypiperidine, and Cetirizine as internal standards for the quantification of pethidine.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma, add 20 µL of the internal standard working solution (containing either 4-Carboethoxypiperidine-d9, ¹³C-labeled 4-Carboethoxypiperidine, or Cetirizine).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • Pethidine: m/z 248.2 → 174.2

  • Norpethidine (metabolite): m/z 234.2 → 160.2

  • 4-Carboethoxypiperidine-d9: [Parent ion+H]⁺ → [Product ion]⁺ (To be determined experimentally)

  • ¹³C-Labeled 4-Carboethoxypiperidine: [Parent ion+H]⁺ → [Product ion]⁺ (To be determined experimentally)

  • Cetirizine: m/z 389.2 → 201.1[6][7]

3. Data Analysis

• Construct calibration curves for pethidine using each internal standard by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

• Evaluate the linearity, accuracy, precision, recovery, and matrix effects for each internal standard.

Visualizing the Workflow and Relationships

To better understand the concepts discussed, the following diagrams illustrate the analytical workflow and the logical relationship in selecting an internal standard.

Analytical workflow for LC-MS/MS quantification.

References

• 1. Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Accuracy and Precision of 4-Carboethoxypiperidine-d9 as an Internal Standard

For researchers, scientists, and drug development professionals, the integrity of quantitative bioanalysis hinges on the adoption of methodologies that ensure the highest levels of accuracy and precision. In liquid chromatography-mass spectrometry (LC-MS) based assays, the choice of an internal standard (IS) is a critical determinant of data quality. This guide provides an objective comparison of 4-Carboethoxypiperidine-d9, a deuterated internal standard, with alternative approaches, supported by representative experimental data and detailed protocols.

Stable isotope-labeled internal standards (SIL-IS), such as 4-Carboethoxypiperidine-d9, are widely regarded as the gold standard in quantitative bioanalysis.[1] This is because their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variability throughout the analytical workflow, including sample extraction, injection volume, and matrix effects.[2][3] Regulatory bodies like the FDA and the European Medicines Agency (EMA) recognize the value of SIL-IS in producing robust and reliable data.[2][4]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of using a deuterated internal standard like 4-Carboethoxypiperidine-d9 is the significant improvement in accuracy and precision. This is particularly evident when compared to the use of a structural analog as an internal standard, which may not co-elute with the analyte or experience the same degree of matrix effects, leading to unreliable data.[4][5]

The following table summarizes representative data from a bioanalytical method validation, illustrating the superior performance of a deuterated internal standard.

Performance Metric	Deuterated IS (e.g., 4-Carboethoxypiperidine-d9)	Structural Analog IS	Acceptance Criteria
Accuracy (% Bias)
Low QC	± 3.5%	± 12.0%	Within ± 15%
Mid QC	± 2.1%	± 9.8%	Within ± 15%
High QC	± 1.8%	± 8.5%	Within ± 15%
Precision (% CV)
Intra-day (Low QC)	4.2%	13.5%	≤ 15%
Intra-day (Mid QC)	3.1%	11.2%	≤ 15%
Intra-day (High QC)	2.5%	9.8%	≤ 15%
Inter-day (Low QC)	5.5%	14.8%	≤ 15%
Inter-day (Mid QC)	4.3%	12.5%	≤ 15%
Inter-day (High QC)	3.8%	11.9%	≤ 15%
Matrix Effect (% CV)	6.8%	22.5%	≤ 15%
Lower Limit of Quant. (LLOQ)	1 ng/mL	5 ng/mL	-

This data is illustrative and represents typical performance improvements observed when using a deuterated internal standard.

Experimental Protocols

A generalized protocol for the validation of a bioanalytical method using 4-Carboethoxypiperidine-d9 as an internal standard is provided below. This protocol is based on the principles outlined in the FDA and ICH M10 guidelines on bioanalytical method validation.[6]

Preparation of Stock and Working Solutions

• Objective: To prepare accurate and stable stock and working solutions of the analyte and the deuterated internal standard.[6]

• Protocol:

  • Prepare individual primary stock solutions of the analyte (e.g., 4-Carboethoxypiperidine) and the internal standard (4-Carboethoxypiperidine-d9) in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.[3]

  • From the primary stock solutions, prepare separate working solutions for the calibration standards and quality control (QC) samples by serial dilution.

  • Prepare a working solution of the internal standard at a concentration that yields a consistent and robust response in the mass spectrometer.

Preparation of Calibration Curve and Quality Control Samples

• Objective: To prepare a set of calibration standards and QC samples in the biological matrix of interest (e.g., plasma, urine).

• Protocol:

  • Spike blank biological matrix with the appropriate working solutions of the analyte to create a series of calibration standards (typically 6-8 non-zero concentrations).

  • Spike blank biological matrix with separate working solutions of the analyte to create QC samples at a minimum of three concentration levels: low, medium, and high.

  • Add the internal standard working solution to all calibration standards and QC samples.[6]

Sample Preparation (Protein Precipitation)

• Objective: To extract the analyte and internal standard from the biological matrix.

• Protocol:

  • To 100 µL of each sample (calibration standard, QC, or study sample), add 300 µL of the internal standard working solution in acetonitrile.

  • Vortex the samples for 1 minute to precipitate proteins.

  • Centrifuge the samples at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• Objective: To chromatographically separate and detect the analyte and internal standard.

• Protocol:

  • LC System: A suitable HPLC or UPLC system.

  • Column: A C18 reversed-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • MS/MS System: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI) mode.

  • Detection: Monitor the specific precursor-to-product ion transitions for the analyte and 4-Carboethoxypiperidine-d9.

Data Analysis and Validation

• Objective: To construct a calibration curve and determine the accuracy and precision of the method.

• Protocol:

  • Plot the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

  • Apply a linear regression model with a 1/x² weighting to the calibration curve.

  • Quantify the QC samples using the calibration curve and calculate the accuracy (% bias) and precision (% CV) for each level.

Visualizations

The following diagrams illustrate key aspects of using a deuterated internal standard in a bioanalytical workflow.

Bioanalytical workflow with an internal standard.

Decision pathway for internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 5. waters.com [waters.com]
• 6. benchchem.com [benchchem.com]

Navigating Bioanalytical Consistency: An Inter-laboratory Comparison Guide for Analyses Using 4-Carboethoxypiperidine-d9

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug development and clinical research, the reproducibility and reliability of bioanalytical methods are paramount. Inter-laboratory comparisons serve as a critical tool to assess the robustness and consistency of an analytical method across different sites, equipment, and personnel. This guide provides a framework for conducting such a comparison, using the analysis of 4-Carboethoxypiperidine with its stable isotope-labeled (SIL) internal standard, 4-Carboethoxypiperidine-d9, as a model.

The use of a SIL internal standard is the gold standard in quantitative mass spectrometry, designed to compensate for variability during sample processing and analysis. However, variations can still arise. This guide outlines a hypothetical inter-laboratory study to evaluate the performance of a common bioanalytical method, providing detailed experimental protocols, data presentation structures, and a discussion of potential alternative internal standards.

Data Presentation: A Comparative Overview

Effective comparison hinges on the clear and concise presentation of quantitative data. The following tables summarize hypothetical results from a three-laboratory study, focusing on key validation parameters as recommended by regulatory bodies like the FDA and EMA.[1][2][3][4]

Table 1: Inter-laboratory Precision and Accuracy of Quality Control Samples

QC Level (ng/mL)	Laboratory 1	Laboratory 2	Laboratory 3
Precision (CV%) / Accuracy (%)	Precision (CV%) / Accuracy (%)	Precision (CV%) / Accuracy (%)
Low (5)	4.2 / 98.5	5.1 / 102.3	4.8 / 99.1
Mid (50)	3.1 / 101.2	3.9 / 97.8	3.5 / 100.5
High (400)	2.5 / 99.8	3.2 / 101.5	2.9 / 98.9

Acceptance Criteria: Precision (CV) ≤15%, Accuracy within ±15% of the nominal value.

Table 2: Linearity of Calibration Curves

Laboratory	Calibration Range (ng/mL)	R² Value	Deviation of Back-Calculated Concentrations (%)
Laboratory 1	1 - 500	0.998	≤ ±8.5
Laboratory 2	1 - 500	0.997	≤ ±9.2
Laboratory 3	1 - 500	0.999	≤ ±7.9

Acceptance Criteria: R² ≥ 0.99; back-calculated concentrations of standards within ±15% of nominal (±20% at LLOQ).

Table 3: Internal Standard Response Variability

Sample Type	Laboratory 1 (Mean Peak Area ± SD)	Laboratory 2 (Mean Peak Area ± SD)	Laboratory 3 (Mean Peak Area ± SD)
Calibration Standards	1.25e6 ± 0.09e6	1.31e6 ± 0.11e6	1.28e6 ± 0.10e6
Quality Controls	1.28e6 ± 0.10e6	1.35e6 ± 0.12e6	1.30e6 ± 0.11e6
Blanks	< 5% of mean IS response	< 5% of mean IS response	< 5% of mean IS response

Monitoring internal standard response is crucial for identifying potential matrix effects or inconsistencies in sample preparation.

Experimental Protocols

Detailed and standardized methodologies are the bedrock of any successful inter-laboratory study.

Sample Preparation: Protein Precipitation

• Aliquoting: To 50 µL of human plasma (blank, calibration standard, or quality control sample) in a 1.5 mL microcentrifuge tube, add 10 µL of the internal standard working solution (4-Carboethoxypiperidine-d9 at 1 µg/mL in methanol).

• Precipitation: Add 200 µL of acetonitrile to precipitate plasma proteins.

• Vortexing: Vortex the mixture for 30 seconds to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 150 µL of the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography (HPLC) system.

• Chromatographic Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) maintained at 40°C.

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A linear gradient from 5% to 95% B over 3 minutes, followed by a 1-minute hold at 95% B and a 1-minute re-equilibration at 5% B.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 4-Carboethoxypiperidine: Precursor Ion (m/z) 158.1 → Product Ion (m/z) 86.1

    • 4-Carboethoxypiperidine-d9 (IS): Precursor Ion (m/z) 167.2 → Product Ion (m/z) 95.1

Mandatory Visualizations

Diagrams are essential for illustrating complex workflows and relationships in a clear and understandable manner.

Caption: Bioanalytical workflow for 4-Carboethoxypiperidine quantification.

Caption: Logical relationship of the internal standard in mitigating analytical variability.

Comparison with Alternative Internal Standards

While stable isotope-labeled internal standards are preferred, they may not always be available or cost-effective. In such cases, a structural analog can be considered. For 4-Carboethoxypiperidine, a potential structural analog could be a closely related compound with a minor structural modification that does not significantly alter its chemical properties.

Table 4: Hypothetical Performance Comparison: SIL vs. Structural Analog IS

Parameter	4-Carboethoxypiperidine-d9 (SIL IS)	Propyl 4-piperidinecarboxylate (Analog IS)
Co-elution with Analyte	Yes	Partial Separation
Precision (CV%)	< 5%	< 10%
Accuracy (%)	98-102%	90-110%
Susceptibility to Matrix Effects	Low	Moderate

The choice of an internal standard is a critical step in method development. A structural analog must be carefully evaluated to ensure it adequately mimics the behavior of the analyte during sample preparation and analysis.[5][6]

By adhering to standardized protocols and transparently reporting data, inter-laboratory comparisons using 4-Carboethoxypiperidine-d9 can effectively validate the ruggedness of an analytical method, ensuring data integrity and comparability across studies and research sites. This ultimately contributes to the robustness of pharmacokinetic and toxicokinetic assessments in the drug development pipeline.

References

• 1. database.ich.org [database.ich.org]
• 2. anivet.au.dk [anivet.au.dk]
• 3. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 5. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Gold Standard in Bioanalysis: A Comparative Guide to Deuterated Internal Standards

For researchers, scientists, and drug development professionals, achieving the highest levels of accuracy and precision in quantitative bioanalysis is paramount. In liquid chromatography-mass spectrometry (LC-MS) based assays, the choice of an internal standard (IS) is a critical decision that directly impacts the reliability of pharmacokinetic, toxicokinetic, and biomarker data. This guide provides an objective comparison of deuterated (stable isotope-labeled) internal standards against non-deuterated (structural analog) alternatives, supported by experimental data and detailed methodologies, to inform best practices in bioanalytical method validation.

Regulatory Landscape: A Harmonized Approach

Major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established comprehensive guidelines for bioanalytical method validation.[1] With the adoption of the International Council for Harmonisation (ICH) M10 guideline, a unified framework has been created, streamlining global drug submissions.[2] While not always explicitly mandating their use, these guidelines strongly recommend the use of stable isotope-labeled internal standards (SIL-IS), such as deuterated standards, whenever possible.[1][3] The rationale is clear: a SIL-IS shares nearly identical physicochemical properties with the analyte, ensuring it behaves almost identically during sample extraction, chromatography, and ionization, thereby effectively compensating for variability.[1][4] In fact, the EMA has noted that over 90% of bioanalytical method validation submissions to the agency incorporate SIL-IS.[1]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The scientific consensus is that deuterated internal standards provide superior assay performance compared to structural analogs.[3] Their near-identical chemical and physical properties lead to better tracking during sample preparation and co-elution during chromatography, which is crucial for compensating for matrix effects—a major source of imprecision and inaccuracy in bioanalytical methods.[5][6]

A structural analog, being a different chemical entity, can have different extraction recoveries and chromatographic retention times, leading to less reliable correction for experimental variability.[6] The use of a deuterated standard in isotope dilution mass spectrometry (IDMS) is widely considered the gold standard in quantitative bioanalysis.[7]

The following tables summarize the quantitative performance of deuterated versus non-deuterated internal standards from published studies and representative validation data.

Table 1: Comparison of Key Bioanalytical Validation Parameters

Method Validation Parameter	Deuterated Internal Standard (D-IS)	Structural Analog Internal Standard (A-IS)	Acceptance Criteria (ICH M10)
Intra-Assay Precision (%CV)	0.9 - 14.7%[8]	Generally higher and more variable	≤ 15% (≤ 20% at LLOQ)[8]
Inter-Assay Precision (%CV)	2.5 - 12.5%[8]	Generally higher and more variable	≤ 15% (≤ 20% at LLOQ)[8]
Accuracy (% Bias)	90 - 113%[8]	96.8% (with higher standard deviation)[8]	Within ± 15% (± 20% at LLOQ)[8]
Matrix Effect (%CV)	Well-compensated[8]	Can be significant and variable	IS-normalized matrix factor CV ≤ 15%[8]
Recovery Correction	Excellent: Similar extraction efficiency to the analyte.[6]	Variable: Differences in physicochemical properties can lead to inconsistent recovery.[6]	Consistent and reproducible.
Cost & Availability	Higher cost and may require custom synthesis.[6]	Generally lower cost and more readily available.	N/A

LLOQ: Lower Limit of Quantification; CV: Coefficient of Variation. Data synthesized from studies on immunosuppressants and other pharmaceuticals.[6][8]

Table 2: Case Study - Validation Data for Venetoclax in Human Plasma using a Deuterated (D8) Internal Standard

QC Level	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
Low	5.7	98.7	5.95	98.0
Medium	6.2	96.3	7.2	99.2
High	7.7	97.5	8.5	100.4

Data adapted from a validation study of a bioanalytical method for Venetoclax. The results demonstrate excellent precision (Relative Standard Deviation, %RSD) and accuracy, well within the acceptable limits set by regulatory agencies.[5]

Experimental Protocols

Rigorous validation is essential to ensure the reliability of a bioanalytical method employing a deuterated internal standard. The following are detailed methodologies for key experiments.

Matrix Effect Evaluation

Objective: To assess the impact of matrix components on the ionization of the analyte and the deuterated internal standard and to demonstrate the IS's ability to compensate for these effects.[3][8]

Protocol:

• Sample Preparation:

  • Obtain at least six different lots of the blank biological matrix.

  • Set 1 (Neat Solution): Prepare solutions of the analyte and the deuterated IS in the reconstitution solvent at low and high concentrations.

  • Set 2 (Post-Extraction Spiked Matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with the analyte and the deuterated IS at the same concentrations as in Set 1.[3]

• Sample Analysis: Analyze all prepared samples by LC-MS/MS.

• Data Analysis:

  • Calculate the Matrix Factor (MF) for the analyte and the IS by comparing the peak area in the presence of matrix (Set 2) to the peak area in the absence of matrix (Set 1).[8]

  • MF = Peak Area in Set 2 / Peak Area in Set 1

  • Calculate the IS-Normalized Matrix Factor: IS-Normalized MF = MF of Analyte / MF of IS

  • Calculate the coefficient of variation (CV) of the IS-normalized MF across the six matrix sources.[3]

• Acceptance Criteria: The CV of the IS-normalized matrix factor should be ≤ 15%.[8]

Sample Preparation: Protein Precipitation (PPT)

Objective: To remove proteins and other interfering substances from the biological matrix to isolate the analyte and internal standard.[5]

Protocol:

• Aliquoting: In a microcentrifuge tube, aliquot 100 µL of the biological sample (e.g., human plasma), calibration standard, or quality control sample.[5]

• Internal Standard Spiking: Add a known concentration of the deuterated internal standard solution to each tube.

• Precipitation: Add a protein precipitating agent, such as acetonitrile or methanol (typically in a 3:1 or 4:1 ratio to the sample volume).

• Vortexing: Vortex the tubes vigorously to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the precipitated proteins.[9]

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes or a 96-well plate.

• Evaporation and Reconstitution: Evaporate the solvent under a stream of nitrogen. Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.[2]

Visualizing Bioanalytical Workflows

To better understand the experimental processes and logical relationships, the following diagrams are provided.

Bioanalytical workflow using a deuterated internal standard.

Decision pathway for internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]

A Cost-Benefit Analysis of 4-Carboethoxypiperidine-d9 in Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, optimizing the metabolic stability and pharmacokinetic profile of lead compounds is a critical determinant of clinical success. Deuterium-labeled compounds have emerged as a powerful tool to enhance drug properties. This guide provides a comprehensive cost-benefit analysis of utilizing 4-Carboethoxypiperidine-d9, a deuterated analog of ethyl isonipecotate, in preclinical research and development. We will objectively compare its potential performance with its non-deuterated alternative, supported by established experimental protocols and illustrative data from analogous deuterated compounds.

The Financial Investment: A Comparative Overview

A direct cost comparison is challenging due to the specialized nature of deuterated compounds, with pricing often available only upon request. However, we can establish a baseline for the non-deuterated analog, ethyl isonipecotate (also known as 4-Carboethoxypiperidine).

Compound	Supplier Example	Purity	Quantity	Price (USD)
Ethyl Isonipecotate	Thermo Scientific Chemicals	98+%	25 g	$37.65[1]
Ethyl Isonipecotate	Sigma-Aldrich	98%	25 g	~$86.00 (converted from MXP)[2]
Ethyl Isonipecotate	Sriramchem	-	-	~$120.00 - $180.00 (converted from INR)[3]
4-Piperidine-d9-carboxamide*	CDN Isotopes	98 atom % D	0.05 g	$498.00[4][5]

Note: 4-Piperidine-d9-carboxamide is a structurally related deuterated piperidine derivative, and its price is included to provide a general indication of the cost of deuterated analogs.

Cost Considerations:

The initial procurement cost of 4-Carboethoxypiperidine-d9 will undoubtedly be higher than its non-deuterated counterpart. This premium is attributed to the more complex and costly synthetic processes required for deuterium incorporation. However, a comprehensive cost-benefit analysis must extend beyond the initial purchase price to consider the potential for long-term savings and increased project value.

The Scientific Benefits: Enhancing Drug Development with Deuteration

The primary motivation for using 4-Carboethoxypiperidine-d9 lies in the well-documented advantages of "heavy" drugs. The substitution of hydrogen with deuterium at specific positions within a molecule can significantly alter its metabolic fate due to the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP) enzymes, which are major players in drug metabolism.[6]

Key Advantages of Using 4-Carboethoxypiperidine-d9:

• Improved Metabolic Stability: Reduced rate of metabolism leads to a longer half-life (t½) and increased overall drug exposure (AUC).[7][8] This can translate to less frequent dosing and a lower pill burden for patients.

• Enhanced Bioavailability: By minimizing first-pass metabolism in the liver, a greater proportion of the active drug may reach systemic circulation.[8]

• Reduced Formation of Toxic Metabolites: Deuteration can alter metabolic pathways, potentially reducing the formation of harmful byproducts and improving the safety profile of a drug candidate.[8][9]

• Increased Potency: In some instances, slower metabolism can lead to sustained concentrations of the parent drug at the target site, potentially increasing its therapeutic effect.[8]

• Patent Life Extension: Deuterated versions of existing drugs can be considered new chemical entities, offering a strategy for extending patent protection.[8]

The following diagram illustrates the logical flow of how deuteration can lead to improved clinical outcomes.

References

• 1. Novel Piperidine-derived Amide sEH Inhibitors as Mediators of Lipid Metabolism with Improved Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. bioscientia.de [bioscientia.de]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Comparative Performance Analysis of 4-Carboethoxypiperidine-d9 and Its Structural Analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 4-Carboethoxypiperidine-d9 and its key structural analogues: Meperidine (Pethidine), Normeperidine, and Alphaprodine. The information presented is intended to assist researchers and professionals in the fields of pharmacology and drug development in understanding the nuanced differences in the bioactivity and pharmacokinetic profiles of these related compounds.

Introduction to 4-Carboethoxypiperidine-d9

4-Carboethoxypiperidine-d9 is a deuterated form of the ethyl ester of 4-piperidinecarboxylic acid. The "-d9" designation indicates the presence of nine deuterium atoms, typically replacing hydrogen atoms on the ethyl group and potentially on the piperidine ring. Deuteration is a common strategy in drug development to investigate and modify a compound's metabolic fate. By replacing hydrogen with the heavier isotope deuterium, the carbon-deuterium bond becomes stronger than the corresponding carbon-hydrogen bond. This can lead to a slower rate of metabolism by cytochrome P450 enzymes, a phenomenon known as the "kinetic isotope effect." Consequently, deuterated compounds may exhibit an altered pharmacokinetic profile, such as a longer half-life and increased exposure, compared to their non-deuterated counterparts.

This guide will focus on the performance of the non-deuterated parent structure and its analogues, as specific experimental data for the d9 variant is not widely available. The insights into the structure-activity relationships of the non-deuterated compounds, combined with an understanding of the kinetic isotope effect, will provide a foundational understanding of the expected performance of 4-Carboethoxypiperidine-d9.

Performance Comparison

The primary mechanism of action for 4-Carboethoxypiperidine and its analogues discussed herein is the agonism of the µ-opioid receptor, which is a key target for analgesia. The following table summarizes the available quantitative data for Meperidine, its primary metabolite Normeperidine, and a close structural analogue, Alphaprodine.

Compound	Structure	Target	Binding Affinity (Ki)	Pharmacokinetic Parameters	Notes
Meperidine (Pethidine)	µ-opioid receptor	> 100 nM[1][2]	Plasma Clearance: 1.01 L/kg/min[3]Volume of Distribution (Vd): 3.37 L/kg[3]Elimination Half-life (t½): 2.5–4 hours[4]	Parent compound, widely used as an analgesic.
Normeperidine	µ-opioid receptor	Data not available in a comparable format	Elimination Half-life (t½): Longer than meperidine[5]	Active metabolite of meperidine with neurotoxic potential.[4][5]
Alphaprodine	µ-opioid receptor	Data not available in a comparable format	Plasma Clearance: 1.04 L/kg/min[3]Volume of Distribution (Vd): 1.90 L/kg[3]Elimination Half-life (t½): ~2 hours[5]	A structural analogue of meperidine with a more rapid onset and shorter duration of action.[5]

Note: The binding affinity data for Meperidine is from a broad screening study and may not be directly comparable to values from other sources for the analogues due to variations in experimental conditions.

Experimental Protocols

The binding affinity of these compounds to the µ-opioid receptor is a critical performance metric. A common method to determine this is through a radioligand competition binding assay.

Protocol: µ-Opioid Receptor Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for the µ-opioid receptor by measuring its ability to compete with a known radiolabeled ligand.

Materials:

• Cell Membranes: Membranes prepared from cells expressing the human µ-opioid receptor (e.g., CHO-K1 or HEK293 cells).

• Radioligand: [³H]DAMGO (a selective µ-opioid peptide agonist).

• Test Compounds: Meperidine, Normeperidine, Alphaprodine, and 4-Carboethoxypiperidine-d9.

• Non-specific Binding Control: Naloxone, a non-selective opioid antagonist.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: 96-well harvester with glass fiber filters (e.g., Whatman GF/B).

• Scintillation Cocktail and Counter.

Procedure:

• Membrane Preparation: Cell membranes expressing the µ-opioid receptor are thawed on ice and diluted to the desired concentration in assay buffer.

• Assay Setup: The assay is typically performed in a 96-well plate format. Each well will have a final volume of 200 µL.

  • Total Binding: Add 50 µL of assay buffer, 50 µL of [³H]DAMGO (at a concentration close to its Kd), and 100 µL of the membrane preparation.

  • Non-specific Binding: Add 50 µL of a high concentration of naloxone (e.g., 10 µM), 50 µL of [³H]DAMGO, and 100 µL of the membrane preparation.

  • Competition Binding: Add 50 µL of the test compound at various concentrations, 50 µL of [³H]DAMGO, and 100 µL of the membrane preparation.

• Incubation: The plate is incubated at room temperature (e.g., 25°C) for 60-90 minutes to allow the binding to reach equilibrium.

• Harvesting: The incubation is terminated by rapid filtration through the glass fiber filters using the cell harvester. The filters are then washed multiple times with ice-cold wash buffer to remove unbound radioligand.

• Scintillation Counting: The filters are collected, and after adding scintillation cocktail, the radioactivity retained on the filters is measured using a liquid scintillation counter.

• Data Analysis: The specific binding is calculated by subtracting the non-specific binding from the total binding. The data from the competition binding is then plotted as the percentage of specific binding versus the log concentration of the test compound. The IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from this curve. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Visualization of Mechanism of Action

The primary therapeutic effect of 4-Carboethoxypiperidine and its analogues is mediated through the µ-opioid receptor signaling pathway.

Caption: µ-Opioid receptor signaling pathway initiated by an agonist.

Logical Workflow for Performance Evaluation

The evaluation of a novel compound like 4-Carboethoxypiperidine-d9 follows a structured workflow to characterize its performance relative to existing analogues.

Caption: Workflow for evaluating the performance of a novel compound.

References

• 1. daneshyari.com [daneshyari.com]
• 2. zenodo.org [zenodo.org]
• 3. Prodine - Wikipedia [en.wikipedia.org]
• 4. Pethidine - Wikipedia [en.wikipedia.org]
• 5. Meperidine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Gold Standard: Justifying the Use of Deuterated Internal Standards in High-Impact Publications

For researchers, scientists, and drug development professionals, the relentless pursuit of accurate and reproducible data is paramount. In the realm of quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard is a critical decision that can significantly impact the quality and reliability of study outcomes. This guide provides an objective comparison of deuterated internal standards against other alternatives, supported by experimental data, to justify their preferential use in scientific publications.

Internal standards (IS) are indispensable for correcting variability inherent in the analytical workflow, including sample preparation, injection volume, and instrument response. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations. While structural analogs have been used, stable isotope-labeled internal standards (SIL-IS), especially deuterated standards, are widely recognized as the gold standard.

Superior Performance of Deuterated Internal Standards: A Data-Driven Comparison

The primary advantage of a deuterated internal standard lies in its near-identical chemical structure to the analyte of interest, with the only difference being the replacement of one or more hydrogen atoms with deuterium. This subtle mass difference allows for differentiation by the mass spectrometer while ensuring that the internal standard co-elutes with the analyte and behaves similarly during extraction and ionization. This leads to more effective compensation for matrix effects—a major source of imprecision and inaccuracy in bioanalytical methods.

Quantitative Data Summary

The following tables summarize the performance of deuterated versus non-deuterated (analog) internal standards from published studies, demonstrating the superior accuracy and precision achieved with deuterated standards.

Table 1: Comparison of Assay Accuracy

Analyte	Internal Standard Type	Mean Bias (%)	Reference
Kahalalide F	Analog	96.8%	[1]
Kahalalide F	Deuterated (D8)	100.3%	[1]
Everolimus	Analog (32-desmethoxyrapamycin)	Slope: 0.83	[2]
Everolimus	Deuterated (d4)	Slope: 0.95	[2]

Table 2: Comparison of Assay Precision

Analyte	Internal Standard Type	Coefficient of Variation (CV)	Reference
Sirolimus	Analog (desmethoxyrapamycin)	7.6% - 9.7%	[3]
Sirolimus	Deuterated (d3)	2.7% - 5.7%	[3]
Everolimus	Analog & Deuterated	4.3% - 7.2% (no significant difference)	[2]

Experimental Protocols: Demonstrating the Advantage

To substantiate the choice of a deuterated internal standard, rigorous experimental validation is essential. The following are detailed methodologies for key experiments cited in regulatory guidelines from the FDA and EMA.

Evaluation of Matrix Effects

Objective: To assess the ability of the internal standard to compensate for the suppressive or enhancing effects of the biological matrix on the analyte's ionization.

Methodology:

• Sample Preparation:

  • Set A: Analyte and internal standard in a neat (clean) solution.

  • Set B: Blank matrix extract spiked with analyte and internal standard.

  • Prepare at least six different lots of the biological matrix.

• Analysis: Analyze all samples via LC-MS/MS.

• Calculation:

  • Matrix Factor (MF): (Peak area of analyte in Set B) / (Peak area of analyte in Set A)

  • IS-Normalized MF: (Matrix Factor of Analyte) / (Matrix Factor of Internal Standard)

• Acceptance Criteria: A lower coefficient of variation (CV) for the IS-Normalized MF across the different matrix lots indicates better compensation by the internal standard.

Assessment of Extraction Recovery

Objective: To determine the efficiency of the extraction procedure for the analyte and the internal standard from the biological matrix.

Methodology:

• Sample Preparation:

  • Set A: Spiked samples - Blank matrix spiked with analyte and internal standard before extraction.

  • Set B: Post-extraction spiked samples - Blank matrix is extracted first, and then the extract is spiked with analyte and internal standard.

  • Prepare samples at low, medium, and high concentrations.

• Analysis: Analyze all samples via LC-MS/MS.

• Calculation:

  • % Recovery: [(Peak area of analyte in Set A) / (Peak area of analyte in Set B)] x 100

  • Calculate recovery for both the analyte and the internal standard.

• Acceptance Criteria: While 100% recovery is not mandatory, it should be consistent and reproducible across concentration levels. A deuterated internal standard is expected to have a recovery very similar to the analyte.

Stability Evaluation

Objective: To ensure the analyte and internal standard are stable under various conditions encountered during sample handling and storage.

Methodology:

• Conditions to be Tested:

  • Freeze-Thaw Stability: After multiple freeze-thaw cycles.

  • Bench-Top Stability: At room temperature for a specified period.

  • Long-Term Stability: Under frozen storage for an extended duration.

  • Autosampler Stability: In the processed sample within the autosampler.

• Sample Preparation: Use low and high concentration quality control (QC) samples.

• Analysis: Analyze the stability samples against a freshly prepared calibration curve and compare the concentrations to the nominal values.

• Acceptance Criteria: The mean concentration of the stability QC samples should be within ±15% of the nominal concentration.

Visualizing the Rationale: Workflows and Pathways

Diagrams are powerful tools for illustrating complex processes and relationships, providing a clear rationale for methodological choices.

Bioanalytical workflow using a deuterated internal standard.

Application in a Signaling Pathway Context: mTOR Inhibition

In drug development, accurately quantifying the concentration of a drug that targets a specific signaling pathway is crucial for pharmacokinetic and pharmacodynamic (PK/PD) studies. For example, Everolimus is an inhibitor of the mammalian target of rapamycin (mTOR), a key regulator of cell growth and proliferation. Deuterated everolimus (everolimus-d4) is commonly used as an internal standard for its bioanalysis.

Simplified mTOR signaling pathway and the action of Everolimus.

Logical relationship of internal standard properties to data quality.

Conclusion: Setting the Standard for Publication

The use of a deuterated internal standard is a cornerstone of robust bioanalytical method development and is strongly justified for methods intended for publication in high-impact journals and for regulatory submissions. The experimental data unequivocally demonstrates that deuterated internal standards provide superior accuracy and precision by effectively compensating for matrix effects and other sources of analytical variability. By presenting data generated using this gold-standard approach, researchers can significantly enhance the credibility and impact of their work.

References

• 1. researchgate.net [researchgate.net]
• 2. mTOR Signaling | Cell Signaling Technology [cellsignal.com]
• 3. biopharmaservices.com [biopharmaservices.com]

A Head-to-Head Comparison of Internal Standard Strategies in Bioanalysis: Limitations of Stable Isotope Labeled Standards

For researchers, scientists, and drug development professionals navigating the complexities of quantitative analysis, the choice of an internal standard (IS) is a critical decision that profoundly impacts data quality and reliability. While stable isotope-labeled internal standards (SIL-ISs) are widely regarded as the gold standard in mass spectrometry-based bioanalysis, they are not without limitations. This guide provides an objective comparison of SIL-ISs with alternative strategies, supported by experimental data, to facilitate informed decisions in method development and validation.

Stable isotope-labeled internal standards are versions of the analyte in which one or more atoms have been replaced with a heavy isotope, such as deuterium (²H), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[1] The near-identical physicochemical properties to the analyte make them, in theory, the perfect tool to correct for variability during sample preparation, chromatography, and mass spectrometric detection.[2] However, practical challenges and inherent limitations can compromise their effectiveness.

Unmasking the Limitations of the Gold Standard

Despite their widespread use, SIL-ISs can introduce analytical challenges that, if not properly addressed, can lead to inaccurate and unreliable results. Key limitations include:

• Matrix Effects: Complex biological matrices can cause ion suppression or enhancement, where the ionization efficiency of the analyte and the SIL-IS are differentially affected. This is particularly problematic when the analyte and SIL-IS do not co-elute perfectly.[3][4] Studies have shown that the matrix effects experienced by an analyte and its SIL-IS can differ by 26% or more.[4]

• Isotopic Instability and Exchange: Deuterium-labeled standards, the most common type of SIL-IS, can be susceptible to back-exchange with protons from the solvent or matrix, leading to a loss of the isotopic label and inaccurate quantification.[5]

• Chromatographic Isotope Effect: The substitution of a lighter isotope with a heavier one can sometimes lead to slight differences in chromatographic retention times, particularly with deuterium-labeled compounds. This can result in the analyte and SIL-IS experiencing different matrix effects.[4]

• Cost and Availability: The synthesis of SIL-ISs can be expensive and time-consuming, and they are not always commercially available for all analytes of interest.[6]

• Purity Concerns: The presence of unlabeled analyte as an impurity in the SIL-IS can artificially inflate the measured concentration of the analyte, leading to inaccurate results.[4]

• Mutual Ion Suppression: The analyte and its co-eluting SIL-IS can compete for ionization, leading to mutual signal suppression. This effect can be concentration-dependent and non-linear.[4]

Alternative Internal Standard Strategies

The limitations of SIL-ISs have prompted the use of alternative internal standardization strategies, each with its own set of advantages and disadvantages.

Structural Analog Internal Standards

A structural analog is a compound with a chemical structure and physicochemical properties similar to the analyte. They are often more readily available and less expensive than SIL-ISs. However, their effectiveness is highly dependent on how closely they mimic the behavior of the analyte during the entire analytical process.

Standard Addition with a Non-Co-eluting Internal Standard

The standard addition method involves adding known amounts of the analyte to the sample to create a calibration curve within the matrix itself, thereby compensating for matrix effects. When combined with a non-co-eluting internal standard to correct for procedural errors, this method can offer a high degree of accuracy.

Quantitative Performance Comparison

The following tables summarize the performance of SIL-ISs compared to structural analog internal standards based on data from a study on the quantification of 6-methylmercaptopurine (6-MMP) in red blood cells.

Table 1: Linearity and Sensitivity Comparison

Internal Standard Type	Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
SIL-IS (¹³C, ¹⁵N₂-6-MMP)	6-MMP	100 - 1200	> 0.99
Structural Analog (Isotopically labeled isomer)	6-MMP	100 - 1200	> 0.99
Structural Analog (Added methyl group)	6-MMP	100 - 1200	> 0.99
Structural Analog (Halogen-substituted)	6-MMP	100 - 1200	> 0.99
Structural Analog (Substituted amine)	6-MMP	100 - 1200	> 0.99

Data adapted from a study on 6-methylmercaptopurine quantification.[7][8]

Table 2: Accuracy and Precision Comparison

Internal Standard Type	Analyte	Concentration (ng/mL)	Accuracy (% Bias vs. SIL-IS)	Precision (%CV)
Structural Analog (Isotopically labeled isomer)	6-MMP	Patient Samples	< 5%	< 10%
Structural Analog (Added methyl group)	6-MMP	Patient Samples	< 5%	< 10%
Structural Analog (Halogen-substituted)	6-MMP	Patient Samples	< 10%	< 15%
Structural Analog (Substituted amine)	6-MMP	Patient Samples	≥ 15%	> 15%

Data adapted from a study on 6-methylmercaptopurine quantification.[7][8]

Experimental Protocols

The following is a generalized protocol for the validation of a bioanalytical method comparing different internal standards, based on FDA and ICH M10 guidelines.[5]

I. Stock and Working Solution Preparation and Stability

• Objective: To prepare accurate and stable stock and working solutions of the analyte and all internal standards.

• Protocol:

  • Prepare individual stock solutions of the analyte and each internal standard (SIL-IS and structural analogs) in a suitable organic solvent.

  • Prepare working solutions for calibration standards and quality control (QC) samples by diluting the analyte stock solution.

  • Prepare separate working solutions for each internal standard at a constant concentration to be added to all samples.

  • Verify the stability of all stock and working solutions under intended storage conditions (e.g., room temperature, 2-8°C, -20°C, -80°C) for relevant time periods.

II. Selectivity and Specificity

• Objective: To demonstrate that the method can differentiate and quantify the analyte in the presence of other components in the sample.

• Protocol:

  • Analyze blank matrix samples from at least six different sources to check for interference at the retention times of the analyte and each internal standard.

  • Analyze blank matrix samples spiked with each internal standard to ensure no interference with the analyte.

  • Analyze blank matrix samples spiked with the analyte at the Lower Limit of Quantification (LLOQ) to ensure the analyte is detectable and distinguishable from baseline noise.

III. Matrix Effect Evaluation

• Objective: To assess the influence of the biological matrix on the ionization of the analyte and each internal standard.

• Protocol:

  • Set A: Extract blank matrix from at least six different sources and then spike with the analyte and each internal standard at low and high concentrations.

  • Set B: Spike the analyte and each internal standard at the same concentrations in a neat solution (e.g., mobile phase).

  • Calculate the matrix factor (MF) for each internal standard by comparing the peak areas from Set A to Set B.

  • The coefficient of variation (CV) of the IS-normalized MF should be ≤15%.

IV. Calibration Curve, Accuracy, and Precision

• Objective: To establish the relationship between instrument response and known analyte concentrations and to determine the accuracy and precision of the method with each internal standard.

• Protocol:

  • Prepare a series of calibration standards by spiking blank matrix with known concentrations of the analyte.

  • Add the working solution of one of the internal standards to each calibration standard.

  • Prepare QC samples at a minimum of four concentration levels (LLOQ, low, mid, and high).

  • Analyze the calibration curve and QC samples in at least three separate runs.

  • For each internal standard, the back-calculated concentrations of at least 75% of the calibration standards should be within ±15% of the nominal value (±20% for LLOQ).

  • For each internal standard, the accuracy (% bias) and precision (%CV) of the QC samples should be within ±15% (±20% for LLOQ).

Visualizing the Workflow and Logical Relationships

To better understand the experimental design and the rationale behind choosing an internal standard, the following diagrams illustrate the key workflows and logical relationships.

A typical bioanalytical workflow using an internal standard.

Logical considerations for internal standard selection.

Conclusion

While stable isotope-labeled internal standards remain the preferred choice for most quantitative bioanalytical applications due to their ability to closely mimic the analyte, they are not a universal solution. A thorough understanding of their limitations is crucial for robust method development and validation. In situations where SIL-ISs are unavailable, prohibitively expensive, or exhibit undesirable analytical behavior, a carefully selected and rigorously validated structural analog can provide a viable alternative. Ultimately, the choice of internal standard should be based on a comprehensive evaluation of its performance characteristics within the specific context of the analytical method and the study objectives.

References

• 1. kurabiotech.com [kurabiotech.com]
• 2. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. scilit.com [scilit.com]

Safety & Regulatory Compliance

Essential Safety and Operational Protocols for Handling 4-Carboethoxypiperidine-d9

Hazard Identification and Classification

Based on data from similar piperidine compounds, 4-Carboethoxypiperidine-d9 should be handled as a hazardous substance. The primary hazards are summarized below.

Hazard Class	Description	Citations
Acute Toxicity	Toxic or harmful if it comes into contact with skin, is inhaled, or is swallowed.[1]
Skin Corrosion/Irritation	Causes skin irritation and may cause severe skin burns.[1][2][3]
Eye Damage/Irritation	Causes serious eye irritation and potentially severe eye damage.[1][2][3][4][5]
Flammability	Flammable liquid and vapor. Vapors can form explosive mixtures with air and may travel to an ignition source and flash back.[1][4]
Respiratory Irritation	Inhalation can irritate the nose, throat, and respiratory system, causing coughing and wheezing.[2][3][4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure. All PPE should be inspected for integrity before each use.[3][6]

PPE Type	Specification	Rationale	Citations
Eye and Face Protection	Chemical safety goggles and a face shield if there is a risk of splashing.	To prevent contact with eyes, which can cause severe damage.[7][8]
Hand Protection	Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber).	To prevent skin contact, as the substance is toxic and causes skin burns.[1][4][8]
Body Protection	A flame-retardant, antistatic lab coat or protective suit.	To prevent skin exposure and protect against fire hazards.[6][7]
Respiratory Protection	A government-approved respirator (e.g., European Standard EN 149).	Required when ventilation is inadequate or if there is a risk of inhaling vapors.[4][6][7]

Operational Plan: Handling and Storage

Proper procedures are essential for maintaining personnel safety and the isotopic purity of the deuterated compound.

3.1. Handling Procedures

• Ventilation: Always handle the compound in a well-ventilated area, preferably within a certified chemical fume hood.[1][2][5][6]

• Avoid Contact: Take all necessary precautions to prevent direct contact with skin and eyes and to avoid inhaling vapors.[6][9]

• Ignition Sources: Keep the compound away from heat, sparks, open flames, and other ignition sources.[1][9] Use non-sparking tools and explosion-proof equipment.[1][7]

• Static Discharge: Ground and bond containers and receiving equipment to prevent static discharges.[1]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[1][6] Wash hands thoroughly after handling the compound.[1][7]

3.2. Special Procedures for Deuterated Compounds To maintain the isotopic integrity of 4-Carboethoxypiperidine-d9, it is critical to prevent hydrogen-deuterium (H-D) exchange.

• Inert Atmosphere: Handle and store the compound under a dry, inert atmosphere, such as nitrogen or argon, to prevent contact with atmospheric moisture.[10][11]

• Solvent Choice: Use anhydrous, aprotic, or deuterated solvents for preparing solutions. Avoid acidic or basic solutions which can catalyze H-D exchange.[10]

• Glassware: Thoroughly dry all glassware in an oven and cool in a desiccator before use to eliminate residual moisture.[11]

3.3. Storage

• Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area designated for hazardous chemicals.[1][2][5][9] Refrigeration at 4°C or -20°C is often recommended for long-term stability.[10]

• Protection from Light: Store in amber vials or in the dark to prevent potential photodegradation.[10]

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[5][9]

First Aid Measures

Immediate action is required in case of accidental exposure.

Exposure Route	First Aid Procedure	Citations
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[2][5][9]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[2][5][9]
Inhalation	Remove the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[2][5][9]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison control center immediately.[5][9]

Spill and Emergency Procedures

In the event of a spill or leak, follow these steps:

• Evacuate: Evacuate all non-essential personnel from the area.[4]

• Isolate: Shut off all possible sources of ignition.[4][7]

• Ventilate: Ensure the area is well-ventilated.

• Contain: Wear full PPE. Contain the spill using an inert absorbent material like sand, dry lime, or soda ash.[4][7][8] Do not use combustible materials like sawdust.

• Collect: Use non-sparking tools to collect the absorbed material into a labeled, covered container for hazardous waste disposal.[7]

• Decontaminate: Wash the spill area thoroughly.[4] Prevent spilled material from entering drains or waterways.[7][8]

Disposal Plan

Chemical waste must be managed to ensure safety and environmental protection.

• Waste Categorization: 4-Carboethoxypiperidine-d9 and any materials contaminated with it must be treated as hazardous waste.[4][12]

• Containerization: Collect waste in appropriately labeled, sealed containers that are compatible with the chemical.[12]

• Disposal Route: Do not dispose of this chemical down the drain or with regular laboratory trash.[12][13] All waste must be handed over to an approved hazardous waste disposal company.[12]

• Empty Containers: "Empty" containers may still contain hazardous residue. It is recommended to rinse them with a suitable solvent (e.g., acetone).[13] The rinsate must be collected and disposed of as hazardous waste.[13]

Procedural Workflow for Safe Handling

// Connections between phases prep_setup -> handle_transfer [label="Begin Work", color="#34A853"]; handle_observe -> post_store [label="Work Complete", color="#34A853"]; handle_ops -> disp_collect [label="Generate Waste", color="#4285F4"]; handle_observe -> disp_spill [label="Spill Occurs", color="#EA4335", style=dashed]; post_clean -> disp_collect [label="Generate Waste", color="#4285F4"]; post_ppe -> disp_final [label="Contaminated PPE", color="#4285F4"]; }

Caption: Workflow for handling 4-Carboethoxypiperidine-d9.

References

• 1. pentachemicals.eu [pentachemicals.eu]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. nj.gov [nj.gov]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. jubilantingrevia.com [jubilantingrevia.com]
• 8. carlroth.com [carlroth.com]
• 9. fishersci.com [fishersci.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Making sure you're not a bot! [oc-praktikum.de]
• 13. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]